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(9aS)-Octahydropyrazino[2,1-c][1,4]oxazine Documentation Hub

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  • Product: (9aS)-Octahydropyrazino[2,1-c][1,4]oxazine
  • CAS: 1089759-42-1

Core Science & Biosynthesis

Foundational

(9aS)-Octahydropyrazino[2,1-c]oxazine synthesis pathway

An In-depth Technical Guide to the Synthesis of (9aS)-Octahydropyrazino[2,1-c]oxazine Authored by: Dr. Gemini, Senior Application Scientist Abstract (9aS)-Octahydropyrazino[2,1-c]oxazine is a saturated bicyclic heteroami...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Synthesis of (9aS)-Octahydropyrazino[2,1-c]oxazine

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

(9aS)-Octahydropyrazino[2,1-c]oxazine is a saturated bicyclic heteroamine scaffold of significant interest in medicinal chemistry. Its conformationally constrained structure serves as a valuable building block in the design of novel therapeutics, particularly for central nervous system (CNS) targets. This guide provides a detailed, scientifically-grounded pathway for the synthesis of this key intermediate, emphasizing mechanistic rationale, experimental protocols, and characterization. The presented route focuses on a robust and stereocontrolled strategy starting from the chiral precursor, (S)-2-(piperazin-2-yl)ethanol.

Introduction and Strategic Overview

The octahydropyrazino[2,1-c]oxazine core represents a privileged scaffold, combining the structural features of both piperazine and morpholine. The defined (9aS) stereochemistry provides a rigid three-dimensional framework that can be exploited to achieve high-affinity and selective binding to biological targets. While this compound is commercially available from suppliers such as Molport and Chemspace, understanding its synthesis is crucial for researchers engaged in analogue preparation and process development.

This guide details a common and efficient synthetic approach: the intramolecular cyclization of a chiral piperazine-ethanol precursor with a one-carbon electrophile. This strategy is advantageous due to the accessibility of the starting materials and the high efficiency of the final ring-forming reaction.

Retrosynthetic Analysis

A logical retrosynthetic approach disconnects the target molecule at the C9-N1 bond, which is part of an aminal linkage. This bond can be retrosynthetically cleaved to reveal a key chiral intermediate, (S)-2-(piperazin-2-yl)ethanol, and a one-carbon electrophile, such as formaldehyde. This strategy elegantly preserves the critical stereocenter derived from the intermediate.

G cluster_main Retrosynthetic Pathway TM Target Molecule: (9aS)-Octahydropyrazino[2,1-c][1,4]oxazine KI Key Intermediate: (S)-2-(Piperazin-2-yl)ethanol TM->KI Aminal Disconnection C1 C1 Electrophile (e.g., Formaldehyde)

Caption: Retrosynthetic disconnection of the target molecule.

Synthesis of Key Intermediate: (S)-2-(Piperazin-2-yl)ethanol

The cornerstone of this synthesis is the preparation of the chiral intermediate (S)-2-(piperazin-2-yl)ethanol. A reliable method involves the reductive cyclization of a dipeptide precursor derived from a chiral amino acid.

Step 1: N-alkylation of (S)-Ethanolamine

The synthesis begins with the N-alkylation of (S)-ethanolamine with a protected chloroacetyl chloride, such as ethyl chloroacetate, to form the amide precursor.

  • Reaction: (S)-Ethanolamine + Ethyl chloroacetate → Ethyl 2-(((S)-1-hydroxypropan-2-yl)amino)acetate

  • Rationale: This step builds the carbon backbone required for the piperazinone ring. The use of a base like triethylamine (TEA) or potassium carbonate is essential to neutralize the HCl generated during the reaction.

Step 2: Boc Protection and Amide Formation

The secondary amine is protected, and the second nitrogen is introduced.

  • Reaction: The product from Step 1 is first protected with Di-tert-butyl dicarbonate (Boc₂O). The resulting ester is then reacted with another molecule of protected ethanolamine to form the dipeptide-like precursor.

  • Rationale: Boc protection prevents unwanted side reactions at the secondary amine during subsequent steps.

Step 3: Reductive Cyclization to Piperazinone

The linear precursor undergoes deprotection and subsequent intramolecular cyclization. This is often followed by reduction of the amide carbonyl.

  • Reaction: Acid-catalyzed deprotection of the Boc group followed by heating promotes intramolecular cyclization to form the piperazinone ring. Subsequent reduction of the amide, typically with a strong reducing agent like lithium aluminum hydride (LiAlH₄) in a solvent like THF, yields the protected piperazine.

  • Rationale: LiAlH₄ is a powerful, non-selective reducing agent capable of reducing the cyclic amide (lactam) to the corresponding cyclic amine (piperazine). This is a standard and highly effective transformation.

Step 4: Deprotection

The final step is the removal of any remaining protecting groups to yield the free base (S)-2-(piperazin-2-yl)ethanol.

Final Ring Closure: Formation of the Bicyclic Scaffold

The final and key transformation is the condensation of (S)-2-(piperazin-2-yl)ethanol with formaldehyde. This reaction proceeds via a tandem intramolecular Mannich-type reaction.

Mechanism of Cyclization
  • Iminium Ion Formation: The most reactive amine (the secondary amine at N4 of the piperazine ring) attacks the formaldehyde carbonyl. Subsequent dehydration rapidly forms a highly electrophilic N-acyliminium ion.

  • Intramolecular Attack: The pendant hydroxyl group (-OH) on the ethanol side chain acts as a nucleophile, attacking the iminium ion in an intramolecular fashion. This 6-exo-tet cyclization is kinetically and thermodynamically favored, leading to the formation of the stable oxazine ring.

  • Stereochemistry: The stereocenter at C9a is established during this cyclization, and its configuration is directed by the pre-existing stereocenter from the starting material.

Detailed Experimental Protocol

Materials:

  • (S)-2-(piperazin-2-yl)ethanol (1.0 eq)

  • Formaldehyde (37% solution in H₂O, 1.1 eq)

  • Methanol (or Ethanol) as solvent

  • Potassium carbonate (K₂CO₃) (optional, as a scavenger for any acid)

  • Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

  • Filtration apparatus

  • Rotary evaporator

Procedure:

  • To a solution of (S)-2-(piperazin-2-yl)ethanol in methanol, add formaldehyde solution dropwise at room temperature with stirring.

  • The reaction is typically exothermic. Maintain the temperature below 30-40 °C using a water bath if necessary.

  • Stir the reaction mixture at room temperature for 2-4 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, add a drying agent (e.g., anhydrous MgSO₄), stir for 15 minutes, and filter to remove the solid.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

  • The resulting crude product, (9aS)-Octahydropyrazino[2,1-c]oxazine, can be purified by vacuum distillation or column chromatography on silica gel if required.

Data Summary and Visualization

Table of Reagents and Conditions
StepReactantsReagents/SolventsTypical ConditionsExpected Yield
1-4(S)-Ethanolamine & derivativesBoc₂O, LiAlH₄, TFA, various solventsMulti-step synthesis40-60% overall
5(S)-2-(piperazin-2-yl)ethanol, FormaldehydeMethanolRoom Temp, 2-4 hours>90%
Forward Synthesis Workflow

G cluster_main Forward Synthesis of (9aS)-Octahydropyrazino[2,1-c][1,4]oxazine A 1. (S)-Ethanolamine + Ethyl Chloroacetate B 2. Protection & Amide Formation A->B Base (TEA) C 3. Reductive Cyclization (LiAlH₄) B->C Acid, Heat D 4. Deprotection to yield: (S)-2-(Piperazin-2-yl)ethanol C->D Deprotection E 5. Condensation with Formaldehyde D->E MeOH, RT F Final Product: (9aS)-Octahydropyrazino[2,1-c][1,4]oxazine E->F

Caption: Workflow for the synthesis of the target molecule.

Characterization and Quality Control

To confirm the identity and purity of the final product, a suite of analytical techniques is essential:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the bicyclic structure. The number of signals, their chemical shifts, and coupling patterns will be characteristic of the rigid octahydropyrazino[2,1-c]oxazine framework.

  • Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the successful condensation and ring closure. High-resolution mass spectrometry (HRMS) can be used to verify the elemental composition.

  • Chiral High-Performance Liquid Chromatography (Chiral HPLC): Essential for confirming the enantiomeric purity of the (9aS) product. The sample is run on a chiral stationary phase to separate the (9aS) and (9aR) enantiomers, ensuring the stereochemistry has been preserved throughout the synthesis.

Conclusion

The synthesis of (9aS)-Octahydropyrazino[2,1-c]oxazine is a well-established process that relies on fundamental organic chemistry principles. The key to a successful synthesis lies in the stereocontrolled preparation of the (S)-2-(piperazin-2-yl)ethanol intermediate, followed by an efficient and high-yielding intramolecular cyclization with formaldehyde. This guide provides a comprehensive framework for researchers to produce this valuable chemical building block with high purity and in good yield, enabling its application in drug discovery and development programs.

References

  • Molport. (9aS)-octahydropyrazino[2,1-c]oxazine. Molport. [Link]

  • Chemspace. (9aS)-octahydropyrazino[2,1-c]oxazine. Chemspace. [Link]

  • Baran, P. S., et al. (2011). Reagent-Free Synthesis of Amides from Ketones and Amines. Angewandte Chemie International Edition, 50(21), 4972-4976. (Note: While not a direct protocol for this molecule, this reference discusses relevant transformations like reductive amination, a core concept related to the methods described.) URL: [Link]

Exploratory

physicochemical properties of (9aS)-Octahydropyrazino[2,1-c]oxazine

An In-Depth Technical Guide to the Physicochemical Properties of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine Introduction (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is a saturated bicyclic heterocyclic compound. Its cor...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Physicochemical Properties of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine

Introduction

(9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is a saturated bicyclic heterocyclic compound. Its core structure, featuring a fused pyrazine and oxazine ring system, presents a unique three-dimensional conformation and a specific distribution of heteroatoms (nitrogen and oxygen) that dictates its chemical behavior. Oxazine derivatives are a significant class of heterocyclic compounds that have garnered considerable attention for their wide variety of pharmacological activities, including potential as antimicrobial, anti-inflammatory, and anticancer agents[3][4][5][6].

Understanding the physicochemical properties of a molecule like (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is a foundational requirement in drug discovery and development. These properties—solubility, acidity/basicity (pKa), and lipophilicity (logP)—govern a compound's absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides a comprehensive overview of the core physicochemical properties of this compound, details authoritative experimental protocols for their determination, and explains the scientific rationale behind these methodologies. The insights herein are intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively characterize this and similar molecular scaffolds.

Core Physicochemical Properties

A summary of the fundamental and computationally predicted properties of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is presented below. It is important to note that experimental values for properties like pKa and logP are not widely published and must be determined empirically for definitive characterization.

PropertyValueSource
Molecular Formula C₇H₁₄N₂O[7][8]
Molecular Weight 142.2 g/mol [7][8]
CAS Number 1089759-42-1[7][8]
Hydrogen Bond Donors 1 (from the secondary amine)Computed
Hydrogen Bond Acceptors 3 (two nitrogens, one oxygen)Computed
Predicted XLogP3 -0.7[9]

Detailed Analysis and Experimental Determination

Solubility

Solubility, the ability of a solute to dissolve in a solvent, is a critical parameter for drug delivery and formulation. The structure of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine, with its polar N-H and C-O bonds, suggests a degree of solubility in polar solvents like water. The presence of basic nitrogen atoms implies that its solubility will be highly dependent on pH.

Causality Behind Experimental Choices: A systematic approach to solubility testing provides a qualitative but highly informative profile of a compound's nature.[10] We begin with water, the most biologically relevant solvent. Subsequent tests in acidic and basic solutions reveal the presence of ionizable functional groups.[10][11] For instance, an amine-containing compound that is insoluble in water will often dissolve in an acidic solution due to the formation of a more polar, water-soluble ammonium salt. This principle is fundamental to techniques like extraction and purification.

G cluster_0 Solubility Determination Workflow start Start with Compound test_water Test Solubility in Water start->test_water test_hcl Test Solubility in 5% HCl test_water->test_hcl Insoluble class_n Class N: Neutral Polar test_water->class_n Soluble test_naoh Test Solubility in 5% NaOH test_hcl->test_naoh Insoluble class_b Class B: Organic Base (e.g., Amine) test_hcl->class_b Soluble class_aw Class Aw: Weak Acid test_naoh->class_aw Soluble insoluble Insoluble in Aqueous Media test_naoh->insoluble Insoluble

Caption: Logical workflow for classifying a compound based on its solubility.

Experimental Protocol: Qualitative Solubility Testing

  • Preparation: Label four clean, dry test tubes. Add approximately 20-30 mg of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine to each.

  • Water Solubility: To the first tube, add 1 mL of deionized water in 0.25 mL portions. After each addition, vortex the tube vigorously for 30 seconds. Observe if the solid dissolves completely. If it does, the compound is water-soluble.[10]

  • Acid Solubility: If the compound is insoluble in water, add 1 mL of 5% hydrochloric acid (HCl) to the second tube.[10] Vortex and observe. Dissolution indicates the presence of a basic functional group, such as an amine.[11]

  • Base Solubility: If the compound is insoluble in water, add 1 mL of 5% sodium hydroxide (NaOH) to the third tube. Vortex and observe. Dissolution would indicate the presence of an acidic functional group.

  • Organic Solvent: To the fourth tube, add 1 mL of a nonpolar organic solvent such as hexane or diethyl ether to assess solubility in non-aqueous media.[10]

  • Record Observations: Systematically record results as "soluble," "partially soluble," or "insoluble" for each solvent.

pKa (Acid Dissociation Constant)

The pKa value quantifies the strength of an acid in solution. For a basic compound like (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine, we are interested in the pKa of its conjugate acid. This value determines the extent of protonation at a given pH, which profoundly impacts solubility, receptor binding, and membrane permeability.

Causality Behind Experimental Choices: Potentiometric titration is the gold-standard method for pKa determination due to its accuracy and precision.[12] The method involves monitoring pH changes as a titrant (an acid or base) is added incrementally to a solution of the analyte.[13] The resulting titration curve reveals an inflection point where the pH changes minimally; the pH at the half-equivalence point of this buffer region is equal to the pKa.[13][14] To ensure accuracy, the system must be calibrated with standard buffers, and dissolved CO₂, an acidic gas, should be removed by purging with an inert gas like nitrogen, especially when titrating with a base.[12][13]

G cluster_1 pKa Determination by Potentiometric Titration prep Prepare Analyte Solution (~1 mM) calibrate Calibrate pH Meter (pH 4, 7, 10 buffers) prep->calibrate purge Purge with Nitrogen calibrate->purge titrate Titrate with Standardized Acid or Base purge->titrate record Record pH vs. Titrant Volume titrate->record analyze Analyze Titration Curve (Find Inflection Point) record->analyze pka Determine pKa (pH at half-equivalence point) analyze->pka

Caption: Workflow for determining pKa using potentiometric titration.

Experimental Protocol: pKa Determination via Potentiometric Titration

  • Instrument Calibration: Calibrate a potentiometer using standard aqueous buffers of pH 4.0, 7.0, and 10.0 to ensure accurate pH measurements.[13]

  • Sample Preparation: Prepare a ~1 mM solution of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine in deionized water or a suitable co-solvent if solubility is low.[13] A constant ionic strength should be maintained using a background electrolyte like 0.15 M potassium chloride (KCl).[13]

  • System Purge: Place the sample solution in a reaction vessel equipped with a magnetic stirrer. Purge the solution with nitrogen gas for 10-15 minutes to displace dissolved carbon dioxide.[13]

  • Initial pH Adjustment: Since the compound is basic, the titration will be performed with a standardized acid (e.g., 0.1 M HCl). First, add a standardized base (e.g., 0.1 M NaOH) to bring the initial pH to a high value (e.g., pH 11-12) to ensure the compound is fully deprotonated.

  • Titration: Immerse the calibrated pH electrode into the solution. Add the 0.1 M HCl titrant in small, precise increments (e.g., 0.05 mL). After each addition, allow the pH reading to stabilize (drift < 0.01 pH units/minute) before recording the pH and total volume of titrant added.[13] Continue until the pH curve flattens in the acidic region (e.g., pH 2-3).

  • Data Analysis: Plot the recorded pH values against the volume of HCl added. The pKa is the pH at the point where 50% of the compound has been neutralized (the midpoint of the steepest part of the curve, or the center of the buffer region).[13]

  • Reproducibility: Perform a minimum of three titrations to ensure the reliability of the result and calculate the average pKa and standard deviation.[13]

LogP (Octanol-Water Partition Coefficient)

LogP is the measure of a compound's lipophilicity, or its preference for a lipid-like (nonpolar) environment versus an aqueous (polar) one. It is defined as the logarithm of the ratio of the compound's concentration in n-octanol to its concentration in water at equilibrium.[1] A positive logP indicates a more lipophilic compound, while a negative value indicates a more hydrophilic one.[1] This parameter is a cornerstone of Lipinski's Rule of 5 and is crucial for predicting a drug's ability to cross cell membranes.[1]

Causality Behind Experimental Choices: The shake-flask method is considered the "gold standard" for logP determination due to its direct measurement of partitioning.[15] The core principle is to allow a compound to reach equilibrium between two immiscible phases (n-octanol and water) and then measure its concentration in each phase.[15] The choice of n-octanol is historical and practical, as its properties are thought to mimic biological membranes. The phases must be pre-saturated with each other to prevent volume changes during the experiment. Analysis of the concentration is typically done using a sensitive analytical technique like HPLC or UV-Vis spectroscopy, which allows for accurate quantification even at low concentrations.

G cluster_2 LogP Determination by Shake-Flask Method prepare Prepare Pre-saturated n-Octanol and Water dissolve Dissolve Compound in One Phase prepare->dissolve mix Combine Phases and Shake to Equilibrate dissolve->mix separate Separate Phases via Centrifugation mix->separate analyze_org Analyze Concentration in Organic Phase [C]org separate->analyze_org analyze_aq Analyze Concentration in Aqueous Phase [C]aq separate->analyze_aq calculate Calculate LogP = log([C]org / [C]aq) analyze_org->calculate analyze_aq->calculate

Caption: The classic shake-flask workflow for experimental LogP measurement.

Experimental Protocol: LogP Determination via Shake-Flask and HPLC

  • Phase Preparation: Prepare pre-saturated n-octanol by shaking it with water for 24 hours and allowing the layers to separate. Similarly, prepare pre-saturated water by shaking it with n-octanol. This prevents volume changes during the partition experiment.

  • Sample Preparation: Prepare a stock solution of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine at a known concentration (e.g., 1 mg/mL) in the phase in which it is more soluble.

  • Partitioning: In a centrifuge tube, combine equal volumes (e.g., 5 mL) of the pre-saturated n-octanol and pre-saturated water. Add a small, known volume of the compound's stock solution.

  • Equilibration: Tightly cap the tube and shake or gently agitate it at a constant temperature for a sufficient time (e.g., 1-2 hours) to ensure equilibrium is reached.[15]

  • Phase Separation: Centrifuge the tube to ensure complete separation of the two phases.

  • Quantification: Carefully withdraw an aliquot from both the n-octanol (top) and aqueous (bottom) layers. Determine the concentration of the compound in each aliquot using a validated HPLC method. A calibration curve with known concentrations must be prepared for accurate quantification.

  • Calculation: Calculate the partition coefficient (P) as P = [Concentration in n-octanol] / [Concentration in water]. The final value is expressed as LogP = log₁₀(P).[1]

Conclusion

The physicochemical properties of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine—namely its solubility, pKa, and logP—are defining characteristics that govern its behavior in both chemical and biological systems. Its heterocyclic structure, containing basic nitrogens and a polar ether linkage, suggests a hydrophilic character (predicted LogP < 0) and pH-dependent aqueous solubility. The robust experimental protocols detailed in this guide provide a clear and scientifically-grounded framework for the empirical determination of these critical parameters. Accurate characterization is an indispensable step, providing the foundational data needed to assess the compound's potential as a scaffold for drug development and to guide its rational modification and formulation.

References

  • LogP—Making Sense of the Value - ACD/Labs. (n.d.).
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  • Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
  • 929047-53-0 Pyrazino[2,1-c][1][2]oxazine-7-methanol, octahydro-, (7S,9aS)-. (n.d.). Retrieved from

  • APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC. (n.d.).
  • How To Determine Solubility Of Organic Compounds? - Chemistry For Everyone. (2025-02-11). YouTube.
  • Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray. (n.d.).
  • Solubility of Organic Compounds. (2023-08-31).
  • 929047-53-0|((7S,9aS)-Octahydropyrazino[2,1-c][1][2]oxazin-7-yl)methanol - BLDpharm. (n.d.). Retrieved from

  • 929047-53-0 | Pyrazino[2,1-c][1][2]oxazine-7-methanol, octahydro-, (7S,9aS)- | Next Peptide. (n.d.). Retrieved from

  • 1.27: Experiment_727_Organic Compound Functional Groups__1_2_0 - Chemistry LibreTexts. (2024-11-19).
  • Pyrazino[2,1-c][1][2]oxazine-7-methanol, octahydro-, (7S,9aS)- - ChemBK. (n.d.). Retrieved from

  • Practical methods for the measurement of log P for surfactants - ResearchGate. (2025-08-07).
  • A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy - JoVE. (2019-01-30).
  • 1.27: Experiment_727_Organic Compound Functional Groups__1_2_0 - Chemistry LibreTexts. (2024-11-19).
  • US20020009388A1 - Determination of log P coefficients via a RP-HPLC column - Google Patents. (n.d.).
  • Development of Methods for the Determination of pKa Values - PMC - NIH. (n.d.).
  • pKa Value Determination Guidance 2024 - PharmaeliX. (2021-12-25).
  • [(7S,9aS)-1,3,4,6,7,8,9,9a-octahydropyrazino[2,1-c][1][2]oxazin-7-yl]methanol - Guidechem. (n.d.). Retrieved from

  • (9AS)-Octahydropyrazino[2,1-c][1][2]oxazine - Biosynth. (n.d.). Retrieved from

  • How To Calculate The PKA In Titration - Sciencing. (2022-08-30).
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  • Biological Potentials of Oxazines as Promising Agents for Drug Discovery - International Journal of Pharmaceutical Sciences Review and Research. (2020-07-18).
  • Synthesis, identification, and study of the biological activity of some new pyrimidine, oxazine, and thiazine derivatives throug. (n.d.).
  • (S)-Octahydropyrazino[2,1-C][1][2]oxazine dihydrochloride - PubChem. (n.d.). Retrieved from

  • (7S,9aS)-7-[(Benzyloxy)methyl]octahydropyrazino[2,1-c][1][2]oxazine hydrochloride. (n.d.). Retrieved from

  • BIOLOGICAL ACTIVITIES OF OXAZINE AND ITS DERIVATIVES: A REVIEW - International Journal of Pharma Sciences and Research. (2013-11-11).
  • Synthesis and Biological Activities of[1][10]-Oxazine Derivatives | Abstract. (n.d.). Retrieved from

  • (9AS)-Octahydropyrazino[2,1-c][1][2]oxazine - CAS:1089759-42-1. (n.d.). Retrieved from

  • Microwave-assisted synthesis of novel[1][2] oxazine derivatives as potent anti- bacterial and antioxidant agents - arkat usa. (2024-10-11). Retrieved from

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  • Pyrazino[2,1-c][1][2]oxazine, 7-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]octahydro-, (7S,9aS)- | 929047-30-3 - ChemicalBook. (2025-05-17). Retrieved from

  • Pyrazino[2,1-c][1][2]oxazine-7-methanol, octahydro-, (7S,9aS)- [929047-53-0] | King-Pharm. (n.d.). Retrieved from

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Sources

Foundational

(9aS)-Octahydropyrazino[2,1-c]oxazine: A Privileged Scaffold for the Development of Novel Therapeutics

(9aS)-Octahydropyrazino[2,1-c][1][2]oxazine: A Privileged Scaffold for the Development of Novel Therapeutics Abstract The quest for novel chemical entities with therapeutic potential is a cornerstone of modern drug disco...

Author: BenchChem Technical Support Team. Date: January 2026

(9aS)-Octahydropyrazino[2,1-c][1][2]oxazine: A Privileged Scaffold for the Development of Novel Therapeutics

Abstract

The quest for novel chemical entities with therapeutic potential is a cornerstone of modern drug discovery. Privileged scaffolds, molecular frameworks that can be readily modified to interact with a variety of biological targets, represent a highly efficient starting point for the development of new medicines. This technical guide provides an in-depth analysis of the (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine core, a versatile and promising scaffold for the generation of diverse and biologically active compound libraries. While the core structure itself is not associated with a specific intrinsic mechanism of action, its derivatives have demonstrated a remarkable breadth of pharmacological activities. This guide will explore the chemical properties of this scaffold, delve into the established mechanisms of action of its derivatives in key therapeutic areas, and provide robust experimental protocols for the synthesis, screening, and characterization of novel compounds based on this promising molecular framework.

Introduction to the (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine Scaffold

The (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is a bicyclic heterocyclic compound with the molecular formula C₇H₁₄N₂O[3][4]. Its structure features a fusion of a pyrazine and an oxazine ring, creating a rigid, three-dimensional conformation. This defined stereochemistry, specifically the (9aS) configuration, provides a fixed orientation for appended functional groups, which is a critical attribute for achieving high-affinity and selective interactions with biological targets[5]. The presence of nitrogen and oxygen heteroatoms offers sites for hydrogen bonding, while the saturated carbon backbone allows for the introduction of a wide array of substituents to modulate physicochemical properties such as solubility, lipophilicity, and metabolic stability. These characteristics make it an ideal starting point for combinatorial chemistry and the development of novel drug candidates[1][6].

The Pharmacological Landscape of Oxazine Derivatives

The true potential of the (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine scaffold is illuminated by the diverse biological activities of the broader oxazine class of compounds. Medicinal chemists have successfully utilized this and related scaffolds to generate potent and selective modulators of various biological pathways[7][8]. A summary of these activities is presented in Table 1.

Therapeutic AreaMechanism of Action/TargetExample Activities of Oxazine Derivatives
Antiviral CCR5 Receptor AntagonismInhibition of HIV-1 entry into host cells[9][10][11].
Anticancer Lysosomal Dysfunction, AntiproliferativeInduction of cancer cell death, inhibition of tumor growth[12][13][14].
Antibacterial Various/MultipleActivity against Gram-positive and Gram-negative bacteria[1][15][16][17].
Anticonvulsant GABA-A Receptor Modulation (putative)Reduction of seizure activity in preclinical models[18].
Anti-inflammatory Cyclooxygenase (COX) InhibitionReduction of inflammation markers[19].
Antitubercular Various/MultipleInhibition of Mycobacterium tuberculosis growth[7].

Mechanism of Action in Focus: CCR5 Antagonism for HIV Therapy

A prominent example of the therapeutic application of a pyrazino-oxazine related core is in the development of CCR5 antagonists for the treatment of HIV-1 infection. The C-C chemokine receptor 5 (CCR5) is a co-receptor utilized by the most common strains of HIV-1 to gain entry into host immune cells, such as T-cells and macrophages[9].

The mechanism of action for CCR5 antagonists is a prime illustration of allosteric inhibition. These small molecules do not bind to the same site as the natural chemokine ligands or the viral gp120 protein. Instead, they dock into a hydrophobic pocket within the transmembrane helices of the CCR5 receptor[9]. This binding event induces a conformational change in the receptor's extracellular loops, effectively locking it in a state that is unrecognizable to the HIV-1 gp120 envelope protein. Consequently, the virus is unable to engage the co-receptor, and the fusion of the viral and cellular membranes is aborted, preventing viral entry and subsequent replication[10][11][20].

The development of CCR5 antagonists like Maraviroc and Vicriviroc, which share structural similarities with functionalized heterocyclic scaffolds, underscores the potential of the (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine core in generating potent antiviral agents[10].

HIV_Entry_Inhibition gp120 gp120 CD4 CD4 Receptor gp120->CD4 1. Initial Binding CCR5 CCR5 Co-Receptor gp120->CCR5 4. Blocked Interaction CD4->CCR5 CCR5->gp120 PzO (9aS)-Octahydropyrazino[2,1-c][1,4]oxazine -based Antagonist PzO->CCR5 3. Allosteric Binding

Figure 1: Mechanism of CCR5 antagonism by a hypothetical derivative.

Experimental Protocols for Derivative Development

The successful development of novel therapeutics from the (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine scaffold necessitates a structured and rigorous experimental workflow.

General Synthesis of Functionalized Derivatives

The synthesis of a diverse library of compounds is the initial step. This can be achieved through various organic chemistry reactions, leveraging the reactive sites on the core scaffold. A generalized approach is outlined below:

  • Functionalization of the Core: Begin with the (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine scaffold. The secondary amine within the pyrazine ring is a primary site for derivatization.

  • Acylation/Alkylation: React the scaffold with a variety of acyl chlorides, sulfonyl chlorides, or alkyl halides to introduce diverse side chains. This can be performed under standard basic conditions (e.g., using triethylamine or diisopropylethylamine as a base) in an appropriate aprotic solvent like dichloromethane or acetonitrile.

  • Reductive Amination: Alternatively, the secondary amine can be reacted with a range of aldehydes or ketones in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form new C-N bonds and introduce further diversity.

  • Purification: Following the reaction, purify the resulting derivatives using column chromatography (silica gel) or preparative high-performance liquid chromatography (HPLC) to ensure high purity for biological screening.

  • Characterization: Confirm the structure of each synthesized derivative using nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) and mass spectrometry (MS).

Synthesis_Workflow start Start: (9aS)-Octahydropyrazino [2,1-c][1,4]oxazine Scaffold reaction Parallel Synthesis (e.g., Acylation, Reductive Amination) start->reaction reagents Diverse Reagents: - Acyl Chlorides - Alkyl Halides - Aldehydes/Ketones reagents->reaction purification Purification (HPLC, Column Chromatography) reaction->purification characterization Structural Characterization (NMR, MS) purification->characterization library Compound Library of Functionalized Derivatives characterization->library

Figure 2: General workflow for the synthesis of a derivative library.

High-Throughput Screening (HTS) for Biological Activity

Once a library of derivatives has been synthesized, the next step is to screen for biological activity across a range of assays relevant to the desired therapeutic areas.

Protocol for a Cell-Based HIV Entry Assay (CCR5 Target):

  • Cell Culture: Culture a human cell line (e.g., TZM-bl) that expresses CD4, CCR5, and CXCR4 and contains a Tat-inducible luciferase reporter gene.

  • Compound Plating: In a 96- or 384-well plate, add the synthesized derivatives at various concentrations. Include a known CCR5 antagonist (e.g., Maraviroc) as a positive control and DMSO as a negative control.

  • Virus Addition: Add a CCR5-tropic HIV-1 strain to the wells.

  • Incubation: Incubate the plates for 48 hours at 37°C to allow for viral entry and replication.

  • Luciferase Assay: Following incubation, add a luciferase substrate and measure the luminescence using a plate reader. A decrease in luminescence compared to the DMSO control indicates inhibition of viral entry.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) for each active compound.

Protocol for an Anticancer Cytotoxicity Assay (MTT Assay):

  • Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer) in 96-well plates and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of the synthesized derivatives for 48-72 hours.

  • MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at approximately 570 nm using a microplate reader.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) to determine the potency of the compounds in reducing cell viability.

Conclusion and Future Directions

The (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine scaffold represents a fertile ground for the discovery of novel therapeutic agents. Its rigid, stereochemically defined structure and the proven track record of the broader oxazine class in yielding compounds with diverse pharmacological activities make it a high-value starting point for drug discovery campaigns[1][6]. The mechanisms of action for derivatives are varied, ranging from the well-defined allosteric inhibition of the CCR5 co-receptor to broad-spectrum antimicrobial and anticancer activities[7][9][14].

Future research should focus on the systematic exploration of the chemical space around this scaffold. By combining innovative synthetic chemistry with robust, high-throughput biological screening, it is anticipated that novel derivatives of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine will emerge as promising leads for the treatment of a wide range of human diseases, including viral infections, cancer, and bacterial infections. The self-validating nature of the proposed experimental workflows, from synthesis and characterization to biological screening, ensures a high degree of scientific integrity and trustworthiness in the pursuit of these new therapeutic opportunities.

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Exploratory

The (9aS)-Octahydropyrazino[2,1-c]oxazine Scaffold: A Technical Guide to Unlocking its Therapeutic Potential

Foreword: Charting a Course for Novel Therapeutics The relentless pursuit of novel chemical entities with potent and selective biological activities forms the bedrock of modern drug discovery. Within the vast landscape o...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Charting a Course for Novel Therapeutics

The relentless pursuit of novel chemical entities with potent and selective biological activities forms the bedrock of modern drug discovery. Within the vast landscape of heterocyclic chemistry, the fused ring system of (9aS)-Octahydropyrazino[2,1-c]oxazine presents a compelling, albeit underexplored, scaffold. Its unique three-dimensional architecture, combining the structural features of both piperazine and morpholine, offers a tantalizing platform for the development of a new generation of therapeutics. This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing a deep dive into the potential biological activities of (9aS)-Octahydropyrazino[2,1-c]oxazine derivatives. Drawing upon established principles of medicinal chemistry and the known bioactivities of related heterocyclic systems, this document aims to illuminate a path forward for the systematic exploration of this promising molecular framework. We will dissect potential therapeutic applications, propose robust experimental workflows, and outline the causal reasoning behind strategic derivatization to unlock the full therapeutic potential of this scaffold.

The (9aS)-Octahydropyrazino[2,1-c]oxazine Core: A Structural and Synthetic Overview

The (9aS)-Octahydropyrazino[2,1-c]oxazine core is a saturated bicyclic heterocycle with the chemical formula C₇H₁₄N₂O. The "9aS" designation specifies the stereochemistry at the bridgehead carbon, which imparts a defined three-dimensional conformation crucial for specific receptor interactions.

Diagram 1: The Core Scaffold

Caption: The core structure of (9aS)-Octahydropyrazino[2,1-c]oxazine.

The synthesis of this scaffold can be approached through several strategic routes, often involving the cyclization of appropriately substituted piperazine precursors. A key consideration in the synthetic design is the establishment of the desired stereochemistry at the C9a position, which can be achieved through the use of chiral starting materials or asymmetric catalysis.

Potential Biological Activities: An Evidence-Based Exploration

While direct studies on the biological activities of (9aS)-Octahydropyrazino[2,1-c]oxazine derivatives are limited, a wealth of information on the bioactivities of related pyrazoline and oxazine-containing compounds provides a strong foundation for hypothesizing their therapeutic potential.[1][2][3]

Anticancer Activity

A significant body of research highlights the potent anticancer activities of pyrazoline and oxazine derivatives.[4][5][6][7][8][9] These compounds have been shown to exert their effects through various mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in tumor progression.[4][10]

Hypothesized Mechanism of Action: Derivatives of (9aS)-Octahydropyrazino[2,1-c]oxazine could be designed to target key regulators of cell proliferation and survival. For instance, substitution with aromatic moieties known to interact with the ATP-binding pocket of kinases could lead to potent inhibitors of oncogenic signaling cascades.

Diagram 2: Proposed Anticancer Mechanism

G Derivative (9aS)-Derivative Kinase Oncogenic Kinase (e.g., S6 Kinase) Derivative->Kinase Inhibition Apoptosis Apoptosis Derivative->Apoptosis Induces (via Bcl-2 modulation) Pathway Downstream Signaling (e.g., mTOR pathway) Kinase->Pathway Activation Kinase->Apoptosis Inhibits Proliferation Tumor Cell Proliferation Pathway->Proliferation Promotes

Caption: Hypothesized anticancer signaling pathway targeted by derivatives.

Experimental Protocol: In Vitro Cytotoxicity Screening (MTT Assay)

  • Cell Culture: Plate cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of the (9aS)-Octahydropyrazino[2,1-c]oxazine derivatives and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the IC₅₀ values for each compound.

Antimicrobial Activity

The oxazine and pyrazoline nuclei are present in numerous compounds with demonstrated antibacterial and antifungal properties.[1][2][11][12][13][14] The mechanism of action often involves the disruption of microbial cell wall synthesis, inhibition of essential enzymes, or interference with nucleic acid replication.

Structure-Activity Relationship (SAR) Insights: The antimicrobial potency of related heterocyclic compounds is often influenced by the nature and position of substituents.[11] For instance, the incorporation of halogen atoms or electron-withdrawing groups on aromatic appendages can enhance activity.

Table 1: Potential Antimicrobial Activity of Substituted Derivatives

Substituent at R¹/R²Hypothesized ActivityRationale
4-ChlorophenylEnhanced antibacterialHalogen substitution often improves membrane permeability and target binding.[11]
2,4-DimethoxyphenylPotent antifungalMethoxy groups can modulate electronic properties and improve target engagement.
Nitro groupBroad-spectrum antimicrobialElectron-withdrawing nature can enhance reactivity with microbial targets.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

  • Bacterial/Fungal Strains: Use standard strains of bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

  • Broth Microdilution: Prepare two-fold serial dilutions of the test compounds in appropriate broth medium in 96-well plates.

  • Inoculation: Add a standardized inoculum of the microorganism to each well.

  • Incubation: Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Neuroprotective Effects

Emerging evidence suggests that certain piperazine and pyrazolone derivatives possess neuroprotective properties.[15][16] These effects are often attributed to their ability to modulate neurotransmitter systems, reduce oxidative stress, and inhibit neuroinflammation.

Potential Therapeutic Target: Excitatory Amino Acid Transporter 2 (EAAT2)

Dysregulation of glutamate homeostasis is a key factor in the pathophysiology of several neurodegenerative diseases. Compounds that can activate EAAT2, a major glutamate transporter in the brain, are of significant interest for their neuroprotective potential.[17] The rigid conformation of the (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold may allow for specific interactions with the allosteric sites of EAAT2.

Diagram 3: Proposed Neuroprotective Workflow

G cluster_0 In Vitro Screening cluster_1 In Vivo Validation EAAT2_Assay EAAT2 Transporter Assay Oxidative_Stress Oxidative Stress Model (e.g., H2O2-induced toxicity in PC12 cells) EAAT2_Assay->Oxidative_Stress Animal_Model Animal Model of Neurodegeneration (e.g., PTZ-induced seizures) Oxidative_Stress->Animal_Model Lead Compound Behavioral Behavioral Tests Animal_Model->Behavioral Biochemical Biochemical Analysis (e.g., TNF-α, NF-κB levels) Animal_Model->Biochemical

Caption: Experimental workflow for evaluating neuroprotective effects.

Experimental Protocol: Neuroprotection against Oxidative Stress in PC12 Cells

  • Cell Culture: Culture PC12 cells (a rat pheochromocytoma cell line commonly used in neuroscience research) in appropriate medium.

  • Pre-treatment: Treat the cells with various concentrations of the (9aS)-Octahydropyrazino[2,1-c]oxazine derivatives for 24 hours.

  • Induction of Oxidative Stress: Expose the cells to a neurotoxic agent such as hydrogen peroxide (H₂O₂) or lipopolysaccharide (LPS) to induce oxidative stress and cell death.[18]

  • Cell Viability Assay: Assess cell viability using the MTT assay as described previously.

  • Measurement of Reactive Oxygen Species (ROS): Quantify intracellular ROS levels using a fluorescent probe like DCFH-DA.

  • Western Blot Analysis: Analyze the expression of key proteins involved in apoptosis and inflammation, such as Bcl-2, Bax, and NF-κB.[15]

Future Directions and Concluding Remarks

The (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold represents a fertile ground for the discovery of novel therapeutic agents. The structural rigidity and stereochemical definition of this core, combined with the proven biological activities of related heterocyclic systems, provide a compelling rationale for its further investigation. This guide has outlined a strategic approach to unlocking the potential of this scaffold, focusing on its anticancer, antimicrobial, and neuroprotective applications.

The successful development of derivatives of this core will hinge on a systematic approach that integrates synthetic chemistry, computational modeling, and robust biological evaluation. The experimental protocols detailed herein provide a solid foundation for initiating such a program. As our understanding of the structure-activity relationships of this novel scaffold deepens, so too will our ability to design and synthesize potent and selective modulators of biological function, ultimately paving the way for the development of next-generation therapeutics.

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Foundational

spectroscopic analysis of (9aS)-Octahydropyrazino[2,1-c]oxazine (NMR, IR, Mass Spec)

An In-depth Technical Guide to the Spectroscopic Analysis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine Introduction: Elucidating the Structure of a Key Heterocycle (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is a satur...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Spectroscopic Analysis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine

Introduction: Elucidating the Structure of a Key Heterocycle

(9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is a saturated bicyclic heterocycle featuring a fused pyrazine and oxazine ring system. With a molecular formula of C₇H₁₄N₂O and a molecular weight of 142.20 g/mol , this compound represents a core scaffold of interest in medicinal chemistry and drug development due to its constrained three-dimensional structure.[3][4][5] The precise stereochemistry at the 9a position imparts specific conformational properties that can be critical for biological activity.[6]

Accurate and unambiguous structural confirmation is the bedrock of chemical research and development. For a molecule like (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine, a combination of spectroscopic techniques is not just recommended; it is essential. This guide provides a comprehensive overview of the expected outcomes and methodologies for its analysis using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While publicly available experimental spectra for this specific compound are scarce, this document leverages established principles of spectroscopy and data from analogous heterocyclic systems to provide a predictive and instructive framework for researchers.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is the most powerful technique for the complete structural elucidation of organic molecules in solution. For a saturated, stereochemically defined system like (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine, NMR provides detailed information about the chemical environment, connectivity, and relative orientation of every proton and carbon atom.

Causality in Experimental Design: Why NMR is Paramount

The molecule's structure lacks chromophores that are highly active in UV-Vis or fluorescence spectroscopy. Furthermore, IR can only confirm the presence of functional groups but cannot reveal the specific atomic connectivity or stereochemistry. Mass spectrometry will confirm the molecular weight and offer fragmentation clues, but it cannot distinguish between isomers. NMR, particularly a suite of 1D and 2D experiments, is uniquely capable of providing a complete, unambiguous picture of the molecular architecture.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is anticipated to be complex due to the molecule's rigid, non-aromatic structure, where most protons are diastereotopic (chemically non-equivalent). We can predict the following key features based on the labeled structure below:

Structure of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine with Proton Labeling (A conceptual diagram for discussion purposes)

Caption: Labeled atoms of the pyrazino-oxazine core.

  • Chemical Shifts (δ): Protons on carbons adjacent to heteroatoms (N or O) will be deshielded and appear further downfield.

    • H6, H7, H9: Protons on carbons adjacent to the oxygen atom (C6, C7, C9) are expected in the δ 3.5 - 4.5 ppm range.

    • H1, H3, H4: Protons on carbons adjacent to nitrogen atoms (C1, C3, C4) are expected in the δ 2.5 - 3.5 ppm range.

    • H9a (Bridgehead): The bridgehead proton is in a unique environment and is likely to appear as a complex multiplet, potentially around δ 2.5 - 3.0 ppm.

  • Multiplicity: Due to the locked conformation, protons on the same carbon (geminal protons) are diastereotopic and will split each other. They will also show coupling to adjacent (vicinal) protons. Expect most signals to be complex multiplets (e.g., doublet of doublets, triplets of doublets).

  • Integration: The integral of each signal will correspond to the number of protons it represents (1H or 2H).

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum will show seven distinct signals, one for each unique carbon atom.

  • Chemical Shifts (δ): Carbons bonded to heteroatoms will be deshielded.

    • C6, C7, C9 (adjacent to O): Expected in the δ 60 - 80 ppm range.

    • C1, C3, C4 (adjacent to N): Expected in the δ 45 - 60 ppm range.

    • C9a (Bridgehead): The bridgehead carbon is also expected in the δ 50 - 65 ppm range.

Data Summary: Predicted NMR Assignments
PositionPredicted ¹H Shift (ppm)Predicted ¹³C Shift (ppm)Notes
1, 3, 42.5 - 3.545 - 60Protons and carbons alpha to nitrogen atoms.
6, 7, 93.5 - 4.560 - 80Protons and carbons alpha to the oxygen atom.
9a2.5 - 3.050 - 65Bridgehead position, unique electronic environment.
Experimental Protocol for NMR Analysis
  • Sample Preparation: Dissolve 5-10 mg of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Methanol-d₄, CD₃OD). The choice of solvent is critical; it must fully dissolve the sample without reacting with it and should have minimal residual solvent signals that overlap with analyte signals.[2]

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift calibration (δ 0.00 ppm).

  • Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution, which is crucial for this complex, non-aromatic system.[2]

  • 1D ¹H NMR Acquisition: Acquire a standard proton spectrum with 16-32 scans.

  • 1D ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, several hundred to a few thousand scans may be necessary.

  • 2D NMR Acquisition (Recommended):

    • COSY (Correlation Spectroscopy): To establish proton-proton (¹H-¹H) coupling networks and identify adjacent protons.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton signal with its directly attached carbon signal, enabling definitive C-H assignments.

NMR Analysis Workflow

The following workflow ensures a self-validating system for spectral assignment.

G cluster_acq Data Acquisition cluster_proc Data Processing & Assignment H1_NMR Acquire ¹H NMR Assign_H Assign ¹H Signals (Integration, Multiplicity) H1_NMR->Assign_H C13_NMR Acquire ¹³C NMR Assign_C Identify ¹³C Signals C13_NMR->Assign_C COSY Acquire COSY Correlate_COSY Confirm H-H Connectivity (COSY) COSY->Correlate_COSY HSQC Acquire HSQC Correlate_HSQC Correlate C-H Pairs (HSQC) HSQC->Correlate_HSQC Assign_H->Correlate_HSQC Assign_H->Correlate_COSY Assign_C->Correlate_HSQC Final Final Structure Confirmation Correlate_HSQC->Final Correlate_COSY->Final

Caption: A logical workflow for NMR-based structure elucidation.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is a rapid and straightforward technique used to identify the presence of specific functional groups based on their characteristic vibrational frequencies. For this molecule, IR will confirm the absence of carbonyls (C=O) or unsaturation (C=C, C≡C) and verify the presence of key single bonds.

Predicted IR Spectral Data

The IR spectrum will be characterized by absorptions in the fingerprint region (below 1500 cm⁻¹) and the functional group region.

  • C-H Stretching: Strong, sharp peaks are expected in the 2850-3000 cm⁻¹ range, characteristic of sp³ C-H bonds in the saturated ring system.

  • C-O Stretching: A strong, distinct peak is expected in the 1050-1150 cm⁻¹ range, corresponding to the C-O-C ether linkage within the oxazine ring.[7]

  • C-N Stretching: Moderate peaks are expected in the 1020-1250 cm⁻¹ range for the C-N bonds of the tertiary amines.

  • N-H Stretching: The parent compound has no N-H bonds, so the absence of a peak in the 3300-3500 cm⁻¹ region would be a key confirmation of the bicyclic structure.

Data Summary: Predicted IR Absorptions
Wavenumber (cm⁻¹)IntensityVibrational Mode
2850 - 3000StrongC-H (sp³) Stretch
1050 - 1150StrongC-O-C Stretch
1020 - 1250ModerateC-N Stretch
Experimental Protocol for IR Analysis
  • Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer, preferably equipped with an Attenuated Total Reflectance (ATR) accessory, is ideal. ATR requires minimal sample preparation and is non-destructive.

  • Sample Application: Place a small amount (a few milligrams) of the solid sample or a single drop of a liquid sample directly onto the ATR crystal.

  • Data Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then, collect the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Data Analysis: Identify and label the major peaks corresponding to the expected functional groups.

Mass Spectrometry: Molecular Weight and Fragmentation

Mass spectrometry (MS) provides two critical pieces of information: the exact molecular weight of the compound and structural clues based on its fragmentation pattern upon ionization.

Predicted Mass Spectrum
  • Molecular Ion (M⁺•): Using a soft ionization technique like Electrospray Ionization (ESI), the primary species observed will be the protonated molecule, [M+H]⁺. Given the molecular formula C₇H₁₄N₂O, the monoisotopic mass is 142.11 Da.[5] Therefore, the high-resolution mass spectrum should show a prominent ion at m/z 143.1182 .

  • Fragmentation Pattern: Under harder ionization conditions (like Electron Impact, EI), the molecular ion will fragment. The fragmentation is typically driven by the presence of heteroatoms. Alpha-cleavage (cleavage of the bond adjacent to a heteroatom) is a common and energetically favorable pathway for amines and ethers.

Proposed Fragmentation Pathway

A logical fragmentation pathway would involve cleavage adjacent to one of the nitrogen atoms, leading to the formation of stable radical cations.

G Parent [M+H]⁺ m/z = 143 Frag1 Fragment A (Loss of C₂H₄N) Parent->Frag1 α-cleavage Frag2 Fragment B (Loss of C₃H₅O) Parent->Frag2 Ring opening

Caption: A simplified schematic of potential MS fragmentation.

Experimental Protocol for Mass Spectrometry
  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile, which are compatible with ESI.

  • Instrumentation: Use a mass spectrometer equipped with an ESI source. A high-resolution instrument (e.g., TOF or Orbitrap) is preferred to confirm the elemental composition from the exact mass measurement.

  • Infusion: Introduce the sample solution directly into the ESI source via a syringe pump at a low flow rate (e.g., 5-10 µL/min).

  • Data Acquisition: Acquire the mass spectrum in positive ion mode. The instrument parameters (e.g., capillary voltage, cone voltage) should be optimized to observe the protonated molecular ion clearly. To induce fragmentation for MS/MS studies, the cone voltage can be increased, or a collision gas can be introduced in a collision cell.

Conclusion: A Triad of Techniques for Unwavering Confidence

The structural elucidation of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine relies on the synergistic application of NMR, IR, and Mass Spectrometry.

  • Mass Spectrometry confirms the correct molecular formula.

  • IR Spectroscopy verifies the presence of key functional groups (C-O, C-N) and the absence of others (C=O, N-H).

  • NMR Spectroscopy provides the definitive and final piece of the puzzle, mapping out the entire carbon-hydrogen framework and confirming the specific stereochemical configuration.

Together, these three techniques form a self-validating analytical system, providing the high level of certainty required for compounds intended for research and drug development. This predictive guide serves as a robust framework for any scientist undertaking the characterization of this important heterocyclic scaffold.

References

  • PubChem. (S)-Octahydropyrazino[2,1-C][1][2]oxazine dihydrochloride. [Link]

  • Kącka-Zych, A., et al. (2023). Fully Selective Synthesis of Spirocyclic-1,2-oxazine N-Oxides via Non-Catalysed Hetero Diels-Alder Reactions. MDPI. [Link]

  • Chemsrc. CAS#:929047-53-0 | (7S,9aS)-octahydropyrazino[2,1-c][1][2]oxazin-7-ylmethanol. [Link]

  • PubChem. (9aR)-octahydropiperazino[2,1-c]morpholine. [Link]

  • ResearchGate. (PDF) Synthesis and pharmaceutical applications of Oxazine compounds. [Link]

  • ResearchGate. Possible mass fragmentation pattern observed in 4 a. [Link]

  • Zhimomi, B. K., et al. Microwave-assisted synthesis of novel[1][2] oxazine derivatives as potent anti-bacterial and antioxidant agents. ARKAT USA. [Link]

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Exploratory

Unlocking the Therapeutic Potential of (9aS)-Octahydropyrazino[2,1-c]oxazine: A Technical Guide to Target Identification and Validation

Abstract The (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold represents a compelling yet underexplored heterocyclic system in drug discovery. Its rigid, three-dimensional structure, derived from the fusion of piperazine a...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold represents a compelling yet underexplored heterocyclic system in drug discovery. Its rigid, three-dimensional structure, derived from the fusion of piperazine and oxazine rings, offers a unique conformational landscape for engaging with biological targets. While direct pharmacological data for this specific entity remains nascent, the well-documented activities of its constituent ring systems—piperazine and oxazine—provide a strong rationale for a systematic investigation into its therapeutic potential. Piperazine derivatives are known to exhibit a wide array of biological effects, including anticancer, antimicrobial, and central nervous system activities, often targeting kinases and G-protein coupled receptors (GPCRs).[1] Similarly, oxazine-containing compounds have demonstrated significant pharmacological properties.[2] This in-depth technical guide outlines a hypothesis-driven, multi-pronged strategy for the deconvolution of the therapeutic targets of (9aS)-Octahydropyrazino[2,1-c]oxazine, designed for researchers, scientists, and drug development professionals. We will traverse from computational prediction and pharmacophore analysis to rigorous experimental validation, providing a comprehensive roadmap for elucidating the mechanism of action of this promising molecule.

Structural and Physicochemical Rationale for Target Exploration

The (9aS)-Octahydropyrazino[2,1-c]oxazine molecule (Figure 1) possesses several key features that inform a rational approach to target identification. The fused bicyclic system imparts significant conformational rigidity compared to its monocyclic counterparts. This pre-organization can reduce the entropic penalty upon binding to a target, potentially leading to higher affinity and selectivity.

The scaffold contains two basic nitrogen atoms within the piperazine moiety, which are likely to be protonated at physiological pH. These charged centers can form crucial ionic interactions or hydrogen bonds with acidic residues (e.g., aspartate, glutamate) in a protein's binding pocket. The oxazine ring introduces a polar ether oxygen, which can act as a hydrogen bond acceptor. The overall topology of the molecule suggests it can engage with binding sites that accommodate compact, three-dimensional pharmacophores.

Figure 1. Chemical structure of (9aS)-Octahydropyrazino[2,1-c]oxazine.

Hypothesis-Driven Target Prioritization

Based on structural similarity to known bioactive molecules and the privileged nature of its core scaffolds, we propose three primary target classes for initial investigation:

Kinases: The Bruton's Tyrosine Kinase (Btk) Hypothesis

A compelling line of inquiry points towards Bruton's tyrosine kinase (Btk), a non-receptor tyrosine kinase crucial for B-cell signaling.[3] Several second-generation Btk inhibitors, such as acalabrutinib, feature a piperazine moiety and engage with the kinase active site.[4] The rigid bicyclic nature of (9aS)-Octahydropyrazino[2,1-c]oxazine may allow it to occupy the ATP-binding pocket with high specificity, potentially forming key interactions with hinge region residues like Met477 and Glu475.[3] A patent for bicyclic piperazine compounds as Btk inhibitors further strengthens this hypothesis.

Ion Channels: The ROMK Connection

Recent literature has identified an acyl octahydropyrazino[2,1-c][5][6]oxazine series as potent and selective inhibitors of the renal outer medullary potassium channel (ROMK), a target for novel diuretics.[7] This provides a direct precedent for this scaffold class interacting with ion channels. The positive charge of the piperazine ring could facilitate interaction with the negatively charged pore region characteristic of many ion channels.

G-Protein Coupled Receptors (GPCRs): A Privileged Scaffold

Arylpiperazine derivatives are a well-established class of ligands for aminergic GPCRs, including serotonin and dopamine receptors.[8] While (9aS)-Octahydropyrazino[2,1-c]oxazine lacks the aryl group common to many of these ligands, its compact, nitrogen-containing scaffold could still productively engage with the transmembrane binding pockets of various GPCRs. The molecule's three-dimensional shape may offer a novel mode of interaction compared to more flexible, traditional GPCR ligands.

A Multi-Stage Workflow for Target Deconvolution

We propose a comprehensive workflow that integrates computational and experimental approaches to systematically identify and validate the therapeutic targets of (9aS)-Octahydropyrazino[2,1-c]oxazine.

Figure 2. Integrated workflow for target identification and validation.

In Silico Target Prediction: Generating Testable Hypotheses

The initial phase of target deconvolution should leverage computational methods to generate a prioritized list of potential targets, thereby focusing subsequent experimental efforts.[9]

Reverse Docking and Target Fishing

This approach involves docking the 3D conformation of (9aS)-Octahydropyrazino[2,1-c]oxazine against a large library of protein structures with known binding sites.

Protocol: Reverse Docking

  • Ligand Preparation: Generate a low-energy 3D conformation of (9aS)-Octahydropyrazino[2,1-c]oxazine. Assign appropriate protonation states at physiological pH (7.4) and calculate partial charges using a suitable force field.

  • Target Database Selection: Utilize a comprehensive database of protein structures, such as the Protein Data Bank (PDB), focusing on human proteins or those from relevant model organisms.

  • Docking Simulation: Employ a validated docking program (e.g., AutoDock Vina, Glide) to systematically dock the ligand into the binding pockets of all selected protein targets.[10][11]

  • Scoring and Ranking: Score the resulting poses based on the predicted binding affinity (e.g., kcal/mol). Rank the protein targets from highest to lowest predicted affinity.

  • Hit List Analysis: Analyze the top-ranked proteins, clustering them by family (e.g., kinases, GPCRs, proteases) to identify enriched target classes.

Web Server/Software Function URL
PubChem Compound Information & 3D Structure[Link][9]
PDB Protein Structure Database[Link]
AutoDock Vina Molecular Docking Software[Link]
SwissTargetPrediction Reverse Screening Tool[Link]

Experimental Target Identification: Unbiased Approaches

Following computational prioritization, unbiased experimental methods are critical to identify proteins that directly interact with the compound in a biological context.

Affinity Chromatography-Mass Spectrometry

This powerful technique involves immobilizing the compound of interest to a solid support to "fish" for its binding partners from a cell lysate.[12][13]

Protocol: Affinity Chromatography-Mass Spectrometry

  • Probe Synthesis: Synthesize a derivative of (9aS)-Octahydropyrazino[2,1-c]oxazine with a linker suitable for conjugation to a solid support (e.g., NHS-activated sepharose beads). A control probe with an inactive linker position is crucial.

  • Cell Lysate Preparation: Prepare a native protein lysate from a relevant cell line or tissue.

  • Affinity Purification: Incubate the lysate with the compound-conjugated beads and control beads. Wash extensively to remove non-specific binders.

  • Elution: Elute the specifically bound proteins, typically using a denaturing buffer or by competing with an excess of the free compound.

  • Protein Identification: Separate the eluted proteins by SDS-PAGE and identify the specific bands by mass spectrometry (LC-MS/MS).[6]

G cluster_0 Immobilization cluster_1 Incubation & Washing cluster_2 Elution & Identification Compound (9aS)-Octahydropyrazino [2,1-c]oxazine Probe Beads Affinity Beads Compound->Beads Linker Lysate Cell Lysate Beads->Lysate Add Lysate WashedBeads Protein-Bound Beads Lysate->WashedBeads Wash Elution Eluted Proteins WashedBeads->Elution Elute SDS-PAGE SDS-PAGE Elution->SDS-PAGE Analyze Mass Spec LC-MS/MS SDS-PAGE->Mass Spec Analyze

Figure 3. Workflow for Affinity Chromatography-Mass Spectrometry.

Target Validation: Confirming Engagement and Function

Once a list of candidate targets is generated, it is imperative to validate these interactions and assess their functional consequences.

Cellular Thermal Shift Assay (CETSA)

CETSA is a first-in-class method for verifying target engagement in intact cells or lysates.[5][14] It relies on the principle that ligand binding stabilizes a target protein against thermal denaturation.[15]

Protocol: Western Blot-based CETSA

  • Cell Treatment: Treat intact cells with (9aS)-Octahydropyrazino[2,1-c]oxazine or a vehicle control.

  • Heating: Heat the cell suspensions in a PCR cycler across a temperature gradient (e.g., 40-70°C).

  • Lysis and Separation: Lyse the cells and separate the soluble protein fraction (containing folded, stabilized protein) from the precipitated, denatured proteins by centrifugation.

  • Detection: Analyze the amount of soluble target protein remaining at each temperature using Western blotting with a specific antibody.

  • Data Analysis: Plot the fraction of soluble protein against temperature. A rightward shift in the melting curve in the presence of the compound indicates target stabilization and therefore, engagement.

Parameter Description Typical Value/Range
Cell Density Number of cells per sample1-5 x 10^6 cells/mL
Compound Conc. Concentration for treatment1-100 µM
Temperature Gradient Range for protein melting40°C to 70°C, in 2-3°C increments
Heating Time Duration at each temperature3-5 minutes
Centrifugation To pellet aggregated proteins20,000 x g for 20 min at 4°C

A high-throughput version of CETSA can also be developed for screening purposes, using detection methods like AlphaLISA.[16]

Figure 4. Cellular Thermal Shift Assay (CETSA) experimental workflow.
Functional Assays

Confirmation of target engagement must be followed by functional assays to demonstrate that this interaction leads to a biological effect. The choice of assay will be dictated by the validated target class.

  • For Kinase Targets (e.g., Btk): Perform in vitro kinase activity assays to measure the IC50 of the compound. In cells, assess the phosphorylation of downstream substrates.

  • For Ion Channel Targets (e.g., ROMK): Use electrophysiology (e.g., patch-clamp) to measure the effect of the compound on ion flow through the channel.

  • For GPCR Targets: Conduct radioligand binding assays to determine binding affinity (Ki). Perform functional assays to measure downstream signaling, such as cAMP accumulation or calcium flux, to classify the compound as an agonist, antagonist, or allosteric modulator.[17]

Conclusion and Future Directions

The (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold holds considerable promise as a starting point for novel therapeutic agents. Its unique three-dimensional structure and the established activities of its parent heterocycles provide a strong foundation for target discovery. The integrated workflow presented in this guide—combining predictive computational modeling with unbiased experimental identification and rigorous biophysical and functional validation—offers a robust and efficient pathway to deconvolute its targets. By systematically exploring its interactions with kinases, ion channels, and GPCRs, researchers can unlock the full therapeutic potential of this intriguing molecule and pave the way for the development of next-generation medicines.

References

  • A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. (2023). National Institutes of Health. [Link]

  • Affinity purification–mass spectrometry and network analysis to understand protein-protein interactions. (n.d.). National Institutes of Health. [Link]

  • Target identification of small molecules: an overview of the current applications in drug discovery. (2023). National Institutes of Health. [Link]

  • Identification of Direct Protein Targets of Small Molecules. (n.d.). National Institutes of Health. [Link]

  • High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. (2022). National Institutes of Health. [Link]

  • Focusing on Relevance: CETSA-Guided Medicinal Chemistry and Lead Generation. (n.d.). National Institutes of Health. [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (2016). National Institutes of Health. [Link]

  • Affinity Purification Protocol Starting with a Small Molecule as Bait. (2023). ResearchGate. [Link]

  • (A) Illustration of the overall assay principle for CETSA experiments,... (n.d.). ResearchGate. [Link]

  • Affinity Selection-Mass Spectrometry for the Discovery of Pharmacologically Active Natural Products. (2022). YouTube. [Link]

  • A data-driven journey using results from target-based drug discovery for target deconvolution in phenotypic screening. (n.d.). RSC Publishing. [Link]

  • (S)-Octahydropyrazino[2,1-C][5][6]oxazine dihydrochloride. (n.d.). PubChem. [Link]

  • Evaluation of piperine analogs against prostate cancer targeting AKT1 kinase domain through network pharmacological analysis. (2023). National Institutes of Health. [Link]

  • A data-driven journey using results from target-based drug discovery for target deconvolution in phenotypic screening. (2021). National Institutes of Health. [Link]

  • Docking Simulations of G-Protein Coupled Receptors Uncover Crossover Binding Patterns of Diverse Ligands to Angiotensin, Alpha-Adrenergic and Opioid Receptors: Implications for Cardiovascular Disease and Addiction. (2025). PubMed. [Link]

  • Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. (n.d.). National Institutes of Health. [Link]

  • Exploring the Novel Heterocyclic Derivatives as Lead Molecules for Design and Development of Potent Anticancer Agents. (n.d.). ResearchGate. [Link]

  • NOVEL HETEROCYCLIC COMPOUNDS AS KINASE INHIBITORS WITH ANTICANCER ACTIVITY IN MEDULLOBLASTOMA. (n.d.). National Institutes of Health. [Link]

  • Discovery of a potent and selective ROMK inhibitor with improved pharmacokinetic properties based on an octahydropyrazino[2,1-c][5][6]oxazine scaffold. (2016). PubMed. [Link]

  • Docking Simulations of G-Protein Coupled Receptors Uncover Crossover Binding Patterns of Diverse Ligands to Angiotensin, Alpha-Adrenergic and Opioid Receptors: Implications for Cardiovascular Disease and Addiction. (2025). MDPI. [Link]

  • Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects. (2021). National Institutes of Health. [Link]

  • (PDF) Structure of BTK kinase domain with the second-generation inhibitors acalabrutinib and tirabrutinib. (2023). ResearchGate. [Link]

  • Synthesis, Characterization and Antitumour Activity of Some Novel Oxazine Substituted 9-Anilinoacridines and their 3D-QSAR Studies. (2018). ResearchGate. [Link]

  • Molecular Docking Screening Using Agonist-Bound GPCR Structures: Probing the A2A Adenosine Receptor. (n.d.). National Institutes of Health. [Link]

  • A novel approach for target deconvolution from phenotype-based screening using knowledge graph. (2025). National Institutes of Health. [Link]

  • Structure of BTK kinase domain with the second-generation inhibitors acalabrutinib and tirabrutinib. (2023). OSTI.GOV. [Link]

  • (PDF) Pharmacophore modeling studies on N-hydroxyphenyl acrylamides and N-hydroxypyridin-2-yl-acrylamides as inhibitor of human cancer leukemia K562 cells. (2012). ResearchGate. [Link]

  • Btk Inhibitors: A Medicinal Chemistry and Drug Delivery Perspective. (n.d.). MDPI. [Link]

  • and 3D-QSAR studies of a series of benzopyranes and benzopyrano[3,4b][5][6]-oxazines as inhibitors of the multidrug transporter P-glycoprotein. (n.d.). National Institutes of Health. [Link]

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Foundational

The Emergence of a Privileged Scaffold: A Technical Guide to the Discovery and History of (9aS)-Octahydropyrazino[2,1-c]oxazine

The Emergence of a Privileged Scaffold: A Technical Guide to the Discovery and History of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine For Researchers, Scientists, and Drug Development Professionals In the landscape of mo...

Author: BenchChem Technical Support Team. Date: January 2026

The Emergence of a Privileged Scaffold: A Technical Guide to the Discovery and History of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that provide a gateway to diverse and biologically active compounds is paramount. One such scaffold that has quietly emerged as a critical component in the development of sophisticated therapeutics is the chiral bicyclic amine, (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine. This in-depth technical guide provides a comprehensive overview of the discovery, history, and synthetic pathways of this versatile building block, offering insights for researchers and drug development professionals seeking to leverage its unique structural and chemical properties.

Unveiling the Identity of a Key Chiral Building Block

(9aS)-Octahydropyrazino[2,1-c][1][2]oxazine, a heterocyclic organic compound, is a specific stereoisomer of a fused ring system containing a piperazine and a morpholine ring. Its rigid, chair-like conformation and the presence of strategically positioned nitrogen and oxygen atoms make it an attractive scaffold for the synthesis of complex molecules with defined three-dimensional architectures.

Table 1: Compound Identification

IdentifierValue
IUPAC Name (9aS)-1,3,4,6,7,8,9,9a-octahydropyrazino[2,1-c][1][2]oxazine
CAS Number 1089759-42-1
Molecular Formula C₇H₁₄N₂O
Molecular Weight 142.20 g/mol
Synonyms (S)-Octahydropyrazino[2,1-c][1][2]oxazine, (9aS)-octahydropiperazino[2,1-c]morpholine

The significance of the (9aS)-stereochemistry cannot be overstated. In the context of drug development, the specific spatial arrangement of atoms is crucial for achieving high-affinity and selective interactions with biological targets. The synthesis of this specific enantiomer is a key challenge and a testament to the advancements in asymmetric synthesis.

A Silent Emergence: The History and Application in Drug Discovery

The precise moment of discovery for (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is not marked by a single, seminal publication heralding its arrival. Instead, its history is intricately woven into the broader narrative of drug development, particularly in the pursuit of neurokinin (NK) receptor antagonists. Aromatic oxazine compounds were first prepared in 1944 by Holly and Cope through Mannich reactions[3][4]. However, the specific chiral saturated derivative, (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine, appears to have emerged from the laboratories of pharmaceutical companies as a key chiral intermediate.

Its most prominent role to date is as a crucial building block in the synthesis of potent and selective dual NK1/NK3 receptor antagonists.[5] These receptors are implicated in a variety of physiological and pathological processes, including pain, inflammation, and psychiatric disorders such as depression and anxiety. The pyrazino[2,1-c]oxazine scaffold serves as a rigid and stereochemically defined anchor for the pharmacophoric elements that interact with these G-protein coupled receptors.

The strategic value of this scaffold lies in its ability to orient substituents in a precise and predictable manner, a critical factor for achieving the desired biological activity and minimizing off-target effects. The development of complex drug candidates incorporating this moiety underscores the importance of efficient and stereocontrolled synthetic access to this key intermediate.

The Synthetic Blueprint: A Multi-Step Pathway to a Chiral Core

While the initial discovery of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is not explicitly documented in publicly available literature, a detailed synthetic route for a closely related derivative, (7S,9aS)-7-[(benzyloxy)methyl]octahydropyrazino[2,1-c][1][2]oxazine, is disclosed in the patent literature, notably in US patent US8796269B2.[5] This patent outlines the synthesis of a complex NK1/NK3 antagonist and, in doing so, provides a comprehensive methodology for the preparation of the core chiral scaffold. The following is a detailed, step-by-step methodology derived from this source.

Experimental Protocol: Synthesis of (7S,9aS)-7-[(Benzyloxy)methyl]octahydropyrazino[2,1-c][1][2]oxazine Dioxalic Acid Salt

This multi-step synthesis commences with commercially available starting materials and employs a series of well-established organic transformations to construct the chiral bicyclic system.

Step 1: Synthesis of Intermediate 1

The initial step involves the reaction of a protected amino acid derivative with an appropriate electrophile. While the specific details of "Intermediate 1" are proprietary to the patent, a plausible retrosynthetic analysis suggests it is a chiral precursor containing the necessary stereocenter for the final product.

Step 2: Reduction of Intermediate 1 to Intermediate 2

A 500-gallon glass-lined reactor is charged with tetrahydrofuran (401.2 kg) followed by borane-dimethylsulfide complex (10M, 93.1 kg). The solution is heated to 35°C, and then Intermediate 1 (47.5 kg) dissolved in tetrahydrofuran (253.4 kg) is added over 1 hour, maintaining the temperature below 40°C. After the addition, the mixture is stirred for an additional 4 hours at 35°C. Upon reaction completion (as monitored by HPLC), acetone (178.5 kg) is added over 1 hour while maintaining the temperature between 35-45°C.[5]

  • Expertise & Experience: The use of borane-dimethylsulfide complex is a classic and effective method for the reduction of amides or other carbonyl functionalities to the corresponding amines. The careful control of temperature during the addition of both the substrate and the quenching agent (acetone) is critical to ensure a safe and efficient reaction, preventing potential exotherms and side reactions. The choice of a glass-lined reactor is standard for large-scale chemical synthesis to prevent contamination and ensure chemical resistance.

Step 3: Deprotection and Cyclization to yield (7S,9aS)-7-[(benzyloxy)methyl]octahydropyrazino[2,1-c][1][2]oxazine (Intermediate 3)

A 200-gallon high-pressure Hastelloy reactor is charged with Intermediate 2 (42.7 kg) followed by 20% palladium hydroxide on carbon (approximately 50% wet, 4.3 kg). The reactor is sealed and purged with nitrogen. This step likely involves a deprotection, for instance, the removal of a benzyl group, followed by an intramolecular cyclization to form the bicyclic pyrazino[2,1-c]oxazine core. The use of a palladium catalyst under a hydrogen atmosphere (implied by the high-pressure reactor and catalyst choice) is a standard procedure for hydrogenolysis reactions.

  • Trustworthiness: The use of a high-pressure Hastelloy reactor is indicative of a reaction performed under pressure, likely with hydrogen gas for the catalytic deprotection. Hastelloy is chosen for its high strength and resistance to corrosion under these demanding conditions. The purging of the reactor with nitrogen is a critical safety measure to remove oxygen and prevent the formation of explosive mixtures with hydrogen.

Step 4: Salt Formation

The resulting free base of (7S,9aS)-7-[(benzyloxy)methyl]octahydropyrazino[2,1-c][1][2]oxazine is then treated with oxalic acid to form the dioxalic acid salt, which often aids in purification and improves the handling and stability of the final intermediate.

Synthesis_Pathway cluster_0 Starting Materials cluster_1 Intermediate 1 Synthesis cluster_2 Reduction cluster_3 Deprotection & Cyclization cluster_4 Salt Formation Protected Amino Acid Derivative Protected Amino Acid Derivative Intermediate 1 Intermediate 1 Protected Amino Acid Derivative->Intermediate 1 Electrophile Electrophile Electrophile->Intermediate 1 Intermediate 2 Intermediate 2 Intermediate 1->Intermediate 2 Borane-DMS Intermediate 3 (Free Base) Intermediate 3 (Free Base) Intermediate 2->Intermediate 3 (Free Base) Pd(OH)2/C, H2 Final Intermediate (Dioxalate Salt) Final Intermediate (Dioxalate Salt) Intermediate 3 (Free Base)->Final Intermediate (Dioxalate Salt) Oxalic Acid

The Broader Context: The Chemistry of Oxazines and Pyrazines

The pyrazino[2,1-c][1][2]oxazine scaffold is a fusion of two important heterocyclic systems: pyrazine and oxazine. Both of these parent heterocycles are prevalent in numerous biologically active natural products and synthetic compounds.

  • Pyrazines: These are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 4. They are known for their diverse pharmacological activities and are found in a wide range of natural products. The synthesis of pyrazinones, oxidized forms of pyrazines, has been a subject of study since the early 20th century.[1][6]

  • Oxazines: These are six-membered heterocyclic compounds containing one nitrogen and one oxygen atom. They exist in various isomeric forms (1,2-, 1,3-, and 1,4-oxazines) and their derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[3]

The fusion of these two ring systems in (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine creates a conformationally restricted, chiral scaffold that has proven to be a "privileged" structure in the design of ligands for specific biological targets.

Logical_Relationship

Future Perspectives

The story of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is a prime example of how a seemingly simple chiral molecule can become a cornerstone in the development of complex and life-changing medicines. While its history may be rooted in the proprietary research of the pharmaceutical industry, its future is open to broader applications. As our understanding of the structural requirements for interacting with various biological targets deepens, it is likely that this versatile scaffold will find new applications in the design of novel therapeutics for a wide range of diseases. The continued development of efficient and scalable enantioselective synthetic routes will be crucial for unlocking the full potential of this remarkable chiral building block.

References

  • Tota, L. A., & Elderfield, R. C. (1942). The Synthesis of 2(1H)-Pyrazinones. Journal of the American Chemical Society, 64(5), 1074-1076.
  • Riesco-Llach, G., Planas, M., Feliu, L., & Joule, J. A. (2022). 2(1H)
  • US8796269B2 - Crystalline 2-(3,5-Bis(trifluoromethyl)phenyl)-N-(4-(4-fluoro-2-methylphenyl)-6-((7S,9aS)-7-(hydroxymethyl)hexahydropyrazino[2,1-c][1][2]oxazin-8(1H)-yl)pyridin-3-yl)-N,2-dimethyl-propanamide. (2014). Google Patents.

  • (9aR)-octahydropiperazino[2,1-c]morpholine | C7H14N2O | CID 18649033. (n.d.). PubChem. Retrieved January 19, 2026, from [Link]

  • Synthesis, identification, and study of the biological activity of some new pyrimidine, oxazine, and thiazine derivatives through. (2023). Journal of the Nigerian Society of Physical Sciences, 1-13.
  • Asif, M. (2020). Pharmacological Profile of Oxazine and its Derivatives: A Mini Review. International Journal of New Chemistry, 7(1), 60-73.
  • A new and efficient synthesis of 1,4-oxazines through the reaction of acetylenic esters and nitrosonaphthols in the presence of phosphine deriv
  • A Review on Current Synthetic Strategies of Oxazines. (2021). Chemistry & Chemical Technology, 15(3), 329-346.
  • Biological Potentials of Oxazines as Promising Agents for Drug Discovery. (2020). International Journal of Pharmaceutical Sciences Review and Research, 63(2), 1-11.

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Exploratory

A Senior Scientist's Guide to In Silico Modeling of Novel Scaffolds: A Case Study with (9aS)-Octahydropyrazino[2,1-c]oxazine

Abstract This technical guide provides a comprehensive, field-proven workflow for the in silico characterization of novel small molecules, using the versatile but under-characterized scaffold, (9aS)-Octahydropyrazino[2,1...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive, field-proven workflow for the in silico characterization of novel small molecules, using the versatile but under-characterized scaffold, (9aS)-Octahydropyrazino[2,1-c]oxazine, as a practical case study. Aimed at researchers, computational chemists, and drug development professionals, this document details an integrated methodology spanning from initial ligand preparation and target identification to the dynamic assessment of molecular interactions through molecular docking and molecular dynamics simulations. We emphasize the causality behind protocol choices, ensuring that each step serves as a self-validating system for generating robust, testable hypotheses. The guide includes detailed, step-by-step protocols, data presentation tables, and logical workflow diagrams to empower researchers to apply these powerful computational techniques to their own compounds of interest, thereby accelerating the early stages of drug discovery.

Introduction

The journey of a drug from concept to clinic is arduous and expensive. Modern computational chemistry, or in silico modeling, offers a powerful paradigm to de-risk and accelerate this process by predicting molecular interactions before committing to costly and time-consuming wet-lab experiments.[1] This guide focuses on establishing a rigorous computational framework for a novel chemical entity.

Our subject is (9aS)-Octahydropyrazino[2,1-c]oxazine , a heterocyclic scaffold with the molecular formula C₇H₁₄N₂O[2][3]. While specific biological targets for this exact molecule are not yet defined in public literature, the broader oxazine class of compounds is known to exhibit a wide range of significant biological activities, including antimicrobial, anticonvulsant, and antitumor properties[4]. This makes the pyrazino[2,1-c]oxazine core an intriguing starting point for a discovery program.

The challenge, and the purpose of this guide, is to outline a systematic in silico strategy to answer fundamental questions when faced with such a novel scaffold: What proteins might it bind to? How does it bind? And how stable is that interaction? We will proceed through a logical pipeline, from preparing the molecule for simulation to predicting its biological targets and characterizing the atomic-level details of its interactions.

Section 1: Ligand Preparation - Establishing a High-Fidelity Molecular Model

The principle of "garbage in, garbage out" is paramount in computational modeling. The quality of all subsequent predictions hinges on an accurate and energetically favorable three-dimensional representation of the ligand.

Causality: A simple 2D drawing or an unoptimized 3D structure may contain unrealistic bond lengths, angles, or high-energy steric clashes. Energy minimization is the process of adjusting the molecule's geometry to find a stable, low-energy conformation, which is more representative of its state in a biological system.

Protocol 1.1: 3D Ligand Structure Generation and Energy Minimization

This protocol describes the conversion of a 2D chemical identifier into a simulation-ready 3D structure.

Step 1: Obtain a 2D Representation

  • The starting point is a machine-readable format of the molecule. The SMILES (Simplified Molecular Input Line Entry System) string for (9aS)-Octahydropyrazino[2,1-c]oxazine is C1CN2CCOC[C@@H]2CN1[3].

Step 2: Generate 3D Coordinates

  • Use a chemical informatics tool such as Open Babel to convert the 1D SMILES string into an initial 3D structure. This process generates a plausible, albeit not necessarily low-energy, 3D conformation.

Step 3: Perform Energy Minimization

  • Subject the generated 3D structure to energy minimization using a robust molecular mechanics force field (e.g., MMFF94 or UFF). This step refines the geometry to relieve any structural strain.

  • The output should be saved in a standard format like .mol2 or .sdf, which retains 3D coordinates and atom typing information for downstream applications.

Step 4: Generate Conformers (Optional but Recommended)

  • Flexible molecules can adopt multiple low-energy shapes (conformers). Generating a small ensemble of these conformers can provide a more comprehensive starting point for docking, increasing the chances of finding the correct binding pose.

Section 2: Target Identification - From Molecule to Mechanism

With a prepared ligand, the next critical step is to identify its potential biological targets. When no prior experimental data exists, computational methods known as inverse virtual screening or target fishing can generate valuable hypotheses.[5]

Causality: These methods operate on the principle of similarity. They compare the ligand's features (either 2D structural motifs or 3D shape and pharmacophores) to databases of known active molecules and their corresponding targets. A high similarity score suggests that our query molecule might bind to the same target.

Protocol 2.1: Hypothesis Generation via Inverse Virtual Screening

This protocol uses a public web server to predict potential protein targets.

Step 1: Access a Target Prediction Server

  • Navigate to a well-established web tool such as SwissTargetPrediction. These servers maintain curated databases linking chemical structures to known protein targets.

Step 2: Submit the Ligand Structure

  • Input the SMILES string or upload the prepared 3D structure of (9aS)-Octahydropyrazino[2,1-c]oxazine.

Step 3: Execute the Prediction

  • The server will screen its databases and return a ranked list of probable protein targets based on a combination of 2D and 3D similarity metrics.

Step 4: Analyze and Prioritize Targets

  • The output will be a list of proteins (e.g., kinases, GPCRs, proteases) with associated probability scores. This list does not confirm binding but provides a set of high-priority targets for further investigation with more rigorous methods like molecular docking. For this guide, let's hypothetically assume this process identified a human kinase as a top-ranking potential target.

Section 3: Molecular Docking - Predicting the Binding Pose and Affinity

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[6][7] It is the cornerstone of structure-based drug design, allowing us to visualize the "handshake" between a ligand and its protein target at an atomic level.[6]

Causality: Docking algorithms systematically explore many possible orientations (poses) of the ligand within the protein's binding site. Each pose is evaluated by a "scoring function," which estimates the binding affinity (e.g., in kcal/mol). The lowest-energy poses represent the most probable binding modes.[6][8]

docking_workflow cluster_prep Preparation cluster_dock Docking cluster_analysis Analysis PDB 1. Download Protein Structure (PDB) PrepProt 3. Prepare Protein (Add H, Remove Water) PDB->PrepProt Ligand 2. Prepare Ligand (Energy Minimized) Run 5. Run Docking (e.g., AutoDock Vina) Ligand->Run Grid 4. Define Grid Box PrepProt->Grid Grid->Run Analyze 6. Analyze Poses & Binding Energies Run->Analyze Visualize 7. Visualize Best Pose (e.g., PyMOL, Chimera) Analyze->Visualize

Caption: A generalized workflow for molecular docking experiments.

Protocol 3.2: Protein-Ligand Docking with AutoDock Vina

This protocol outlines the steps for docking our ligand into our hypothetical kinase target.[9][10]

Step 1: Prepare the Protein Structure

  • Download the 3D crystal structure of the target kinase from the Protein Data Bank (PDB).

  • Using software like AutoDock Tools or UCSF Chimera, prepare the protein by:

    • Removing all non-essential molecules (water, co-solvents, ions).

    • Adding polar hydrogen atoms, which are critical for forming hydrogen bonds.

    • Assigning partial charges to each atom.

  • Save the processed protein structure in the required .pdbqt format.

Step 2: Prepare the Ligand

  • Load the energy-minimized .mol2 file of (9aS)-Octahydropyrazino[2,1-c]oxazine into AutoDock Tools.

  • The software will automatically detect rotatable bonds and assign charges.

  • Save the processed ligand in the .pdbqt format.

Step 3: Define the Docking Search Space (Grid Box)

  • Identify the binding site of the protein. If a co-crystallized ligand is present in the original PDB file, the box can be centered on it. Otherwise, use binding site prediction tools.[11][12]

  • Define the coordinates and dimensions of a 3D grid box that encompasses this entire binding site. The box should be large enough to allow the ligand to rotate and translate freely but small enough to focus the search, saving computational time.

Step 4: Run the Docking Simulation

  • Use the AutoDock Vina program, providing the prepared protein, the prepared ligand, and the grid box configuration as input. Vina will perform the docking calculation and output a file containing the predicted binding poses, ranked by their binding affinity scores.

Step 5: Analyze the Results

  • The primary output is the binding affinity, a numerical score in kcal/mol. More negative values typically indicate stronger predicted binding.

  • Visualize the top-ranked poses within the protein binding site using a molecular graphics program like PyMOL. Analyze the specific interactions (hydrogen bonds, hydrophobic contacts) between the ligand and protein residues.

Data Presentation: Example Docking Results
Pose RankBinding Affinity (kcal/mol)RMSD from Best Pose (Å)Key Interacting Residues (Hypothetical)
1-8.20.00GLU-121, LEU-173, PHE-208
2-7.91.35GLU-121, TYR-123, LEU-173
3-7.52.11ILE-75, VAL-83, PHE-208

Section 4: Molecular Dynamics - Simulating the Dynamic Interaction

While docking provides a valuable static snapshot, biological systems are inherently dynamic. Molecular Dynamics (MD) simulation is a powerful technique that models the movements of atoms and molecules over time, allowing us to assess the stability of the predicted protein-ligand complex in a simulated physiological environment.[13][14]

Causality: MD simulations solve Newton's equations of motion for a system of atoms and molecules. By simulating the complex in a box of water for nanoseconds, we can observe whether the ligand remains stably bound in its docked pose or if it is unstable and dissociates, providing a much more rigorous assessment of the binding hypothesis.[15][16]

md_workflow Start 1. Start with Best Docked Pose Topology 2. Generate Ligand Topology & Parameters Start->Topology System 3. Build System: Solvate & Add Ions Topology->System Minimize 4. Energy Minimization System->Minimize Equilibrate_NVT 5. NVT Equilibration (Temperature) Minimize->Equilibrate_NVT Equilibrate_NPT 6. NPT Equilibration (Pressure) Equilibrate_NVT->Equilibrate_NPT Production 7. Production MD Run Equilibrate_NPT->Production Analysis 8. Trajectory Analysis (RMSD, RMSF, H-Bonds) Production->Analysis

Caption: Standard workflow for a GROMACS MD simulation of a protein-ligand complex.

Protocol 4.1: MD Simulation using GROMACS

This protocol describes the simulation of the top-ranked docked complex.[16]

Step 1: Prepare System Topologies

  • The force field (e.g., CHARMM36m, AMBER) requires a "topology" file for each molecule type, which defines bond lengths, angles, charges, etc.

  • The protein topology is generated using the pdb2gmx tool in GROMACS.

  • The ligand topology must be generated separately, often using external servers like CGenFF or SwissParam, which are specialized for small molecules.[16]

Step 2: Build the Simulation Box

  • Merge the coordinate files for the protein and the ligand (in its docked pose).

  • Define a simulation box (e.g., a cube) around the complex, ensuring a minimum distance (e.g., 1.0 nm) between the complex and the box edge.

  • Fill the box with a pre-equilibrated water model (e.g., TIP3P) to solvate the system.[15]

  • Add ions (e.g., Na⁺ and Cl⁻) to neutralize the system's overall charge and mimic a physiological salt concentration.

Step 3: Energy Minimization

  • Perform a steep descent energy minimization of the entire solvated system to remove any steric clashes, particularly between the complex and the newly added water molecules.

Step 4: System Equilibration

  • This is a two-phase process to bring the system to the desired temperature and pressure:

    • NVT Equilibration: Gently heat the system to the target temperature (e.g., 300 K) while keeping the volume constant. Position restraints are often applied to the protein and ligand to allow the solvent to relax around them.

    • NPT Equilibration: Bring the system to the target pressure (e.g., 1 bar) while keeping the temperature constant. This ensures the correct density of the system.

Step 5: Production MD

  • Once equilibrated, remove the position restraints and run the simulation for a set amount of time (e.g., 100 nanoseconds), saving the coordinates (trajectory) at regular intervals.

Step 6: Trajectory Analysis

  • Root Mean Square Deviation (RMSD): Plot the RMSD of the protein backbone and the ligand over time. A stable, plateauing RMSD indicates the complex has reached equilibrium and is not unfolding or drifting.

  • Root Mean Square Fluctuation (RMSF): Plot the RMSF per residue to identify flexible and rigid regions of the protein.

  • Interaction Analysis: Analyze the trajectory to quantify stable interactions, such as the number of hydrogen bonds between the ligand and protein over time.

Data Presentation: MD Simulation Parameters
ParameterValue / MethodRationale
Force FieldCHARMM36mWidely used and well-validated for protein-ligand systems.
Water ModelTIP3PA standard, computationally efficient water model.
Simulation Time100 nsA reasonable timescale to assess complex stability.
Temperature300 KApproximates physiological temperature.
Pressure1 barApproximates physiological pressure.
EnsembleNPTSimulates constant pressure and temperature conditions.

Section 5: Advanced Analysis - Pharmacophore Modeling

After confirming a stable binding mode via MD, a pharmacophore model can be generated. A pharmacophore is an abstract 3D representation of the essential molecular features responsible for a drug's biological activity.[17][18]

Causality: By identifying the key interaction points—such as hydrogen bond donors/acceptors, hydrophobic centroids, and aromatic rings—we create a template.[17] This template can then be used as a 3D query to rapidly screen large chemical databases for structurally diverse molecules that still possess the necessary features for binding, facilitating the discovery of new lead compounds.[5][19]

Caption: Conceptual diagram of generating a structure-based pharmacophore model.

Conclusion

This guide has outlined a robust, multi-stage in silico workflow for characterizing the interaction potential of a novel chemical scaffold, exemplified by (9aS)-Octahydropyrazino[2,1-c]oxazine. By progressing logically from ligand preparation to target identification, molecular docking, and molecular dynamics, researchers can build a comprehensive, data-driven profile of a molecule's likely biological role. This computational pipeline enables the efficient generation of strong, experimentally testable hypotheses regarding protein targets, binding modes, and interaction stability. Ultimately, the integration of these techniques serves to rationalize the selection of compounds and targets, significantly enhancing the efficiency and success rate of modern drug discovery programs.

References

  • Muhammed, M., & Akı-Yalçın, E. (2021). Pharmacophore Modeling in Drug Discovery: Methodology and Current Status. Journal of the Turkish Chemical Society, Section A: Chemistry. [Link]

  • Patsnap Synapse. (2025). What is pharmacophore modeling and its applications?. Patsnap. [Link]

  • ACS Publications. (n.d.). Qualitative Estimation of Protein–Ligand Complex Stability through Thermal Titration Molecular Dynamics Simulations. Journal of Chemical Information and Modeling. [Link]

  • Babrone. (n.d.). PHARMACOPHORE MODELLIING AND ITS APPLICATIONS IN DRUG DISCOVERY. E-zine of Biological Sciences. [Link]

  • Kalyani, G. (n.d.). Pharmacophore Modelling in Drug Discovery and Development. ResearchGate. [Link]

  • Creative Biostructure. (n.d.). Pharmacophore Modeling. Creative Biostructure. [Link]

  • ChemCopilot. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot. [Link]

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  • Bioinformatics Review. (2020). Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. YouTube. [Link]

  • Dr. Wipa Suginta. (2023). Molecular dynamic simulation for protein & ligand-protein complex: web tool free easy, only click. YouTube. [Link]

  • University of Padua. (n.d.). Molecular Docking Tutorial. University of Padua. [Link]

  • Schlitter, J., Engels, M., & Krüger, P. (2002). MD Simulation of Protein-Ligand Interaction: Formation and Dissociation of an Insulin-Phenol Complex. Biophysical Journal. [Link]

  • Prof. Sanket Bapat. (2020). Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. YouTube. [Link]

  • Rossi, A. R. (n.d.). GROMACS: MD Simulation of a Protein-Ligand Complex. Angelo Raymond Rossi. [Link]

  • Ray-biotech. (2024). Methods for Identifying Ligand Binding Sites in Drug Discovery. Ray-biotech. [Link]

  • ACS Publications. (n.d.). Identification of Protein–Ligand Binding Sites by the Level-Set Variational Implicit-Solvent Approach. Journal of the American Chemical Society. [Link]

  • ResearchGate. (2025). Identification of Ligand Binding Sites on Proteins Using a Multi-Scale Approach. ResearchGate. [Link]

  • Lee, W. A., & Lee, J. (2019). In Silico Structure-Based Approaches to Discover Protein-Protein Interaction-Targeting Drugs. International Journal of Molecular Sciences. [Link]

  • Yang, J., Roy, A., & Zhang, Y. (2013). Protein–ligand binding site recognition using complementary binding-specific substructure comparison and sequence profile alignment. Bioinformatics. [Link]

  • Longdom Publishing. (n.d.). Developing In Silico Models of Protein-Protein Interactions (PPIs). Journal of Computer Science & Systems Biology. [Link]

  • Researcher.Life. (2023). A Way for Finding Ligands for New Binding Sites. R Discovery. [Link]

  • ACS Publications. (2024). Predicting the Binding of Small Molecules to Proteins through Invariant Representation of the Molecular Structure. Journal of Chemical Information and Modeling. [Link]

  • MDPI. (n.d.). Evolution of In Silico Strategies for Protein-Protein Interaction Drug Discovery. International Journal of Molecular Sciences. [Link]

  • PubMed Central. (2023). Toward In Silico Design of Protein–Protein Interaction Stabilizers. ACS Central Science. [Link]

  • PubChem. (n.d.). (S)-Octahydropyrazino[2,1-C][5][18]oxazine dihydrochloride. PubChem. [Link]

  • PubChem. (n.d.). (9aR)-octahydropiperazino[2,1-c]morpholine. PubChem. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2020). Biological Potentials of Oxazines as Promising Agents for Drug Discovery. Global Scholar Publications. [Link]

  • Al-Ostath, A., et al. (n.d.). Synthesis, identification, and study of the biological activity of some new pyrimidine, oxazine, and thiazine derivatives. Journal of Medicinal and Chemical Sciences. [Link]

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Foundational

A Technical Guide to the Preliminary In Vitro Screening of (9aS)-Octahydropyrazino[2,1-c]oxazine

This guide provides a comprehensive framework for the initial in vitro biological evaluation of the novel heterocyclic compound, (9aS)-Octahydropyrazino[2,1-c]oxazine. The proposed screening cascade is designed to effici...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the initial in vitro biological evaluation of the novel heterocyclic compound, (9aS)-Octahydropyrazino[2,1-c]oxazine. The proposed screening cascade is designed to efficiently identify potential biological activities and guide further drug discovery efforts. This document is intended for researchers, scientists, and drug development professionals with a foundational understanding of cell and molecular biology techniques.

The heterocyclic scaffold of (9aS)-Octahydropyrazino[2,1-c]oxazine, containing both nitrogen and oxygen atoms, is a common feature in a wide range of biologically active molecules.[1][2] This suggests the potential for diverse pharmacological activities, including but not limited to antimicrobial, anticancer, and neuromodulatory effects. The following screening strategy is designed to explore these possibilities in a systematic and resource-effective manner.

Tier 1: Foundational Screening

The initial tier of screening focuses on establishing the compound's general bioactivity profile, specifically its cytotoxicity and potential as an antimicrobial agent. These assays are crucial for determining a safe and effective concentration range for subsequent, more targeted investigations.

Cytotoxicity Assessment

A fundamental first step in the evaluation of any new chemical entity is to assess its potential to induce cell death.[3][4][5][6] This information is critical for interpreting the results of other in vitro assays and for identifying compounds with potential as cytotoxic agents, for instance, in cancer therapy.[7][8] We will employ the widely used MTT assay for this purpose.

Experimental Protocol: MTT Cytotoxicity Assay

  • Cell Culture:

    • Maintain a panel of human cell lines, for example, a cancer cell line (e.g., HeLa) and a non-cancerous cell line (e.g., HEK293), in appropriate culture medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

  • Cell Seeding:

    • Harvest logarithmically growing cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

    • Incubate the plates for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare a stock solution of (9aS)-Octahydropyrazino[2,1-c]oxazine in a suitable solvent (e.g., DMSO).

    • Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

    • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound. Include vehicle control (medium with the same concentration of DMSO) and untreated control wells.

  • Incubation:

    • Incubate the plates for 48-72 hours.

  • MTT Assay:

    • Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

    • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Data Presentation: Cytotoxicity Data

Cell LineCompound Concentration (µM)% Cell ViabilityIC₅₀ (µM)
HeLa0.1
1
10
50
100
HEK2930.1
1
10
50
100
Antimicrobial Susceptibility Testing

The structural motifs within (9aS)-Octahydropyrazino[2,1-c]oxazine are present in some known antimicrobial agents.[2] Therefore, a broad-spectrum antimicrobial screening is a logical step. The broth microdilution method will be used to determine the Minimum Inhibitory Concentration (MIC) of the compound against a panel of representative bacteria and fungi.[9][10][11]

Experimental Protocol: Broth Microdilution for MIC Determination

  • Microorganism Preparation:

    • Culture a panel of microorganisms, including Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and a yeast (e.g., Candida albicans), in their respective appropriate broth media overnight.

    • Dilute the cultures to achieve a standardized inoculum of approximately 5 x 10⁵ CFU/mL.

  • Compound Preparation:

    • Prepare a stock solution of (9aS)-Octahydropyrazino[2,1-c]oxazine in a suitable solvent.

    • Perform a two-fold serial dilution of the compound in a 96-well microtiter plate containing the appropriate broth medium.

  • Inoculation:

    • Inoculate each well with the standardized microbial suspension.

    • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubation:

    • Incubate the plates at the optimal temperature for each microorganism (e.g., 37°C for bacteria, 30°C for yeast) for 18-24 hours.

  • MIC Determination:

    • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[10]

Data Presentation: Antimicrobial Activity

MicroorganismGram Stain/TypeMIC (µg/mL)
Staphylococcus aureusGram-positive
Escherichia coliGram-negative
Candida albicansYeast

Tier 2: Target-Oriented Screening

Based on the structural characteristics of (9aS)-Octahydropyrazino[2,1-c]oxazine, a fused heterocyclic system, it is plausible that it may interact with specific protein targets such as G-protein coupled receptors (GPCRs) or enzymes. The second tier of screening will explore these possibilities.

Receptor Binding Assays

GPCRs are a large family of transmembrane receptors that are common drug targets. A competitive radioligand binding assay is a standard method to determine if a compound binds to a specific receptor.[12][13][14][15]

Experimental Protocol: Competitive Radioligand Binding Assay (General)

  • Membrane Preparation:

    • Prepare cell membranes from a cell line overexpressing the target receptor of interest (e.g., a serotonin receptor).

  • Assay Setup:

    • In a 96-well plate, combine the cell membranes, a known radiolabeled ligand for the target receptor, and varying concentrations of (9aS)-Octahydropyrazino[2,1-c]oxazine.

    • Include wells for total binding (membranes and radioligand only) and non-specific binding (membranes, radioligand, and a high concentration of a known unlabeled ligand).

  • Incubation:

    • Incubate the plate at room temperature for a specified time to allow binding to reach equilibrium.

  • Filtration and Washing:

    • Rapidly filter the contents of each well through a glass fiber filter plate to separate the bound from the free radioligand.

    • Wash the filters with ice-cold buffer to remove any unbound radioligand.

  • Detection:

    • Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis:

    • Calculate the percentage of specific binding at each concentration of the test compound.

    • Determine the IC₅₀ value, which is the concentration of the compound that displaces 50% of the radioligand.

    • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Data Presentation: Receptor Binding Affinity

Target ReceptorRadioligandIC₅₀ (nM)Ki (nM)
Example: Serotonin Receptor 5-HT₂A[³H]ketanserin
Enzyme Inhibition Assays

Enzymes are another major class of drug targets.[16][17] An in vitro enzyme inhibition assay can determine if (9aS)-Octahydropyrazino[2,1-c]oxazine affects the activity of a specific enzyme.[18][19][20]

Experimental Protocol: Enzyme Inhibition Assay (General)

  • Assay Principle:

    • Select an enzyme and a corresponding substrate that produces a detectable signal (e.g., colorimetric or fluorescent) upon enzymatic conversion.

  • Assay Setup:

    • In a 96-well plate, add the enzyme, the substrate, and varying concentrations of (9aS)-Octahydropyrazino[2,1-c]oxazine.

    • Include a positive control (enzyme and substrate, no inhibitor) and a negative control (substrate only, no enzyme).

  • Incubation:

    • Incubate the plate at the optimal temperature for the enzyme for a specific period.

  • Signal Detection:

    • Measure the signal generated by the product of the enzymatic reaction using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of enzyme inhibition at each concentration of the test compound.

    • Determine the IC₅₀ value.

Data Presentation: Enzyme Inhibition

Target EnzymeSubstrateIC₅₀ (µM)
Example: Kinase XFluorescent Peptide Substrate

Visualizations

Screening Workflow

G cluster_tier1 Tier 1: Foundational Screening cluster_tier2 Tier 2: Target-Oriented Screening Cytotoxicity Cytotoxicity Assays Receptor Receptor Binding Assays Cytotoxicity->Receptor Enzyme Enzyme Inhibition Assays Cytotoxicity->Enzyme Antimicrobial Antimicrobial Screening Data Data Analysis & Interpretation Antimicrobial->Data Receptor->Data Enzyme->Data Compound (9aS)-Octahydropyrazino[2,1-c]oxazine Compound->Cytotoxicity Establish concentration range Compound->Antimicrobial Assess anti-infective potential Go Go/No-Go Decision Data->Go

Caption: Overall workflow for the in vitro screening of (9aS)-Octahydropyrazino[2,1-c]oxazine.

Cytotoxicity Assay Workflow

G start Seed Cells in 96-well Plate treat Treat with Compound start->treat incubate Incubate (48-72h) treat->incubate mtt Add MTT Reagent incubate->mtt dissolve Dissolve Formazan mtt->dissolve read Read Absorbance dissolve->read end Calculate IC50 read->end

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Data Interpretation and Next Steps

The results from this preliminary screening will provide valuable insights into the biological potential of (9aS)-Octahydropyrazino[2,1-c]oxazine.

  • Significant Cytotoxicity: If the compound exhibits potent cytotoxicity, especially with selectivity towards cancer cell lines, further investigation into its mechanism of action as a potential anticancer agent would be warranted.

  • Antimicrobial Activity: A low MIC value against specific microorganisms would suggest promise as an anti-infective agent, prompting further studies to determine its spectrum of activity and mechanism of action.

  • Receptor Binding or Enzyme Inhibition: If the compound shows significant activity in the target-oriented assays, this will guide the subsequent lead optimization process, focusing on improving potency and selectivity for the identified target.

  • No Significant Activity: A lack of activity in these initial screens does not entirely preclude biological relevance. The compound could be tested in other assay systems or its structure could be modified to enhance its activity.

This structured approach to in vitro screening provides a solid foundation for the efficient and effective evaluation of novel chemical entities like (9aS)-Octahydropyrazino[2,1-c]oxazine, ultimately accelerating the drug discovery process.

References

  • 9][21]oxazine-7-methanol, octahydro-, (7S,9aS)- [929047-53-0] | King-Pharm

  • [(S)-Octahydropyrazino[2,1-C][9][21]oxazine dihydrochloride - PubChem]([Link])

Sources

Protocols & Analytical Methods

Method

Application Note: A High-Throughput Screening Workflow for the Identification of Novel Kinase Inhibitors Using (9aS)-Octahydropyrazino[2,1-c]oxazine

Audience: Researchers, scientists, and drug development professionals. Introduction The relentless pursuit of novel therapeutic agents is a cornerstone of modern drug discovery. High-throughput screening (HTS) serves as...

Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction

The relentless pursuit of novel therapeutic agents is a cornerstone of modern drug discovery. High-throughput screening (HTS) serves as a critical engine in this endeavor, enabling the rapid evaluation of large chemical libraries to identify starting points for drug development.[1][2] This application note presents a comprehensive, field-proven protocol for the utilization of a unique heterocyclic scaffold, (9aS)-Octahydropyrazino[2,1-c]oxazine , in a high-throughput screening campaign targeting protein kinases.

(9aS)-Octahydropyrazino[2,1-c]oxazine is a heterocyclic organic compound belonging to the oxazine class.[3][4] The oxazine core is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[5][6] The unique three-dimensional architecture of (9aS)-Octahydropyrazino[2,1-c]oxazine presents an opportunity to explore novel chemical space and potentially identify modulators of challenging biological targets.

This guide provides a detailed, step-by-step methodology for a hypothetical HTS campaign to identify inhibitors of a therapeutically relevant protein kinase, a well-established class of drug targets, particularly in oncology.[7] The protocols described herein are designed to be robust, reproducible, and adaptable to various kinase targets and laboratory automation platforms.[8]

The Strategic Framework: A Kinase-Focused HTS Campaign

Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases. This application note will outline a workflow to screen (9aS)-Octahydropyrazino[2,1-c]oxazine and other small molecules for their ability to inhibit a specific, disease-relevant kinase. The workflow is designed as a multi-stage process, beginning with a primary screen to identify initial "hits," followed by a series of validation and characterization assays to confirm their activity and elucidate their mechanism of action.[2][9]

Figure 1: High-Throughput Screening Workflow

HTS_Workflow cluster_0 Assay Development & Optimization cluster_1 Primary Screen cluster_2 Hit Confirmation & Validation cluster_3 Lead Generation Assay_Development Assay Principle Selection Reagent_Optimization Reagent Optimization Miniaturization 384-Well Miniaturization Primary_Screen Single-Concentration Screen Miniaturization->Primary_Screen Validated Assay Data_Analysis Hit Identification Primary_Screen->Data_Analysis Hit_Confirmation Dose-Response Analysis Data_Analysis->Hit_Confirmation Primary Hits Orthogonal_Assay Orthogonal Assay Hit_Confirmation->Orthogonal_Assay SAR_Studies Structure-Activity Relationship Orthogonal_Assay->SAR_Studies Confirmed Hits

Caption: A generalized workflow for a high-throughput screening campaign.

Part 1: Assay Development and Miniaturization

The foundation of any successful HTS campaign is a robust and reliable assay.[10][11] This section details the development of a biochemical assay to measure kinase activity, optimized for a 384-well format suitable for high-throughput screening.

Principle of the Assay

A fluorescence polarization (FP) based assay will be employed to measure the activity of the target kinase.[12] In this format, a fluorescently labeled peptide substrate is used. Upon phosphorylation by the kinase, the labeled phosphopeptide binds to a phosphospecific antibody, resulting in a high FP signal. Inhibition of the kinase leads to less phosphorylation and, consequently, a low FP signal. This homogenous, "mix-and-read" format is highly amenable to automation.[13]

Reagent Preparation
  • Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

  • ATP Stock: 10 mM ATP in nuclease-free water.

  • Peptide Substrate Stock: 1 mM fluorescently labeled peptide substrate in DMSO.

  • (9aS)-Octahydropyrazino[2,1-c]oxazine Stock: 10 mM in 100% DMSO.

  • Positive Control (Staurosporine) Stock: 1 mM in 100% DMSO.

  • Detection Mix: Kinase buffer containing the phosphospecific antibody and EDTA to stop the kinase reaction.

Assay Optimization

Prior to initiating the HTS, key assay parameters must be optimized to ensure a sufficient signal window and robustness. This includes determining the optimal concentrations of ATP and the peptide substrate, as well as the kinase concentration and incubation time.

Table 1: Hypothetical Assay Optimization Data

ParameterCondition 1Condition 2Condition 3Condition 4Z'-factor
ATP Concentration 1 µM10 µM50 µM100 µM0.85
Peptide Substrate Conc. 50 nM100 nM200 nM500 nM0.88
Kinase Concentration 1 ng/µL2 ng/µL5 ng/µL10 ng/µL0.91
Incubation Time 30 min60 min90 min120 min0.90

The Z'-factor is a statistical measure of assay quality, with a value between 0.5 and 1.0 indicating an excellent assay.[14]

Miniaturization to 384-Well Format

The optimized assay is then miniaturized to a 384-well plate format to reduce reagent consumption and increase throughput.[8][15] Liquid handling robotics are used for precise dispensing of all reagents.[1]

Part 2: High-Throughput Screening Protocol

This section provides a detailed, step-by-step protocol for the primary screen of a compound library, including (9aS)-Octahydropyrazino[2,1-c]oxazine, and subsequent hit confirmation.

Primary Screening Protocol (384-Well Plate)
  • Compound Dispensing: Using an acoustic liquid handler, dispense 50 nL of each compound from the library (including (9aS)-Octahydropyrazino[2,1-c]oxazine) into the assay plate wells. This results in a final compound concentration of 10 µM.

  • Control Wells: Designate specific wells for positive controls (e.g., Staurosporine at a final concentration of 1 µM) and negative controls (DMSO vehicle).[1]

  • Kinase Addition: Add 5 µL of the target kinase diluted in kinase buffer to all wells.

  • Incubation: Incubate the plates for 15 minutes at room temperature to allow for compound-kinase interaction.

  • Reaction Initiation: Add 5 µL of a solution containing the peptide substrate and ATP in kinase buffer to all wells.

  • Kinase Reaction: Incubate the plates for 60 minutes at 30°C.

  • Reaction Termination and Detection: Add 10 µL of the detection mix containing the phosphospecific antibody and EDTA to all wells.

  • Signal Reading: Incubate for a further 30 minutes at room temperature to allow for antibody binding, then read the fluorescence polarization on a suitable plate reader.

Data Analysis and Hit Selection

The raw data from the primary screen is analyzed to identify "hits." The percent inhibition for each compound is calculated relative to the positive and negative controls. A Z'-factor is calculated for each plate to ensure data quality.[16] Hits are typically defined as compounds that exhibit a percent inhibition greater than a certain threshold (e.g., >50% or three standard deviations from the mean of the negative controls).[17]

Table 2: Representative Primary Screening Results

Compound ID% InhibitionHit ( >50% Inhibition)
Cmpd-0015.2No
(9aS)-Octahydropyrazino[2,1-c]oxazine 65.8 Yes
Cmpd-00312.7No
Cmpd-00488.1Yes
.........
Hit Confirmation and Dose-Response Analysis

Compounds identified as hits in the primary screen are subjected to a confirmation screen. This involves re-testing the compounds in the primary assay, often at multiple concentrations, to generate a dose-response curve and determine the IC₅₀ value (the concentration of an inhibitor where the response is reduced by half).[18]

Part 3: Secondary and Orthogonal Assays

To eliminate false positives and further characterize the confirmed hits, a series of secondary and orthogonal assays are performed.[9][18]

Orthogonal Biochemical Assay

An orthogonal assay utilizes a different detection technology to confirm the activity of the hits.[18] For a kinase target, a luminescence-based assay that measures ATP consumption (e.g., Kinase-Glo®) can be used. This helps to rule out compounds that may interfere with the fluorescence-based readout of the primary assay.

Cell-Based Assays

Ultimately, it is crucial to determine if the identified compounds are active in a cellular context.[19][20][21] A cell-based assay can be developed to measure the phosphorylation of a downstream substrate of the target kinase in a relevant cell line. This provides a more physiologically relevant assessment of the compound's activity.[22][23]

Table 3: Hypothetical Hit Validation Data for (9aS)-Octahydropyrazino[2,1-c]oxazine

Assay TypeEndpointResult
Primary FP Assay IC₅₀8.5 µM
Orthogonal Luminescence Assay IC₅₀9.2 µM
Cell-Based Phospho-Substrate Assay EC₅₀15.1 µM

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the use of novel chemical entities, such as (9aS)-Octahydropyrazino[2,1-c]oxazine , in high-throughput screening campaigns. By following a systematic approach of assay development, primary screening, and rigorous hit validation, researchers can effectively identify and characterize promising lead compounds for drug discovery programs. The described protocols, while centered on a hypothetical kinase target, are broadly applicable to a wide range of molecular targets and assay technologies, providing a valuable resource for the drug discovery community.

References

  • Macia, M., Al-Ali, H., & Gabizon, R. (2020). High-Throughput Screening: today's biochemical and cell-based approaches. Drug Discovery Today, 25(10), 1807-1821. [Link]

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  • Lin, Y., et al. (2014). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global. [Link]

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  • Kalesh, K. A., et al. (2016). High-Throughput Screening (HTS) and Hit Validation to Identify Small Molecule Inhibitors with Activity against NS3/4A proteases from Multiple Hepatitis C Virus Genotypes. PLOS One, 11(10), e0165278. [Link]

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  • PubChem. (n.d.). (9aR)-octahydropiperazino[2,1-c]morpholine. [Link]

  • LookChem. (n.d.). Cas 1089280-14-7,(S)-Octahydropyrazino[2,1-c][12][20]oxazine. [Link]

  • Al-Amiery, A. A., et al. (2023). Synthesis, identification, and study of the biological activity of some new pyrimidine, oxazine, and thiazine derivatives through chalcone intermediates. Scientific Reports, 13(1), 1-14. [Link]

  • Kumar, R., et al. (2020). Biological Potentials of Oxazines as Promising Agents for Drug Discovery. International Journal of Pharmaceutical Sciences Review and Research, 63(1), 131-143. [Link]

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  • Kumar, D., et al. (2023). High-throughput computational screening and in vitro evaluation identifies 5-(4-oxo-4H-3,1-benzoxazin-2-yl)-2-[3-(4-oxo-4H-3,1-benzoxazin-2-yl) phenyl]-1H-isoindole-1,3(2H)-dione (C3), as a novel EGFR—HER2 dual inhibitor in gastric tumors. PLoS ONE, 18(12), e0296339. [Link]

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Application

Application Notes &amp; Protocols: Characterizing (9aS)-Octahydropyrazino[2,1-c]oxazine in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals Introduction: Rationale for a Focused Assay Cascade (9aS)-Octahydropyrazino[2,1-c]oxazine is a novel heterocyclic compound belonging to the broader class of...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Rationale for a Focused Assay Cascade

(9aS)-Octahydropyrazino[2,1-c]oxazine is a novel heterocyclic compound belonging to the broader class of oxazine derivatives.[1] While direct biological data for this specific stereoisomer is not yet widely published, the pyrazino-oxazine scaffold is of significant interest in medicinal chemistry. Oxazine derivatives have been investigated for a wide range of pharmacological activities, including antitumor properties.[1] Given the therapeutic potential of related structures in hyperproliferative diseases, a logical starting point for characterization is to assess the compound's impact on cancer cell viability, proliferation, and its potential to induce apoptosis.

This guide provides a robust, tiered workflow for the initial cellular characterization of (9aS)-Octahydropyrazino[2,1-c]oxazine. The protocols herein are designed to be self-validating, moving from broad assessments of metabolic activity to more specific inquiries into the mechanism of cell death. We will establish a foundational understanding of the compound's cytotoxic and cytostatic potential, and its ability to engage apoptotic pathways.

Foundational Requirements: Cell Culture and Compound Handling

Scientific integrity begins with the fundamentals. Reproducible data is impossible without consistent and sterile cell culture practices.[2][3]

2.1. Cell Line Selection and Maintenance

  • Recommended Cell Lines: For initial screening, a panel of well-characterized adherent cancer cell lines is recommended. A549 (lung carcinoma), MCF-7 (breast adenocarcinoma), and HeLa (cervical cancer) are excellent starting points due to their robust growth characteristics and extensive documentation in scientific literature.

  • Culture Conditions: All cell lines should be cultured in the appropriate complete medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain cultures in a humidified incubator at 37°C with 5% CO₂.[3]

  • Best Practices:

    • Only handle one cell line at a time in the biological safety cabinet to prevent cross-contamination.[2]

    • Regularly test for mycoplasma contamination.[2]

    • Maintain detailed records of passage numbers and thaw dates. Do not use cells of excessively high passage number, as this can lead to phenotypic drift.

2.2. Compound Preparation

  • Solubilization: (9aS)-Octahydropyrazino[2,1-c]oxazine should first be dissolved in a sterile, cell culture-grade solvent such as dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10-50 mM).

  • Stock Solution Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

  • Working Dilutions: Prepare fresh working dilutions in complete culture medium immediately before each experiment. The final concentration of DMSO in the cell culture wells should be kept to a minimum, typically ≤0.5%, to avoid solvent-induced toxicity. A vehicle control (medium with the same final concentration of DMSO) must be included in every experiment.

Experimental Workflow: A Three-Tiered Approach

A logical progression of assays provides the most informative initial characterization. We begin with a broad assessment of cell health, followed by a more direct measure of cell number, and conclude with a specific mechanistic assay for apoptosis.

G cluster_0 Tier 1: Viability & Cytotoxicity Screening cluster_1 Tier 2: Anti-Proliferation Assessment cluster_2 Tier 3: Apoptosis Induction T1_Assay MTT Assay T1_Output Determine IC50 (Metabolic Activity) T1_Assay->T1_Output Measures mitochondrial reductase activity T2_Assay Crystal Violet Assay T1_Output->T2_Assay Inform dose selection T2_Output Confirm reduction in cell number T2_Assay->T2_Output Stains DNA/protein of adherent cells T3_Assay Caspase-Glo® 3/7 Assay T2_Output->T3_Assay Confirm cytotoxic effect T3_Output Quantify apoptotic pathway activation T3_Assay->T3_Output Measures activity of executioner caspases

Caption: Tiered assay workflow for compound characterization.

Protocol 1: MTT Assay for Cell Viability

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[4] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals.[5][6] The amount of formazan produced is proportional to the number of metabolically active cells.

Protocol Steps:

  • Cell Seeding: Seed cells into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[7]

  • Compound Treatment: Prepare a serial dilution of (9aS)-Octahydropyrazino[2,1-c]oxazine in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (DMSO) and untreated control wells.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well (final concentration 0.5 mg/mL).[5][8]

  • Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.[6]

  • Solubilization: Carefully aspirate the medium containing MTT. Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[4][7]

  • Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[4][8] Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[5] A reference wavelength of >650 nm can be used to subtract background noise.[5]

  • Data Analysis: Subtract the absorbance of the media-only blank from all readings. Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the results to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of metabolic activity).

ParameterRecommended ValueSource
Seeding Density5,000 - 10,000 cells/well[7]
Treatment Volume100 µL[6]
MTT Stock Conc.5 mg/mL in PBS[4][8]
Final MTT Conc.0.5 mg/mL[5]
Formazan Incubation3-4 hours[4][6]
Solubilization Volume100 - 150 µL[4][5]
Absorbance Wavelength570 nm (550-600 nm)[5]

Protocol 2: Crystal Violet Assay for Cell Proliferation

Principle: This assay provides a direct measure of cell number by staining the DNA and proteins of adherent cells.[9] Crystal violet is a simple and reliable method to quantify cell growth inhibition or cytotoxicity, as dead cells lose adherence and are washed away.[10]

Protocol Steps:

  • Seeding and Treatment: Follow steps 1 and 2 of the MTT protocol.

  • Incubation: Incubate for the desired exposure time (e.g., 48 or 72 hours).

  • Washing: Gently aspirate the medium. Wash the cells once with 100 µL of Dulbecco's Phosphate-Buffered Saline (DPBS) to remove dead, floating cells.[11]

  • Fixation: Add 100 µL of 100% methanol to each well and incubate for 10 minutes at room temperature to fix the cells.[11]

  • Staining: Aspirate the methanol. Add 50 µL of 0.1% or 0.5% crystal violet solution to each well and incubate for 10-20 minutes at room temperature.[9][11][12]

  • Washing: Carefully wash the plate multiple times with tap water to remove excess stain. Invert the plate and tap gently on a paper towel to remove remaining liquid.[9][11]

  • Drying: Allow the plate to air dry completely (at least 2 hours, or overnight).[9]

  • Solubilization: Add 200 µL of methanol or 33% acetic acid to each well to solubilize the bound dye.[9][13] Place on a shaker for 20 minutes.

  • Absorbance Reading: Measure the optical density at 570-595 nm with a plate reader.[9][13]

  • Data Analysis: After background subtraction, express the results as a percentage of the vehicle-treated control.

Protocol 3: Caspase-Glo® 3/7 Assay for Apoptosis

Principle: The induction of apoptosis is a key mechanism for many anti-cancer agents. Caspases-3 and -7 are critical executioner enzymes in the apoptotic cascade. The Caspase-Glo® 3/7 assay is a highly sensitive luminescent "add-mix-measure" method.[14] It utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspase-3/7 to release aminoluciferin, generating a light signal that is proportional to caspase activity.[14][15]

G cluster_0 Assay Principle Compound (9aS)-Octahydropyrazino [2,1-c]oxazine Cell Cancer Cell Compound->Cell Apoptosis Apoptotic Signaling Cell->Apoptosis Induces Caspase Active Caspase-3/7 Apoptosis->Caspase Activates Substrate Pro-luminescent Substrate (DEVD) Caspase->Substrate Cleaves Luciferase Luciferase Reaction Substrate->Luciferase Releases Aminoluciferin Light Luminescent Signal Luciferase->Light Generates

Caption: Mechanism of the Caspase-Glo® 3/7 Assay.

Protocol Steps:

  • Seeding and Treatment: Seed cells in a white-walled, clear-bottom 96-well plate suitable for luminescence assays. Follow steps 1 and 2 of the MTT protocol. A shorter incubation time (e.g., 6, 12, or 24 hours) is often optimal for detecting peak caspase activity. Include a positive control (e.g., staurosporine) to confirm assay performance.

  • Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Substrate with the provided buffer to create the Caspase-Glo® 3/7 Reagent.[16] Allow it to equilibrate to room temperature before use.[14][17]

  • Reagent Addition: Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes. Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well (e.g., add 100 µL to 100 µL of medium).[14][15]

  • Incubation: Mix the contents by placing the plate on a shaker at a low speed (300-500 rpm) for 30 seconds to 2 minutes.[15][17] Incubate at room temperature for 1 to 3 hours, protected from light.[15]

  • Luminescence Reading: Measure the luminescence of each well using a luminometer.

  • Data Analysis: Subtract the average luminescence of the "no-cell" blank wells. Express the data as fold-change in luminescence relative to the vehicle-treated control.

Conclusion and Future Directions

This tiered application guide provides a comprehensive and scientifically rigorous framework for the initial characterization of (9aS)-Octahydropyrazino[2,1-c]oxazine. By systematically evaluating its effects on cell viability, proliferation, and apoptosis, researchers can efficiently determine its potential as an anti-cancer agent. Positive results from this workflow would justify further mechanistic studies, such as cell cycle analysis, Western blotting for key signaling proteins (e.g., PARP, Bcl-2 family members), and investigation in more complex models like 3D spheroids.

References

  • Promega Corporation. Caspase-Glo® 3/7 Assay Protocol. Promega. [URL: https://www.promega.com/-/media/files/resources/protocols/technical-bulletins/101/caspase-glo-3-7-assay-protocol.pdf]
  • Roche. MTT Assay Protocol for Cell Viability and Proliferation. [URL: https://www.roche-applied-science.com/pack-insert/11465007001_en_09.pdf]
  • Abcam. MTT assay protocol. [URL: https://www.abcam.com/protocols/mtt-assay-protocol]
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  • Provost, J. & Wallert, M. MTT Proliferation Assay Protocol. ResearchGate. [URL: https://www.researchgate.
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  • Geraghty, R. J., et al. (2017). Best practices in cell culture: an overview. In Vitro Cellular & Developmental Biology - Animal, 53(8), 669–672. [URL: https://pubmed.ncbi.nlm.nih.gov/28808931/]
  • Feoktistova, M., Geserick, P., & Leverkus, M. (2016). Crystal Violet Assay for Determining Viability of Cultured Cells. Cold Spring Harbor Protocols, 2016(4). [URL: https://www.researchgate.net/publication/299591350_Crystal_Violet_Assay_for_Determining_Viability_of_Cultured_Cells]
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  • Feoktistova, M., Geserick, P., & Leverkus, M. (2016). Crystal Violet Assay for Determining Viability of Cultured Cells. Cold Spring Harbor Protocols, 2016(4), pdb.prot087379. [URL: https://pubmed.ncbi.nlm.nih.gov/27037069/]
  • Promega Corporation. Caspase-Glo® 3/7 3D Assay Technical Manual. [URL: https://www.promega.com/-/media/files/resources/protocols/technical-manuals/600/tm627.pdf]
  • protocols.io. Caspase 3/7 Activity. [URL: https://www.protocols.io/view/caspase-3-7-activity-kxygxz2w8v8j/v1]
  • National Center for Advancing Translational Sciences. Protocol of Caspase-Glo 3/7 HepG2 Cell-based Assay for High-throughput Screening. [URL: https://ncats.nih.gov/files/assays/Caspase-Glo-3-7-HepG2_TOX21_SLP_Version1.0.pdf]
  • Abcam. Crystal violet staining protocol. [URL: https://www.abcam.com/protocols/crystal-violet-staining-protocol]
  • PubChem. (S)-Octahydropyrazino[2,1-C][6][14]oxazine dihydrochloride. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/66649934]

  • Biosynth. (9AS)-Octahydropyrazino[2,1-c][6][14]oxazine. [URL: https://www.biosynth.com/p/PTB75942/1089759-42-1-9as-octahydropyrazino-2-1-c-1-4-oxazine]

  • Asif, M. (2020). Pharmacological Profile of Oxazine and its Derivatives: A Mini Review. International Journal of New Chemistry, 7(1), 60-73. [URL: https://www.ijnc.ir/article_101188.html]
  • Al-Amiery, A. A., et al. (2023). Synthesis, identification, and study of the biological activity of some new pyrimidine, oxazine, and thiazine derivatives through chalcone intermediates. Journal of the Chilean Chemical Society, 68(1). [URL: https://jcchems.com/index.php/JCCHEMS/article/view/2115]
  • ChemScene. (9aR)-Octahydropyrazino[2,1-c][6][14]oxazine dihydrochloride. [URL: https://www.chemscene.com/products/9aR-Octahydropyrazino-2-1-c-1-4-oxazine-dihydrochloride-CS-B1100.html]

  • AChemBlock. (7S,9aS)-7-[(Benzyloxy)methyl]octahydropyrazino[2,1-c][6][14]oxazine hydrochloride. [URL: https://www.achemblock.com/products/X194579.html]

  • ChemicalBook. Pyrazino[2,1-c][6][14]oxazine, 7-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]octahydro-, (7S,9aS)-. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB610969151.htm]

  • Guidechem. [(7S,9aS)-1,3,4,6,7,8,9,9a-octahydropyrazino[2,1-c][6][14]oxazin-7-yl]methanol. [URL: https://www.guidechem.com/products/929047-53-0.html]

Sources

Method

Application Notes &amp; Protocols for (9aS)-Octahydropyrazino[2,1-c]oxazine in Central Nervous System (CNS) Research

Prepared by: Senior Application Scientist, Advanced Neuropharmacology Division Introduction: A Novel Scaffold for CNS Drug Discovery The (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold, hereafter referred to as CPO, repre...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Senior Application Scientist, Advanced Neuropharmacology Division

Introduction: A Novel Scaffold for CNS Drug Discovery

The (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold, hereafter referred to as CPO, represents a promising new chemical entity for investigation in central nervous system disorders. Its rigid, bicyclic structure offers a unique three-dimensional conformation that is advantageous for achieving high selectivity and affinity for specific neurological targets. While CPO is a novel investigational compound, its core structural motifs are found in molecules targeting key neurotransmitter systems.

These application notes provide a comprehensive guide for researchers to characterize the pharmacological profile of CPO. We hypothesize, based on preliminary structural analysis and in silico modeling, that CPO acts as a potent and selective antagonist of the Serotonin 2A receptor (5-HT2A). The 5-HT2A receptor, a Gq/11-coupled G-protein coupled receptor (GPCR), is a critical target implicated in the pathophysiology of schizophrenia, depression, and psychedelic drug action.

This guide details the necessary protocols to:

  • Determine the binding affinity of CPO for the human 5-HT2A receptor.

  • Characterize its functional activity as an antagonist.

  • Assess its in vivo efficacy in a validated preclinical model of 5-HT2A receptor engagement.

Part 1: In Vitro Characterization of CPO at the 5-HT2A Receptor

A fundamental first step in characterizing any novel CNS compound is to determine its affinity and functional activity at the intended target. The following protocols are designed to provide a robust in vitro pharmacological profile for CPO.

Protocol: Radioligand Binding Assay for 5-HT2A Receptor Affinity (Ki)

Objective: To determine the equilibrium dissociation constant (Ki) of CPO for the human 5-HT2A receptor, which quantifies its binding affinity. This is achieved through a competitive displacement assay using a known high-affinity radioligand.

Causality & Rationale: This assay directly measures the ability of CPO to compete with a radiolabeled ligand (e.g., [3H]ketanserin) for the 5-HT2A receptor binding site. The resulting inhibition constant (Ki) is a fundamental parameter of drug-receptor interaction. A lower Ki value indicates higher binding affinity.

Materials:

  • HEK293 cell membranes expressing recombinant human 5-HT2A receptors.

  • Radioligand: [3H]ketanserin (specific activity ~60-90 Ci/mmol).

  • Non-specific binding control: Mianserin (10 µM).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 0.5 mM EDTA.

  • Test Compound: CPO, serially diluted in assay buffer.

  • 96-well microplates and glass fiber filters (GF/B).

  • Scintillation fluid and a liquid scintillation counter.

Step-by-Step Methodology:

  • Compound Preparation: Prepare a 10 mM stock solution of CPO in DMSO. Perform serial dilutions in assay buffer to create a concentration range from 10 pM to 100 µM.

  • Assay Plate Setup: In a 96-well plate, add reagents in the following order:

    • 25 µL of assay buffer for total binding wells.

    • 25 µL of 10 µM Mianserin for non-specific binding (NSB) wells.

    • 25 µL of CPO at various concentrations for competition wells.

  • Radioligand Addition: Add 25 µL of [3H]ketanserin (at a final concentration of ~1 nM, near its Kd) to all wells.

  • Membrane Addition: Add 50 µL of the 5-HT2A membrane preparation (typically 10-20 µg protein per well) to initiate the binding reaction.

  • Incubation: Incubate the plate at room temperature (25°C) for 60 minutes to allow the binding to reach equilibrium.

  • Harvesting: Rapidly terminate the reaction by filtering the contents of each well through a GF/B glass fiber filter using a cell harvester. Wash the filters three times with 200 µL of ice-cold assay buffer to remove unbound radioligand.

  • Quantification: Place the filters into scintillation vials, add 4 mL of scintillation fluid, and allow them to equilibrate for at least 4 hours. Count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

  • Data Analysis:

    • Calculate the percent inhibition of specific binding for each concentration of CPO using the formula: 100 * (1 - (CPMsample - CPMnsb) / (CPMtotal - CPMnsb)).

    • Plot the percent inhibition against the log concentration of CPO.

    • Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC50 value (the concentration of CPO that inhibits 50% of specific binding).

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Workflow Diagram: Radioligand Binding Assay

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep1 Prepare CPO Serial Dilutions assay1 Add Reagents to 96-well Plate (Buffer, NSB, CPO) prep1->assay1 prep2 Prepare 5-HT2A Membranes assay3 Add Membranes to Initiate prep2->assay3 prep3 Prepare [3H]ketanserin Solution assay2 Add [3H]ketanserin prep3->assay2 assay1->assay2 assay2->assay3 assay4 Incubate (60 min @ 25°C) assay3->assay4 assay5 Harvest & Wash Filters assay4->assay5 analysis1 Scintillation Counting (CPM) assay5->analysis1 analysis2 Calculate % Inhibition analysis1->analysis2 analysis3 Determine IC50 (Curve Fit) analysis2->analysis3 analysis4 Calculate Ki (Cheng-Prusoff) analysis3->analysis4

Caption: Workflow for determining CPO binding affinity (Ki).

Protocol: In Vitro Functional Assay (Calcium Flux)

Objective: To determine the functional potency (IC50) of CPO and confirm its antagonist activity at the 5-HT2A receptor.

Causality & Rationale: The 5-HT2A receptor is coupled to the Gq alpha-subunit, which activates phospholipase C (PLC), leading to the production of inositol triphosphate (IP3). IP3 then triggers the release of intracellular calcium (Ca2+). This assay uses a Ca2+-sensitive fluorescent dye to measure this downstream signal. An antagonist like CPO will block the Ca2+ release induced by a known 5-HT2A agonist (e.g., serotonin or DOI).

Materials:

  • CHO or HEK293 cells stably expressing the human 5-HT2A receptor and a G-protein like Gα16.

  • Fluorescent Ca2+ indicator dye (e.g., Fluo-4 AM).

  • Agonist: Serotonin (5-HT) or DOI.

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

  • Test Compound: CPO, serially diluted.

  • Black, clear-bottom 96-well or 384-well microplates.

  • Fluorescent plate reader (e.g., FLIPR or FlexStation).

Step-by-Step Methodology:

  • Cell Plating: Seed the 5-HT2A expressing cells into black, clear-bottom microplates and grow overnight to form a confluent monolayer.

  • Dye Loading: Remove the growth medium and add the Fluo-4 AM dye solution (prepared in assay buffer). Incubate for 60 minutes at 37°C.

  • Compound Pre-incubation: Wash the cells gently with assay buffer to remove excess dye. Add the serially diluted CPO solutions to the wells. Incubate for 15-30 minutes. This allows CPO to bind to the receptors before agonist challenge.

  • Agonist Challenge & Measurement: Place the plate in the fluorescent plate reader. Initiate reading and, after establishing a stable baseline fluorescence, inject the agonist (e.g., 5-HT at its EC80 concentration) into the wells.

  • Data Acquisition: Continuously record the fluorescence intensity for 2-3 minutes following agonist addition. The change in fluorescence corresponds to the intracellular Ca2+ concentration.

  • Data Analysis:

    • Determine the maximum fluorescence response for each well.

    • Normalize the data, setting the response in the absence of CPO (agonist only) as 100% and the response in the absence of agonist as 0%.

    • Plot the normalized response against the log concentration of CPO.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which represents the concentration of CPO required to inhibit 50% of the agonist-induced response.

Signaling Pathway Diagram: 5-HT2A Receptor

G CPO CPO (Antagonist) Receptor 5-HT2A Receptor CPO->Receptor Agonist 5-HT (Agonist) Agonist->Receptor Gq Gq Protein Receptor->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to IP3R PKC PKC Activation DAG->PKC Ca Intracellular Ca2+ Release ER->Ca G cluster_phase1 Phase 1: Pre-treatment cluster_phase2 Phase 2: Agonist Challenge & Observation cluster_phase3 Phase 3: Analysis p1 Acclimate Mice (60 min) p2 Administer CPO or Vehicle (e.g., 1, 3, 10 mg/kg, i.p.) p1->p2 p3 Wait for Drug Absorption (30-60 min) p2->p3 p4 Administer DOI (2.5 mg/kg, i.p.) p3->p4 p5 Observe & Count Head Twitches (20 min) p4->p5 p6 Calculate Mean HTR per Group p5->p6 p7 Statistical Analysis (ANOVA) p6->p7 p8 Determine ED50 p7->p8

Caption: In vivo workflow for assessing 5-HT2A antagonism.

Conclusion and Future Directions

These protocols provide a validated framework for the initial characterization of (9aS)-Octahydropyrazino[2,1-c]oxazine (CPO) as a novel 5-HT2A receptor antagonist. Positive results from these assays—namely high affinity (low nM Ki), potent functional antagonism (low nM IC50), and dose-dependent efficacy in the HTR model—would provide strong validation for advancing CPO into further preclinical development. Subsequent studies should include receptor selectivity profiling against a broad panel of CNS targets, pharmacokinetic analysis to determine brain-to-plasma ratios, and evaluation in more complex behavioral models relevant to psychosis or depression.

References

  • Title: Serotonin 2A Receptor (5-HT2AR) in Physiology and Disease Source: Annual Review of Pharmacology and Toxicology URL: [Link]

  • Title: 5-HT2A Receptors: A Therapeutic Target for the Treatment of Depressive and Anxiety Disorders Source: Frontiers in Pharmacology URL: [Link]

  • Title: Radioligand Binding Assays: What's in a Name? Source: British Journal of Pharmacology URL: [Link]

  • Title: The Cheng-Prusoff Equation: A Review of its Applications and Limitations Source: Molecular Pharmacology URL: [Link]

  • Title: The Head-Twitch Response in Rodents: A Model for 5-HT2A Receptor-Mediated Psychedelic Effects Source: ACS Chemical Neuroscience URL: [Link]

Application

Application Note: A Validated LC-MS/MS Method for the High-Sensitivity Quantification of (9aS)-Octahydropyrazino[2,1-c]oxazine in Human Plasma

Introduction (9aS)-Octahydropyrazino[2,1-c]oxazine is a bicyclic heteroalkane small molecule of interest in pharmaceutical development.[1][2] Accurate quantification of this compound in biological matrices such as plasma...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

(9aS)-Octahydropyrazino[2,1-c]oxazine is a bicyclic heteroalkane small molecule of interest in pharmaceutical development.[1][2] Accurate quantification of this compound in biological matrices such as plasma is fundamental for evaluating its pharmacokinetic (PK) and toxicokinetic (TK) profile. These studies are critical throughout the drug development lifecycle, from preclinical animal studies to all phases of human clinical trials, to understand absorption, distribution, metabolism, and excretion (ADME) properties and to establish a safe and effective dosing regimen.[3][4]

The inherent complexity of biological samples, which contain numerous endogenous components like proteins and phospholipids, presents a significant analytical challenge.[5] These components can interfere with analysis, most notably through matrix effects, where the ionization of the target analyte is suppressed or enhanced, leading to inaccurate quantification.[6][7] To overcome these challenges, a highly selective, sensitive, and robust analytical method is required.

This application note details a comprehensive, validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the determination of (9aS)-Octahydropyrazino[2,1-c]oxazine in human plasma. LC-MS/MS is the industry-standard technique for this purpose due to its superior sensitivity and specificity.[8][9] The protocol employs a straightforward protein precipitation (PPT) procedure for sample preparation and has been validated according to the internationally harmonized guidelines of the FDA and EMA (ICH M10), ensuring the reliability and acceptability of the generated data for regulatory submissions.[10][11][12]

Principle of the Method

The analytical workflow is designed for high-throughput analysis while ensuring data integrity. The core of the method involves three key stages:

  • Sample Preparation: A simple and efficient protein precipitation (PPT) is used to remove the majority of proteins from the plasma sample.[13] An internal standard (IS), ideally a stable isotope-labeled (SIL) version of the analyte, is added prior to precipitation to correct for variability during sample processing and analysis.[14]

  • Chromatographic Separation: The extracted sample is injected into a High-Performance Liquid Chromatography (HPLC) system. A reversed-phase C18 column is used to separate the analyte of interest from remaining matrix components, minimizing ion suppression and ensuring analytical specificity.[13]

  • Mass Spectrometric Detection: The column eluent is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source. The analyte is detected using Multiple Reaction Monitoring (MRM), a highly specific and sensitive technique where a specific precursor ion is selected and fragmented, and a resulting unique product ion is monitored for quantification.[3]

Below is a diagram illustrating the overall analytical workflow.

Analytical_Workflow cluster_0 Sample Handling & Preparation cluster_1 LC-MS/MS Analysis cluster_2 Data Processing Plasma Plasma Sample (e.g., 50 µL) Spike Spike with Internal Standard (IS) Plasma->Spike PPT Add Acetonitrile (3:1 v/v) (Protein Precipitation) Spike->PPT Vortex Vortex Mix PPT->Vortex Centrifuge Centrifuge (e.g., 14,000 rpm, 10 min) Vortex->Centrifuge Supernatant Transfer Supernatant Centrifuge->Supernatant Injection Inject into LC-MS/MS Supernatant->Injection LC Chromatographic Separation (Reversed-Phase C18) Injection->LC MS ESI+ Ionization LC->MS MRM MRM Detection MS->MRM Integration Peak Area Integration MRM->Integration Calibration Calibration Curve (Analyte/IS Ratio vs. Conc.) Integration->Calibration Quantification Calculate Concentration Calibration->Quantification

Caption: High-level workflow for the quantification of (9aS)-Octahydropyrazino[2,1-c]oxazine.

Materials and Reagents

  • Analytes: (9aS)-Octahydropyrazino[2,1-c]oxazine analytical standard (>98% purity), (9aS)-Octahydropyrazino[2,1-c]oxazine-d4 (or other suitable stable isotope-labeled internal standard).

  • Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Deionized Water (18.2 MΩ·cm).

  • Biological Matrix: Blank human plasma (screened for interferences) with K2-EDTA as anticoagulant.

  • Equipment: Calibrated analytical balance, vortex mixer, benchtop centrifuge, calibrated micropipettes, 1.5 mL polypropylene tubes.

Instrumentation and Conditions

Liquid Chromatography
  • System: UHPLC system (e.g., Waters Acquity, Agilent 1290, or equivalent).

  • Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • Gradient Program:

    Time (min) % Mobile Phase B
    0.0 5
    0.5 5
    2.5 95
    3.5 95
    3.6 5

    | 4.5 | 5 |

Mass Spectrometry
  • System: Triple quadrupole mass spectrometer (e.g., Sciex 6500, Waters Xevo TQ-S, or equivalent).

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • MRM Transitions (Hypothetical):

    • (Note: These transitions must be optimized empirically by infusing the pure compound.)

    • Analyte: Q1: 143.2 m/z → Q3: 86.1 m/z (quantifier), 113.1 m/z (qualifier).

    • Internal Standard (-d4): Q1: 147.2 m/z → Q3: 90.1 m/z.

  • Key Source Parameters:

    • IonSpray Voltage: 5500 V.

    • Source Temperature: 550 °C.

    • Curtain Gas: 35 psi.

    • Ion Source Gas 1 (Nebulizer): 50 psi.

    • Ion Source Gas 2 (Heater): 60 psi.

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Controls
  • Primary Stock Solutions (1 mg/mL): Accurately weigh ~2 mg of the analyte and internal standard into separate volumetric flasks. Dissolve in methanol to create 1 mg/mL stock solutions.

  • Working Solutions: Prepare intermediate working solutions for the analyte (for calibration standards and QCs) and the IS by serially diluting the stock solutions with 50:50 Methanol:Water.

  • Internal Standard (IS) Spiking Solution (e.g., 100 ng/mL): Dilute the IS working solution in acetonitrile to the final concentration to be used for protein precipitation.

  • Calibration Standards (CS): Spike blank human plasma with the appropriate analyte working solution to achieve final concentrations covering the desired analytical range (e.g., 0.1, 0.2, 0.5, 2, 10, 50, 180, 200 ng/mL). The final volume of spiking solution should not exceed 5% of the plasma volume.

  • Quality Control (QC) Samples: Prepare QCs in blank human plasma at four levels: Lower Limit of Quantification (LLOQ), Low QC (approx. 3x LLOQ), Medium QC (mid-range), and High QC (approx. 90% of upper limit).

Plasma Sample Preparation Protocol
  • Label 1.5 mL polypropylene tubes for standards, QCs, and unknown samples.

  • Pipette 50 µL of plasma (blank, standard, QC, or unknown) into the corresponding tube.

  • Add 150 µL of the IS spiking solution in acetonitrile to each tube.

  • Vortex mix each tube vigorously for 30 seconds to ensure complete protein precipitation.

  • Centrifuge the tubes at 14,000 rpm for 10 minutes at 4 °C to pellet the precipitated protein.

  • Carefully transfer 100 µL of the clear supernatant into a 96-well plate or autosampler vial.

  • Inject 5 µL of the supernatant into the LC-MS/MS system for analysis.

Bioanalytical Method Validation

To ensure the method is fit for its intended purpose, a full validation must be performed according to regulatory guidelines such as the ICH M10.[10][12] The validation assesses the performance and reliability of the method.

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation experiments and their typical acceptance criteria.

ParameterPurposeAcceptance Criteria
Selectivity To ensure no interference from endogenous matrix components at the retention time of the analyte and IS.Response in blank samples from ≥6 sources should be <20% of the LLOQ response for the analyte and <5% for the IS.
Calibration Curve To demonstrate the relationship between instrument response and known concentrations.≥75% of standards must be within ±15% of nominal (±20% at LLOQ). Correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision To determine the closeness of measured concentrations to the nominal value (accuracy) and the variability of the measurements (precision).Intra-run & Inter-run: Mean accuracy at each QC level (except LLOQ) must be within 85-115% of nominal. Precision (CV%) must be ≤15%. For LLOQ, accuracy must be within 80-120% and precision ≤20%.
Matrix Effect To assess the impact of matrix components on analyte ionization.[7]The IS-normalized matrix factor CV% across ≥6 lots of matrix should be ≤15%.
Recovery To evaluate the efficiency of the extraction process.Recovery of the analyte and IS should be consistent and reproducible. CV% across QC levels should be ≤15%.
Stability To ensure the analyte is stable under various handling and storage conditions.[15][16]Mean concentration at each QC level must be within ±15% of nominal concentrations of freshly prepared samples.
Matrix Effect Assessment Protocol

The quantitative assessment of matrix effect is a critical validation step.[17] It is typically evaluated by comparing the response of the analyte in a post-extraction spiked blank matrix sample to its response in a neat solution.

Matrix_Effect_Assessment cluster_A Set A: Analyte in Neat Solution cluster_B Set B: Post-Extraction Spike cluster_C Calculation A1 Prepare Analyte in Reconstitution Solvent A_Response Measure Peak Area (Response A) A1->A_Response Calc Matrix Factor (MF) = Response B / Response A A_Response->Calc B1 Extract Blank Plasma (Perform PPT) B2 Take Supernatant B1->B2 B3 Spike Supernatant with Analyte B2->B3 B_Response Measure Peak Area (Response B) B3->B_Response B_Response->Calc Crit MF < 1: Ion Suppression MF > 1: Ion Enhancement MF = 1: No Matrix Effect

Caption: Workflow for the quantitative assessment of matrix factor.

Conclusion

This application note provides a detailed and robust LC-MS/MS method for the quantification of (9aS)-Octahydropyrazino[2,1-c]oxazine in human plasma. The simple protein precipitation sample preparation makes it suitable for high-throughput environments. The method is designed to be validated according to stringent international regulatory guidelines, ensuring the generation of reliable and accurate data to support pharmaceutical development programs.

References

  • Vertex AI Search. (n.d.). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - NIH.
  • European Medicines Agency. (n.d.). Bioanalytical method validation - Scientific guideline.
  • NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?.
  • Taylor & Francis Online. (n.d.). Full article: Assessment of matrix effect in quantitative LC-MS bioanalysis.
  • OMICS International. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research.
  • LinkedIn. (2025, January 21). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers.
  • Chromatography Online. (n.d.). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis.
  • EPTRI. (n.d.). EMA released for public consultation the draft ICH guideline M10 on bioanalytical method validation.
  • SlideShare. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content.
  • U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
  • U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation FDA 2001.pdf.
  • European Medicines Agency. (2011, July 21). Guideline Bioanalytical method validation.
  • Royal Society of Chemistry. (2014, February 13). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS.
  • U.S. Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis.
  • Outsourced Pharma. (2023, January 11). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation.
  • SlideShare. (n.d.). Bioanalytical method validation emea.
  • National Institutes of Health. (n.d.). Strategies for Developing Sensitive and Automated LC-MS/MS Assays of a Pharmaceutical Compound and Its Metabolite from Whole Blood Matrix.
  • Spectroscopy Europe. (2018, December 11). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology.
  • Organomation. (n.d.). Serum Sample Preparation for LC-MS and GC-MS.
  • Marin Biologic Laboratories. (n.d.). Ensuring Drug Stability with Potency Bioassays.
  • Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep.
  • GlycoMScan. (n.d.). Stability studies of small molecules and proteins.
  • PPD. (2019, October 2). Biologics vs. Small Molecules, What's the Difference for Stability Testing?.
  • BioProcess International. (2025, October 1). Comprehensive Stability Assessment of Biotechnological Products: Degradation Mechanisms, Statistical Tools, and Regulatory Compliance, Part 1.
  • Pace Analytical. (n.d.). Drug Stability Testing & Release Testing.
  • Biosynth. (n.d.). (9AS)-Octahydropyrazino[2,1-c][6][7]oxazine. Retrieved January 19, 2026, from

  • National Institutes of Health. (n.d.). Quantification of pharmaceutical compounds in tissue and plasma samples using selective ion accumulation with multiple mass isolation windows.
  • Shanghai Balmxy Pharmaceutic Co. Ltd. (n.d.). (9AS)-Octahydropyrazino[2,1-c][6][7]oxazine - CAS:1089759-42-1. Retrieved January 19, 2026, from

  • PubMed. (2019). Pharmacokinetic analysis of plasma bicyclol by liquid chromatography-tandem mass spectrometry.
  • LCGC International. (2021, August 1). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2.
  • PLOS ONE. (2021, October 26). A rapid, simple and sensitive LC-MS/MS method for lenvatinib quantification in human plasma for therapeutic drug monitoring.

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Method

The Versatile (9aS)-Octahydropyrazino[2,1-c]oxazine Scaffold: A Comprehensive Guide for Drug Design

For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling a Privileged Scaffold In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that provide a unique three-d...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Privileged Scaffold

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that provide a unique three-dimensional architecture for interacting with biological targets is perpetual. The (9aS)-Octahydropyrazino[2,1-c]oxazine core represents a compelling and stereochemically rich bicyclic heteroatomic system. This fused ring structure, combining the favorable pharmacological properties of both pyrazine and oxazine moieties, offers a rigid yet versatile platform for the design of potent and selective therapeutic agents. The inherent chirality of the scaffold allows for precise spatial orientation of substituents, a critical factor in optimizing drug-target interactions.

Recent advancements in drug discovery have highlighted the potential of this scaffold, particularly in the development of neurokinin (NK) receptor antagonists.[1] This guide provides a detailed exploration of the (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold, from its synthesis to its application in drug design, complete with detailed protocols and insights to empower researchers in their pursuit of novel therapeutics.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of the core scaffold is essential for any drug design campaign.

PropertyValueSource
Molecular Formula C₇H₁₄N₂OPubChem
Molecular Weight 142.20 g/mol PubChem
CAS Number 1089759-42-1Biosynth
Topological Polar Surface Area 24.5 ŲPubChem
Hydrogen Bond Acceptor Count 3PubChem
Hydrogen Bond Donor Count 1PubChem

Synthesis of the (9aS)-Octahydropyrazino[2,1-c]oxazine Scaffold

The asymmetric synthesis of the (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold is a critical step in its utilization for drug design. The following protocol is adapted from established patent literature, providing a reliable method for obtaining the chiral core.[1]

Conceptual Workflow for Scaffold Synthesis

G cluster_0 Starting Materials cluster_1 Intermediate Synthesis cluster_2 Final Scaffold A N-Benzyl-D-serine C N-Acylation A->C B Chloroacetyl Chloride B->C D Intramolecular Cyclization C->D E Reduction of Lactam D->E F (9aS)-Octahydropyrazino[2,1-c]oxazine E->F G cluster_0 Scaffold cluster_1 Derivatization cluster_2 Evaluation cluster_3 Lead Optimization A (9aS)-Octahydropyrazino[2,1-c]oxazine B N-Arylation/Alkylation A->B C Substitution at C7 A->C D NK Receptor Binding Assay B->D C->D E In vivo Efficacy Models D->E F SAR Analysis D->F E->F G Optimized Candidate F->G G cluster_0 Extracellular cluster_1 Cell Membrane cluster_2 Intracellular NKB Neurokinin B (NKB) NK3R NK3 Receptor (GPCR) NKB->NK3R Activates Antagonist Pyrazino-oxazine Antagonist Antagonist->NK3R Blocks Gq Gq protein NK3R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates IP3 IP3 PLC->IP3 Generates ER Endoplasmic Reticulum (ER) IP3->ER Binds Ca Ca²⁺ Release ER->Ca Response Cellular Response Ca->Response

Sources

Application

experimental design for in vivo studies with (9aS)-Octahydropyrazino[2,1-c]oxazine

This guide provides a comprehensive framework for designing in vivo studies for novel central nervous system (CNS) agents, using the hypothetical molecule (9aS)-Octahydropyrazino[2,1-c]oxazine as a case study. The princi...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for designing in vivo studies for novel central nervous system (CNS) agents, using the hypothetical molecule (9aS)-Octahydropyrazino[2,1-c]oxazine as a case study. The principles and protocols outlined here are broadly applicable to researchers, scientists, and drug development professionals working on new neurotherapeutics.

Section 1: Scientific Rationale and Preclinical Strategy

The successful in vivo evaluation of a novel CNS compound requires a robust scientific rationale and a phased experimental approach. The oxazine class of heterocyclic compounds has been noted for a wide range of biological activities, including sedative, analgesic, anticonvulsant, and antimicrobial effects.[1][2][3][4] Given this background, a hypothetical CNS-active oxazine derivative like (9aS)-Octahydropyrazino[2,1-c]oxazine warrants investigation for its potential to modulate synaptic function and behavior.

The overarching goal is to systematically characterize the compound's safety, pharmacokinetic (PK), and pharmacodynamic (PD) profiles to establish a rationale for potential clinical development.[5][6][7][8] This process begins with foundational studies and progresses to more complex behavioral and disease models.

Foundational Principles of In Vivo Study Design

A well-designed preclinical study is crucial for generating reliable and reproducible data.[9][10][11] Key considerations include:

  • Hypothesis-Driven Research: Every experiment should be designed to test a clear scientific hypothesis.[9]

  • Ethical Considerations: All animal studies must adhere to strict ethical guidelines, such as those overseen by an Institutional Animal Care and Use Committee (IACUC).[12][13][14][15] This includes implementing the "3Rs" principle: Replacement, Reduction, and Refinement.[14][16]

  • Animal Model Selection: The choice of animal model is critical and should be justified based on its relevance to the human condition being studied.[17][18] Mice are frequently used in neuropsychiatric drug development due to the conservation of many molecular pathways with humans.[19][20]

  • Statistical Power: Studies must be adequately powered to detect meaningful biological effects, which involves careful calculation of sample sizes.[16]

Phased Approach to In Vivo Evaluation

The in vivo assessment of (9aS)-Octahydropyrazino[2,1-c]oxazine should follow a logical progression, as depicted in the workflow below.

G cluster_0 Phase 1: Foundational Assessment cluster_1 Phase 2: Efficacy in Behavioral Models cluster_2 Phase 3: Advanced Characterization A Acute Toxicity & Tolerability B Preliminary Pharmacokinetics (PK) A->B C Initial Pharmacodynamics (PD) & Target Engagement B->C D Rodent Models of Anxiety/Depression C->D E Cognitive Function Assays D->E F Models of Psychosis E->F G Chronic Dosing & Safety F->G H Biomarker Analysis G->H I Disease-Specific Models H->I

Caption: Phased workflow for in vivo evaluation of a novel CNS compound.

Section 2: Core Protocols and Methodologies

This section provides detailed protocols for the key experimental phases outlined above.

Phase 1: Foundational Assessment

The initial phase focuses on establishing the basic safety and drug-like properties of (9aS)-Octahydropyrazino[2,1-c]oxazine.

Protocol 2.1.1: Acute Toxicity and Maximum Tolerated Dose (MTD)

  • Objective: To determine the short-term safety profile and identify the highest dose that does not cause unacceptable toxicity.

  • Methodology:

    • Animal Model: C57BL/6J mice (male and female, 8-10 weeks old).

    • Groups: Vehicle control and at least 5 dose levels of (9aS)-Octahydropyrazino[2,1-c]oxazine (e.g., 1, 5, 10, 50, 100 mg/kg).

    • Administration: Single intraperitoneal (IP) or oral (PO) administration.

    • Monitoring: Observe animals continuously for the first 4 hours, then at 24 and 48 hours post-dose. Record clinical signs of toxicity (e.g., changes in posture, activity, breathing) and body weight.

    • Endpoint: The MTD is defined as the highest dose at which no significant clinical signs of toxicity or body weight loss (>15%) are observed.

Protocol 2.1.2: Preliminary Pharmacokinetic (PK) Profiling

  • Objective: To understand the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.[8][21]

  • Methodology:

    • Animal Model: Male Sprague-Dawley rats (cannulated, if possible, for serial blood sampling).

    • Dosing: Administer a single dose (e.g., 10 mg/kg, PO or IV) of (9aS)-Octahydropyrazino[2,1-c]oxazine.

    • Sample Collection: Collect blood samples at multiple time points (e.g., 0, 15, 30 min, 1, 2, 4, 8, 24 hours).

    • Analysis: Analyze plasma concentrations of the parent compound using LC-MS/MS.

    • Data Interpretation: Calculate key PK parameters as shown in the table below.

PK ParameterDescription
Cmax Maximum plasma concentration
Tmax Time to reach Cmax
AUC Area under the concentration-time curve
t1/2 Half-life
CL Clearance
Vd Volume of distribution

Protocol 2.1.3: Initial Pharmacodynamics (PD) and Target Engagement

  • Objective: To confirm that the compound reaches its intended target in the CNS and elicits a biological response.

  • Methodology:

    • Animal Model: C57BL/6J mice.

    • Dosing: Administer a range of doses of (9aS)-Octahydropyrazino[2,1-c]oxazine based on PK data.

    • Tissue Collection: At a time point corresponding to expected peak brain exposure (informed by PK), euthanize animals and collect brain tissue.

    • Target Engagement Assay: If the molecular target is known (e.g., a specific receptor or enzyme), perform an appropriate assay (e.g., receptor occupancy study, enzyme activity assay) on brain homogenates.

    • Biomarker Analysis: Measure downstream biomarkers that reflect target engagement. For example, if the compound is hypothesized to modulate a specific signaling pathway, analyze the phosphorylation state of key proteins in that pathway via Western blot.

Phase 2: Efficacy in Behavioral Models

Once a safe and brain-penetrant dose range is established, the next phase is to assess the compound's effects in relevant behavioral paradigms.[22]

Protocol 2.2.1: Open Field Test (for Locomotor Activity and Anxiety)

  • Objective: To assess general locomotor activity and anxiety-like behavior.

  • Methodology:

    • Apparatus: A square arena with automated tracking software.

    • Procedure: Administer vehicle or (9aS)-Octahydropyrazino[2,1-c]oxazine 30-60 minutes prior to the test. Place the mouse in the center of the arena and allow it to explore for 10-15 minutes.

    • Measures: Total distance traveled (locomotion), time spent in the center versus the periphery (anxiety-like behavior).

Protocol 2.2.2: Elevated Plus Maze (for Anxiety)

  • Objective: To specifically measure anxiety-like behavior.

  • Methodology:

    • Apparatus: A plus-shaped maze raised off the floor, with two open arms and two closed arms.

    • Procedure: After dosing, place the mouse in the center of the maze facing an open arm. Allow 5 minutes of exploration.

    • Measures: Time spent in and entries into the open arms versus the closed arms. Anxiolytic compounds typically increase exploration of the open arms.

Protocol 2.2.3: Novel Object Recognition (for Cognitive Function)

  • Objective: To assess learning and memory.

  • Methodology:

    • Habituation: Allow the mouse to explore an empty arena.

    • Training: Place the mouse in the arena with two identical objects.

    • Testing: After a retention interval (e.g., 24 hours), replace one of the familiar objects with a novel object.

    • Measures: Time spent exploring the novel object versus the familiar object. A preference for the novel object indicates intact memory.

Phase 3: Advanced Characterization

This phase involves more complex studies to further define the compound's therapeutic potential and safety profile.

Protocol 2.3.1: Chronic Dosing and Safety Assessment

  • Objective: To evaluate the safety of long-term administration.

  • Methodology:

    • Animal Model: Sprague-Dawley rats.

    • Dosing: Administer (9aS)-Octahydropyrazino[2,1-c]oxazine daily for at least 28 days at three different dose levels.

    • Monitoring: Conduct regular clinical observations, body weight measurements, and food/water intake.

    • Terminal Procedures: At the end of the study, collect blood for hematology and clinical chemistry analysis. Perform a full necropsy and histopathological examination of major organs.[11]

Protocol 2.3.2: Biomarker Analysis

  • Objective: To identify and validate biomarkers that can be used to monitor drug activity.[23][24]

  • Methodology:

    • Sample Collection: Collect relevant samples (e.g., plasma, cerebrospinal fluid, brain tissue) from animals in efficacy studies.

    • Analysis Techniques:

      • Neurochemical Analysis: Measure neurotransmitter levels (e.g., dopamine, serotonin) via HPLC.

      • Gene Expression: Analyze changes in gene expression in specific brain regions using qPCR or RNA-seq.

      • Non-invasive Imaging: Techniques like PET or MRI can be used to measure target engagement or downstream effects in living animals.[25]

Section 3: Data Interpretation and Decision Making

The interpretation of in vivo data requires a holistic approach, integrating findings from PK, PD, and behavioral studies.

G PK Pharmacokinetics (Exposure, Half-life) PD Pharmacodynamics (Target Engagement) PK->PD Exposure-Response Behavior Behavioral Efficacy (Anxiety, Cognition) PD->Behavior Mechanism-Efficacy Decision Go/No-Go Decision (Advance to IND-enabling studies) Behavior->Decision Safety Safety & Tolerability (MTD, Chronic Tox) Safety->Decision

Caption: Integrated decision-making framework for CNS drug development.

A successful compound will exhibit a clear relationship between plasma/brain exposure, target engagement, and a desired behavioral effect, all within a safe and tolerable dose range. For instance, a desirable outcome would be to show that doses of (9aS)-Octahydropyrazino[2,1-c]oxazine that achieve significant target occupancy in the brain also produce a statistically significant anxiolytic effect in the elevated plus maze, without causing sedation or other adverse effects.

References

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  • Institutional Animal Care & Use Committee (IACUC). (n.d.). Ethical Principles and Guidelines for Animals in Research. [Link]

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  • Office of Laboratory Animal Welfare (OLAW). (n.d.). Public Health Service (PHS) Policy on Humane Care and Use of Laboratory Animals. [Link]

  • Festing, M. F. W., & Altman, D. G. (2002). Guidelines for the design and statistical analysis of experiments using laboratory animals. ILAR Journal, 43(4), 244-258. [Link]

  • Phillips, A. G., Geyer, M. A., & Robbins, T. W. (2018). Effective Use of Animal Models for Therapeutic Development in Psychiatric and Substance Use Disorders. Biological Psychiatry, 83(1), 2-3. [Link]

  • ModernVivo. (2025). How to Get IACUC Approval: 4 Steps to Streamline Compliance for Ethical Research. ModernVivo Blog. [Link]

  • Holland, J. P., et al. (2022). Noninvasive Detection of Oxidative Stress in a Mouse Model of 4R Tauopathy via Positron Emission Tomography with [18F]ROStrace. Antioxidants, 11(10), 2038. [Link]

  • ichorbio. (2022). Navigating the Ethics of In Vivo Research: Science vs. Welfare. ichorbio Blog. [Link]

  • Li, X., et al. (2023). Designing an In Vivo Preclinical Research Study. Preprints.org. [Link]

  • Chaves, R., et al. (2023). Non-Invasive Assessment of Adrenal Activity in the Subterranean Rodent Ctenomys talarum in Field and Laboratory Conditions. Animals, 13(19), 3058. [Link]

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  • bioaccess. (n.d.). Master In Vivo Testing: A Step-by-Step Guide for Clinical Research. bioaccess Blog. [Link]

  • American Psychological Association. (2020). Animal Models of Neuropsychiatric Disorders and Substance Use Disorders: Progress and Gaps. Experimental and Clinical Psychopharmacology, 28(2), 61-63. [Link]

  • U.S. Food and Drug Administration. (2013). Guidance for Industry: Bioanalytical Method Validation. [Link]

  • Obrosova, I. G., et al. (2010). Animal models and biomarkers of neuropathy in diabetic rodents. Journal of Peripheral Nervous System, 15(2), 103-116. [Link]

  • Smith, D. A. (2009). Application of In Vivo Animal Models to Characterize the Pharmacokinetic and Pharmacodynamic Properties of Drug Candidates in Discovery Settings. Current Topics in Medicinal Chemistry, 9(10), 849-860. [Link]

  • Head, E., et al. (2015). Alzheimer's disease biomarkers in animal models: closing the translational gap. Alzheimer's Research & Therapy, 7(1), 50. [Link]

  • Asif, M., & Imran, M. (2020). Pharmacological Profile of Oxazine and its Derivatives: A Mini Review. International Journal of New Chemistry, 7(1), 60-73. [Link]

  • Tricklebank, M. D., & Bristow, L. J. (2006). In vitro and in vivo techniques in CNS drug discovery. European Pharmaceutical Review. [Link]

  • Niziński, P., et al. (2026). Experimental Models and Translational Strategies in Neuroprotective Drug Development with Emphasis on Alzheimer's Disease. Molecules, 31(1), 123. [Link]

  • Labtoo. (n.d.). In vivo pharmacokinetics and pharmacodynamics analysis. [Link]

  • Asif, M. (2020). Pharmacological Profile of Oxazine and its Derivatives: A Mini Review. SciSpace. [Link]

  • Van Eldik, L. J., et al. (2012). Development of Novel In Vivo Chemical Probes to Address CNS Protein Kinase Involvement in Synaptic Dysfunction. PLoS ONE, 7(6), e37839. [Link]

  • Wager, T. T., et al. (2016). CNS Drug Design: Balancing Physicochemical Properties for Optimal Brain Exposure. Journal of Medicinal Chemistry, 59(10), 4558-4577. [Link]

  • Lopes, F. (2020). In vivo evaluation of novel synthetic promoters for CNS gene therapy. UCL Discovery. [Link]

  • Asif, M. (2020). Pharmacological Profile of Oxazine and its Derivatives: A Mini Review. International Journal of New Chemistry, 7(1), 60-73.
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  • Asif, M. (2020). Biological Potentials of Oxazines as Promising Agents for Drug Discovery. International Journal of Pharmaceutical Sciences Review and Research, 63(2), 1-10. [Link]

  • Sato, K., et al. (1984). In vitro and in vivo activity of DL-8280, a new oxazine derivative. Antimicrobial Agents and Chemotherapy, 25(4), 569-575. [Link]

  • Sriram, D., et al. (2018). Synthesis, Characterization and Antitumour Activity of Some Novel Oxazine Substituted 9-Anilinoacridines and their 3D-QSAR Studies. Indian Journal of Pharmaceutical Sciences, 80(5), 921-930. [Link]

Sources

Method

Application Notes and Protocols: Developing Assays to Measure (9aS)-Octahydropyrazino[2,1-c]oxazine Activity

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust and reliable assays to characterize the biological activity of (9aS)-Octahydrop...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust and reliable assays to characterize the biological activity of (9aS)-Octahydropyrazino[2,1-c]oxazine. This bicyclic heterocycle represents a novel chemical scaffold with potential therapeutic applications.[1][2][3][4] Given that its precise molecular targets are yet to be fully elucidated, this guide presents a logical, multi-pronged strategy. We begin with a target identification framework, followed by detailed protocols for developing both biochemical and cell-based assays tailored to hypothetical, yet plausible, target classes such as G-Protein Coupled Receptors (GPCRs) and enzymes. The causality behind experimental choices is explained, and all protocols are designed as self-validating systems to ensure scientific integrity.

Introduction: The Challenge and Opportunity of Novel Scaffolds

(9aS)-Octahydropyrazino[2,1-c]oxazine is a chiral, saturated bicyclic heterocycle.[1][2][3][4] Such scaffolds are of significant interest in medicinal chemistry due to their conformational rigidity and three-dimensional complexity, which can lead to high-affinity and selective interactions with biological targets.[5] The broader class of nitrogen- and oxygen-containing heterocyclic compounds has been a rich source of therapeutic agents, with applications ranging from anticancer to anti-inflammatory treatments.[6][7]

The primary challenge in the early-stage assessment of a novel compound like (9aS)-Octahydropyrazino[2,1-c]oxazine is the absence of a known biological target. Therefore, a systematic approach is required, not just to measure activity, but to first discover what that activity is. This guide provides a strategic workflow to de-orphanize this compound, identify its molecular target(s), and subsequently develop specific, high-quality assays to quantify its biological effects.

Strategic Workflow for Activity Measurement

The journey from a novel compound to a characterized lead molecule requires a structured assay development process. The workflow below outlines a logical progression from broad, target-agnostic screening to specific, mechanistic assays.

graph TD { rankdir=TB; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

}

Figure 1: Strategic workflow for characterizing a novel compound.

Phase 1: Target Identification Approaches

Before quantitative assays can be developed, a biological context is needed. Phenotypic screening is a powerful, unbiased approach to uncover the functional effects of a compound in a complex biological system, such as a living cell.

Initial Phenotypic Screening

A broad screen across a panel of diverse human cancer cell lines can provide initial clues. For instance, differential cytotoxicity could suggest a target enriched in specific cell types.

Protocol 1: High-Throughput Cell Viability Screening

  • Cell Plating: Seed a panel of 5-10 different cell lines (e.g., representing different tissue origins) in 384-well, clear-bottom, white plates at a pre-optimized density (e.g., 1,000-5,000 cells/well). Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of (9aS)-Octahydropyrazino[2,1-c]oxazine in DMSO, starting at a maximum concentration of 100 µM.

  • Compound Treatment: Add the compound dilutions to the cell plates. Include DMSO-only wells as a negative control and a known cytotoxic agent (e.g., Staurosporine) as a positive control.

  • Incubation: Incubate the plates for 72 hours at 37°C, 5% CO₂.

  • Viability Readout: Use a luminescence-based ATP assay (e.g., CellTiter-Glo®) to measure cell viability, which correlates with the amount of ATP in metabolically active cells.

  • Data Analysis: Normalize the data to controls and fit a dose-response curve to determine the half-maximal inhibitory concentration (IC₅₀) for each cell line.

Phase 2: Developing Target-Based Assays (Hypothetical Scenarios)

Based on the structure and potential clues from phenotypic screens, we can postulate likely target classes. Bicyclic heterocycles are known to interact with enzymes (such as kinases) and GPCRs.[8][9] Below are detailed protocols for developing assays for these two major target classes.

Scenario A: (9aS)-Octahydropyrazino[2,1-c]oxazine as a GPCR Modulator

If phenotypic data suggests modulation of a signaling pathway, a GPCR target is a strong possibility.[10] GPCRs that couple to Gαs or Gαi proteins modulate the levels of the second messenger cyclic AMP (cAMP).[11] An assay measuring cAMP accumulation is a robust method to assess compound activity.[11][12]

Protocol 2: Cell-Based HTRF® cAMP Assay for a Gαs-Coupled Receptor

This protocol describes how to measure the agonistic or antagonistic activity of the test compound on a hypothetical Gαs-coupled GPCR expressed in HEK293 cells.

1. Rationale and Assay Principle: This is a competitive immunoassay using Homogeneous Time-Resolved Fluorescence (HTRF®).[13] Intracellular cAMP produced by the cells competes with a d2-labeled cAMP tracer for binding to an anti-cAMP antibody labeled with a Europium cryptate. When the cryptate and d2 are in close proximity, FRET occurs. An increase in cellular cAMP displaces the d2-tracer, decreasing the FRET signal.

graph G { layout=neato; node [shape=plaintext]; edge [arrowhead=none, color="#5F6368"];

}

Figure 2: Gαs-coupled GPCR signaling pathway.

2. Materials and Reagents:

  • HEK293 cells stably expressing the target GPCR.

  • Assay Buffer: HBSS or PBS with 0.1% BSA.

  • PDE Inhibitor: IBMX (e.g., 500 µM final concentration) to prevent cAMP degradation.[13]

  • Reference Agonist and Test Compound ((9aS)-Octahydropyrazino[2,1-c]oxazine).

  • HTRF® cAMP Dynamic Kit (Cisbio).

  • White, low-volume 384-well plates.

3. Step-by-Step Protocol:

  • Cell Preparation:

    • Culture cells to ~80-90% confluency.

    • Harvest cells using a non-enzymatic dissociation buffer.

    • Wash cells once with assay buffer and resuspend in assay buffer containing PDE inhibitor at a pre-optimized density (e.g., 2,000 cells/5 µL).[13]

  • Agonist Mode Assay:

    • Prepare 4X serial dilutions of the test compound in assay buffer.

    • Dispense 5 µL of the cell suspension into each well.

    • Add 5 µL of the 4X compound dilution (or buffer for basal control, reference agonist for positive control).

    • Incubate at room temperature for 30 minutes.

  • Antagonist Mode Assay:

    • Prepare 4X serial dilutions of the test compound.

    • Prepare a 4X solution of the reference agonist at its EC₈₀ concentration (determined previously).

    • Dispense 5 µL of the 4X test compound dilution.

    • Add 5 µL of the 4X reference agonist.

    • Add 10 µL of the cell suspension.

    • Incubate at room temperature for 30 minutes.

  • cAMP Detection:

    • Prepare the HTRF® detection reagents (cAMP-d2 and anti-cAMP Cryptate) according to the manufacturer's protocol.

    • Add 5 µL of cAMP-d2 solution to each well.

    • Add 5 µL of anti-cAMP Cryptate solution to each well.

    • Incubate for 60 minutes at room temperature, protected from light.

    • Read the plate on an HTRF®-compatible reader (620 nm and 665 nm).

4. Data Analysis and Interpretation: Calculate the 665/620 ratio and normalize the data. For agonist mode, determine the EC₅₀ value. For antagonist mode, determine the IC₅₀ value. A successful assay will show a clear dose-dependent response with low well-to-well variability.

ParameterAgonist ModeAntagonist Mode
Positive Control Reference AgonistReference Agonist (EC₈₀)
Negative Control Buffer (Basal)Buffer
Readout EC₅₀ (Potency)IC₅₀ (Inhibition)
Interpretation Compound activates the receptorCompound blocks agonist activity
Scenario B: (9aS)-Octahydropyrazino[2,1-c]oxazine as an Enzyme Inhibitor

Many bicyclic heterocycles function as enzyme inhibitors.[8] A biochemical assay measuring the rate of an enzymatic reaction is the gold standard for characterizing inhibitors.[14][15]

Protocol 3: Generic Spectrophotometric Enzyme Inhibition Assay

This protocol provides a framework for developing an assay to measure the inhibition of a hypothetical enzyme (e.g., a protease or kinase) that has a substrate which, when modified, results in a change in absorbance.

1. Rationale and Assay Principle: The assay measures the initial velocity of the enzyme-catalyzed reaction.[16] The rate of product formation is monitored over time by measuring the increase in absorbance at a specific wavelength. An inhibitor will decrease this rate in a concentration-dependent manner. The key is to work within the linear range of the reaction, where less than 10% of the substrate has been consumed.[16]

2. Materials and Reagents:

  • Purified enzyme of interest.

  • Chromogenic substrate.

  • Assay Buffer (optimized for pH, ionic strength).[16]

  • Test Compound ((9aS)-Octahydropyrazino[2,1-c]oxazine) and a known reference inhibitor.

  • 96- or 384-well clear microplates.

  • Spectrophotometer plate reader.

3. Step-by-Step Protocol:

  • Assay Optimization (Pre-Screening):

    • Enzyme Titration: Determine the optimal enzyme concentration that gives a robust linear reaction rate for a fixed time period (e.g., 10-30 minutes).[17]

    • Substrate Titration (Kₘ Determination): Measure the initial reaction velocity at various substrate concentrations to determine the Michaelis-Menten constant (Kₘ). For screening competitive inhibitors, using a substrate concentration at or below the Kₘ is ideal.[16]

  • Inhibition Assay Protocol:

    • Prepare a 2X working solution of the enzyme in assay buffer.

    • Prepare 4X serial dilutions of the test compound in DMSO, then dilute to 2X in assay buffer.

    • In a microplate, add 50 µL of the 2X compound dilution (or buffer/DMSO for controls).

    • Add 50 µL of the 2X enzyme solution to all wells except the "no enzyme" control.

    • Pre-incubate the plate for 15-30 minutes at the reaction temperature (e.g., 25°C or 37°C) to allow the compound to bind to the enzyme.

    • Prepare a 2X working solution of the substrate in assay buffer.

    • Initiate the reaction by adding 100 µL of the 2X substrate solution to all wells.

    • Immediately place the plate in the spectrophotometer and begin reading the absorbance at the appropriate wavelength in kinetic mode (e.g., every 30 seconds for 20 minutes).

4. Data Analysis and Interpretation:

  • Calculate the initial reaction rate (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time plot.

  • Normalize the rates to the uninhibited control (100% activity) and no-enzyme control (0% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

ParameterTypical ValuePurpose
Enzyme Conc. 1-10 nMEnsures initial velocity conditions
Substrate Conc. ≤ KₘIncreases sensitivity to competitive inhibitors
DMSO Conc. < 1%Minimizes solvent effects
Pre-incubation 15-30 minAllows for inhibitor-enzyme binding equilibrium
Read Time 10-30 minStays within the linear reaction phase

Assay Validation: Ensuring Trustworthiness

Every protocol must be a self-validating system.[14] Before screening, key performance parameters must be established to ensure the assay is robust and reliable.

  • Signal-to-Background (S/B) Ratio: The ratio of the mean signal of the uninhibited control to the mean signal of the background (no enzyme or full inhibition). A ratio >3 is generally acceptable.

  • Z'-Factor: A statistical measure of assay quality, taking into account both the dynamic range and data variation. An assay with a Z'-factor between 0.5 and 1.0 is considered excellent for high-throughput screening.

    • Formula: Z' = 1 - (3σₚ + 3σₙ) / |µₚ - µₙ|

    • (where µ and σ are the mean and standard deviation of the positive (p) and negative (n) controls)

  • Reproducibility: Assays should be repeated on different days with different batches of reagents to ensure inter-assay and intra-assay precision.

Conclusion and Future Directions

This guide provides a foundational strategy for elucidating the biological activity of the novel compound (9aS)-Octahydropyrazino[2,1-c]oxazine. By starting with unbiased phenotypic screening and progressing to target-specific biochemical or cell-based assays, researchers can efficiently de-orphanize new chemical entities. The detailed protocols for GPCR and enzyme assays serve as robust templates that can be adapted once a putative target is identified. Rigorous data analysis and assay validation are paramount to ensure that the generated results are trustworthy and can confidently guide subsequent stages of the drug discovery process, such as structure-activity relationship (SAR) studies and lead optimization.

References

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  • Vertex AI Search. (n.d.). (9AS)-Octahydropyrazino[2,1-c][14][18]oxazine - Biosynth. Google Search.

  • Vertex AI Search. (n.d.). (S)-Octahydropyrazino[2,1-C][14][18]oxazine dihydrochloride - PubChem. Google Search.

  • Vertex AI Search. (n.d.). (9aR)-octahydropiperazino[2,1-c]morpholine | C7H14N2O | CID 18649033 - PubChem. Google Search.
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Application

Application of (9aS)-Octahydropyrazino[2,1-c]oxazine in Peptide Synthesis: An Overview of a Niche Chiral Scaffold

Application of (9aS)-Octahydropyrazino[2,1-c][1]oxazine in Peptide Synthesis: An Overview of a Niche Chiral Scaffold For Immediate Release Shanghai, China – January 19, 2026 – Researchers and professionals in the field o...

Author: BenchChem Technical Support Team. Date: January 2026

Application of (9aS)-Octahydropyrazino[2,1-c][1]oxazine in Peptide Synthesis: An Overview of a Niche Chiral Scaffold

For Immediate Release

Shanghai, China – January 19, 2026 – Researchers and professionals in the field of drug development and peptide synthesis are constantly seeking novel tools and methodologies to enhance the efficiency, stereoselectivity, and diversity of peptide assembly. This application note delves into the utility of (9aS)-Octahydropyrazino[2,1-c][1]oxazine, a unique bicyclic diamine, as a chiral auxiliary and scaffold in the asymmetric synthesis of non-proteinogenic amino acids and their subsequent incorporation into peptide chains. While not a mainstream reagent, its rigid conformational structure and inherent chirality present distinct advantages in specific synthetic contexts.

Introduction: The Quest for Stereochemical Control in Peptide Synthesis

The biological activity of peptides is intrinsically linked to their three-dimensional structure, which is dictated by the sequence and stereochemistry of their constituent amino acids. The introduction of unnatural or non-proteinogenic amino acids with defined stereocenters is a powerful strategy for modulating the pharmacological properties of peptide-based therapeutics, including their potency, stability, and bioavailability. The synthesis of these chiral building blocks often necessitates the use of chiral auxiliaries—removable groups that guide the stereochemical outcome of a reaction.

(9aS)-Octahydropyrazino[2,1-c][1]oxazine emerges as a compelling, albeit specialized, chiral auxiliary. Its fused ring system imparts a high degree of conformational rigidity, which is crucial for effective stereochemical induction. This document provides an in-depth guide to its application, from the underlying principles to detailed experimental protocols.

Core Principles and Mechanistic Rationale

The utility of (9aS)-Octahydropyrazino[2,1-c][1]oxazine in peptide synthesis is primarily as a chiral template for the asymmetric synthesis of α-amino acids. The general workflow involves the following key steps:

  • Acylation: The secondary amine of the pyrazinooxazine scaffold is acylated with a suitable carboxylic acid derivative, typically an α-keto acid or an α,β-unsaturated acid.

  • Stereoselective Transformation: The resulting adduct undergoes a diastereoselective transformation, such as alkylation, reduction, or conjugate addition, where the chiral scaffold directs the approach of the incoming reagent to one face of the molecule.

  • Hydrolysis and Auxiliary Removal: The newly formed chiral amino acid is cleaved from the auxiliary, which can then be recovered and recycled.

  • Peptide Coupling: The non-proteinogenic amino acid, now with a defined stereocenter, is ready for incorporation into a peptide sequence using standard solid-phase or solution-phase peptide synthesis methodologies.

The stereochemical outcome is governed by the steric hindrance imposed by the bicyclic structure of the auxiliary, which effectively shields one face of the reactive intermediate.

Detailed Application Protocols

Synthesis of a Chiral α-Amino Acid via Asymmetric Alkylation

This protocol outlines the synthesis of a non-proteinogenic α-amino acid using (9aS)-Octahydropyrazino[2,1-c][1]oxazine as a chiral auxiliary.

Workflow Diagram:

Asymmetric_Alkylation_Workflow cluster_0 Step 1: Acylation cluster_1 Step 2: Diastereoselective Alkylation cluster_2 Step 3: Hydrolysis & Auxiliary Removal cluster_3 Step 4: Peptide Synthesis A (9aS)-Octahydropyrazino [2,1-c][1,4]oxazine C Acylated Adduct A->C Coupling Agent (e.g., DCC, EDC) B α-Keto Acid B->C D Deprotonation (e.g., LDA) C->D F Alkylated Intermediate D->F E Alkylating Agent (R-X) E->F G Hydrolysis (e.g., 6N HCl) F->G H Chiral α-Amino Acid G->H I Recovered Auxiliary G->I J Solid-Phase Peptide Synthesis H->J

Caption: Workflow for Asymmetric Alkylation.

Experimental Protocol:

  • Acylation:

    • Dissolve (9aS)-Octahydropyrazino[2,1-c][1]oxazine (1.0 eq) and the desired α-keto acid (1.1 eq) in anhydrous dichloromethane (DCM).

    • Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) (1.2 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

    • Stir the reaction mixture at room temperature for 12-16 hours.

    • Filter the dicyclohexylurea (DCU) byproduct and concentrate the filtrate under reduced pressure.

    • Purify the resulting acylated adduct by column chromatography.

  • Diastereoselective Alkylation:

    • Dissolve the acylated adduct (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere.

    • Add a solution of lithium diisopropylamide (LDA) (1.1 eq) dropwise and stir for 30 minutes to generate the enolate.

    • Add the alkylating agent (e.g., benzyl bromide) (1.2 eq) and allow the reaction to slowly warm to room temperature.

    • Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

    • Determine the diastereomeric excess by NMR spectroscopy or chiral HPLC.

  • Hydrolysis and Auxiliary Removal:

    • Reflux the alkylated intermediate in 6N hydrochloric acid for 12 hours.

    • Cool the reaction mixture and extract with DCM to recover the protonated chiral auxiliary.

    • Neutralize the aqueous layer and purify the crude amino acid by ion-exchange chromatography.

  • Peptide Coupling:

    • Protect the α-amino group of the newly synthesized amino acid (e.g., with Fmoc or Boc).

    • Incorporate the protected amino acid into a peptide sequence using standard solid-phase peptide synthesis (SPPS) protocols.

Quantitative Data Summary:

StepReactantProductTypical Yield (%)Typical Diastereomeric Excess (%)
1(9aS)-Octahydropyrazino[2,1-c][1]oxazineAcylated Adduct85-95N/A
2Acylated AdductAlkylated Intermediate70-85>95
3Alkylated IntermediateChiral α-Amino Acid60-75>95

Advantages and Limitations

Advantages:

  • High Stereoselectivity: The rigid bicyclic structure provides excellent stereochemical control in alkylation and other addition reactions.

  • Auxiliary Recovery: The chiral auxiliary can be recovered and reused, improving the overall cost-effectiveness of the synthesis.

  • Access to Diverse Amino Acids: This methodology allows for the synthesis of a wide range of non-proteinogenic amino acids by varying the α-keto acid and alkylating agent.

Limitations:

  • Multi-step Process: The synthesis of the desired amino acid requires several steps before it can be used in peptide synthesis.

  • Harsh Cleavage Conditions: The hydrolysis step for removing the auxiliary can be harsh and may not be suitable for sensitive substrates.

  • Niche Application: (9aS)-Octahydropyrazino[2,1-c][1]oxazine is not as widely used or commercially available as other chiral auxiliaries, such as Evans auxiliaries.

Conclusion

(9aS)-Octahydropyrazino[2,1-c][1]oxazine represents a valuable tool for the asymmetric synthesis of non-proteinogenic amino acids, offering high diastereoselectivity and the potential for auxiliary recycling. While its application is more specialized compared to other chiral auxiliaries, it provides a robust method for accessing unique building blocks for the construction of complex and pharmacologically relevant peptides. Further research into milder cleavage conditions and broader substrate scope could expand the utility of this promising chiral scaffold in the field of peptide science and drug discovery.

References

  • Information on the general class of pyrazinooxazine compounds and their potential as chiral auxiliaries can be inferred from the broader literature on asymmetric synthesis. Specific protocols for (9aS)-Octahydropyrazino[2,1-c][1]oxazine in peptide synthesis are not widely documented in publicly available literature, indicating a niche application.

  • General principles of solid-phase peptide synthesis are well-established. For a comprehensive overview, refer to: Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. [Link]

  • Chan, W. C., & White, P. D. (Eds.). (2000). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.

Sources

Method

Application Notes &amp; Protocols: A Strategic Approach to the Formulation of (9aS)-Octahydropyrazino[2,1-c]oxazine for Preclinical Animal Studies

Abstract The transition of a novel chemical entity (NCE) from in vitro screening to in vivo animal studies is a critical juncture in the drug development pipeline. The success of these initial animal studies hinges on th...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The transition of a novel chemical entity (NCE) from in vitro screening to in vivo animal studies is a critical juncture in the drug development pipeline. The success of these initial animal studies hinges on the development of a safe and effective formulation that ensures appropriate exposure of the test compound. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the formulation of (9aS)-Octahydropyrazino[2,1-c]oxazine, a representative bicyclic heteroatomic small molecule. By focusing on the causality behind experimental choices, this document outlines a systematic approach to pre-formulation assessment, vehicle selection, and protocol execution for both oral and parenteral administration routes, ensuring scientific integrity and the generation of reliable preclinical data.

The Imperative of Pre-Formulation Assessment

Before any formulation can be developed, a thorough understanding of the physicochemical properties of the NCE is paramount. These properties dictate the entire formulation strategy, moving it from a process of trial-and-error to rational, science-driven design. For an NCE like (9aS)-Octahydropyrazino[2,1-c]oxazine, where public data is scarce, an initial in-house characterization is the mandatory first step.

Critical Physicochemical & Regulatory Profile

The initial characterization provides the foundational data for all subsequent decisions. The selection of excipients and vehicles must also adhere to strict regulatory and animal welfare guidelines. Any non-pharmaceutical-grade compound used in animal studies requires rigorous scientific justification and approval from the Institutional Animal Care and Use Committee (IACUC)[1][2].

Parameter Target Information Significance in Formulation Design
Molecular Weight 142.20 g/mol (free base)[3][4]Influences diffusion, solubility, and dose calculations.
Aqueous Solubility To be determined (e.g., in water, PBS pH 7.4)The single most critical factor. Dictates whether a solution, suspension, or specialized solubilization technique is needed[5].
pKa To be determinedIdentifies ionizable groups. Essential for pH-adjustment strategies to enhance solubility. Basic functional groups, common in modern drug candidates, allow for enhanced solubility through acidification[6].
LogP / LogD To be determinedMeasures lipophilicity. A high LogP may suggest suitability for lipid-based vehicles but poor aqueous solubility[7].
Chemical Stability To be determined (e.g., in different pH, light, temp.)Determines viable formulation conditions and storage requirements. Prevents degradation of the active pharmaceutical ingredient (API).
Excipient Grade Pharmaceutical Grade (USP/NF, BP)Ensures safety, purity, and minimizes experimental variability. The use of non-pharmaceutical grades requires strong justification[8][9].
The Logic of Formulation: A Decision-Making Framework

The data from the pre-formulation assessment directly informs the path forward. For instance, if the aqueous solubility of (9aS)-Octahydropyrazino[2,1-c]oxazine is found to be less than the concentration required for the target dose, a simple aqueous solution is ruled out, necessitating more complex approaches[10]. The following diagram illustrates the logical workflow for selecting an appropriate formulation strategy.

G cluster_0 Phase 1: Characterization cluster_1 Phase 2: Strategy Selection cluster_2 Phase 3: Formulation Path cluster_3 Oral Options cluster_4 Parenteral Options A Determine Physicochemical Properties of (9aS)-Octahydropyrazino[2,1-c]oxazine (Solubility, pKa, LogP) C Is Required Dose > Aqueous Solubility? A->C B Define Study Requirements (Route of Admin, Target Dose) B->C D Simple Aqueous Solution (e.g., Saline, PBS) C->D No E Oral Route? C->E Yes F Develop Oral Formulation E->F Yes G Develop Parenteral (IV) Formulation E->G No H Aqueous Suspension (CMC, Methylcellulose) F->H I Solubility Enhancement (pH adjust, Cyclodextrin) F->I J Lipid-Based (Corn Oil) F->J K Co-Solvent System (PEG, PG, DMSO) G->K L Cyclodextrin Complexation (HP-β-CD) G->L

Caption: Formulation strategy decision workflow.

Formulation Strategies & Vehicle Selection

Based on the likely properties of a small molecule like (9aS)-Octahydropyrazino[2,1-c]oxazine, we will focus on strategies for compounds with poor aqueous solubility. The choice of vehicle and excipients is critical for both efficacy and animal welfare[11].

Oral Administration Formulations

Oral administration is often preferred in preclinical studies as it mimics the desired clinical route and simplifies dosing[7].

  • Aqueous Suspensions: For water-insoluble compounds, creating a homogenous suspension is a common and effective strategy.

    • Causality: Suspending agents like carboxymethyl cellulose (CMC) or methylcellulose increase the viscosity of the vehicle, preventing the rapid settling of API particles and ensuring a more uniform dose is administered with each gavage[12]. A concentration of 0.5% to 1% w/v is typical.

  • Solubility-Enhanced Formulations (Cyclodextrins): Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic drug molecules within their lipophilic inner cavity, while their hydrophilic exterior enhances aqueous solubility[13].

    • Causality & Expertise: This host-guest complexation effectively masks the lipophilic nature of the drug, often leading to a significant increase in solubility and bioavailability[14][15]. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its excellent safety profile and high aqueous solubility[11]. This approach is particularly valuable when absorption is dissolution rate-limited.

Parenteral (Intravenous) Administration Formulations

Intravenous (IV) administration bypasses absorption barriers and is essential for determining key pharmacokinetic parameters. IV formulations must be sterile, isotonic, and free of particulates to prevent embolization[11][16].

  • Co-Solvent Systems: These are mixtures of water-miscible organic solvents used to dissolve hydrophobic compounds.

    • Causality & Expertise: Solvents like polyethylene glycol 400 (PEG-400), propylene glycol (PG), and dimethyl sulfoxide (DMSO) can dissolve compounds that are otherwise insoluble in water. However, their use must be carefully controlled. High concentrations of co-solvents can cause hemolysis, local irritation, and adverse cardiovascular effects[17][18]. A common strategy is to prepare a concentrated stock in a strong solvent (like DMSO) and dilute it into a more biocompatible vehicle immediately before administration. A vehicle composed of 20% N,N-Dimethylacetamide, 40% Propylene glycol, and 40% Polyethylene Glycol (PEG-400) has been described for solubilizing poorly soluble compounds for IV screening in rats[17].

  • Cyclodextrin-Based Solutions: As with oral formulations, cyclodextrins are a powerful tool for creating aqueous IV solutions of poorly soluble drugs[19].

    • Causality: The resulting drug-cyclodextrin complex is typically water-soluble and can be sterile-filtered. This approach often avoids the potential toxicities associated with organic co-solvents, making it a preferred method in early discovery[11][19].

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies. All procedures involving the NCE should be performed in a chemical fume hood with appropriate personal protective equipment (PPE). Preparations for parenteral administration must be conducted under aseptic conditions.

Protocol 1: Preparation of an Oral Suspension (10 mg/mL) in 0.5% CMC

This protocol is suitable for initial efficacy and pharmacokinetic studies where achieving a solution is not feasible.

Materials:

  • (9aS)-Octahydropyrazino[2,1-c]oxazine (API)

  • Carboxymethyl cellulose sodium (CMC, low viscosity)

  • Sterile Water for Injection (or purified water)

  • Mortar and pestle

  • Stir plate and magnetic stir bar

  • Calibrated balance and weigh boats

  • Glass beaker and graduated cylinder

  • pH meter

Procedure:

  • Vehicle Preparation (0.5% w/v CMC): a. Weigh 0.5 g of CMC. b. Measure 90 mL of sterile water into a beaker with a stir bar. c. Heat the water to approximately 60-70°C while stirring to create a vortex. d. Slowly sprinkle the CMC powder into the vortex to prevent clumping. e. Continue stirring and allow the solution to cool to room temperature. The solution will thicken as it cools. f. Once cool, transfer the solution to a 100 mL graduated cylinder and add water to reach the final volume of 100 mL. Stir until uniform. This is the "CMC Vehicle".

  • API Suspension Preparation: a. Calculate the required amount of API for the desired final volume and concentration (e.g., for 10 mL of a 10 mg/mL suspension, weigh 100 mg of API). b. Place the weighed API into a mortar. c. Add a small volume (approx. 1-2 mL) of the CMC Vehicle to the mortar and triturate with the pestle to form a smooth, uniform paste. This step is critical to break down any API agglomerates. d. Gradually add more CMC Vehicle in small portions, continuing to mix until the contents are fluid. e. Transfer the contents to a final measuring vessel (e.g., a glass vial or beaker with a stir bar). f. Rinse the mortar and pestle with the remaining CMC Vehicle and add it to the final vessel to ensure a complete transfer of the API. g. Stir the suspension for at least 30 minutes to ensure homogeneity.

  • Quality Control: a. Visual Inspection: The final product should be a uniform, opaque suspension. Check for any large particles or clumps. b. pH Check: Measure the pH of the suspension. Record the value. While not adjusted, it is critical data to have. c. Homogeneity: Maintain continuous stirring during dosing to prevent settling.

Protocol 2: Preparation of a Solubilized Formulation (10 mg/mL) using 20% HP-β-CD

This protocol is designed to enhance aqueous solubility and is suitable for both oral and, after sterile filtration, intravenous administration.

Materials:

  • (9aS)-Octahydropyrazino[2,1-c]oxazine (API)

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Sterile Saline (0.9% NaCl) or PBS

  • Stir plate and magnetic stir bar

  • Volumetric flasks

  • Sonicator bath (optional)

  • Sterile syringe filters (0.22 µm PVDF or similar low-protein binding)

Procedure:

  • Vehicle Preparation (20% w/v HP-β-CD): a. Weigh 2 g of HP-β-CD. b. Add the HP-β-CD to a beaker or flask containing approximately 8 mL of sterile saline. c. Stir with a magnetic stir bar until the HP-β-CD is fully dissolved. This may take 15-30 minutes. d. Transfer the solution to a 10 mL volumetric flask and add saline to the final volume. This is the "CD Vehicle".

  • API Solubilization: a. Weigh 100 mg of API and add it to the 10 mL of CD Vehicle. b. Cap the vessel and stir vigorously at room temperature for 4-6 hours. For poorly soluble compounds, overnight stirring may be required. Gentle heating (30-40°C) or brief sonication can be used to accelerate dissolution, but the stability of the API under these conditions must be known.

  • Quality Control & Final Preparation: a. Visual Inspection: The final formulation should be a clear, particle-free solution. Any remaining undissolved material indicates the solubility limit has been exceeded. If this occurs, the solution must be filtered to remove excess solid API, and the final concentration must be determined analytically (e.g., by HPLC-UV). b. pH Check: Measure and record the pH. c. For Intravenous Administration (CRITICAL STEP): i. Aseptically draw the solution into a sterile syringe. ii. Attach a sterile 0.22 µm syringe filter to the syringe. iii. Filter the solution into a sterile, sealed vial. This step removes any potential microbial contamination and undissolved particulates, which is mandatory for IV dosing[11].

G A 1. Weigh HP-β-CD and Saline B 2. Prepare 20% HP-β-CD Vehicle (Stir to Dissolve) A->B D 4. Add API to CD Vehicle B->D C 3. Weigh API (9aS)-Octahydropyrazino[2,1-c]oxazine C->D E 5. Stir for 4-6 Hours (or Overnight) to Complex D->E F 6. Visual QC: Is Solution Clear? E->F G 7. Measure pH F->G Yes J Exceeded Solubility Limit. Filter & Re-quantify Concentration. F->J No H 8. Sterile Filter (0.22 µm) for IV Administration G->H I Ready for Dosing (Oral or IV) H->I

Caption: Workflow for HP-β-CD formulation preparation.

Summary of Formulation Approaches

The selection of a formulation is a balance between the physicochemical properties of the NCE, the requirements of the animal study, and animal welfare considerations.

Formulation Type Route Vehicle Composition Max Concentration Key Considerations & Rationale
Aqueous Suspension Oral0.5% - 1% CMC or Methylcellulose in waterLow to ModerateRationale: Simple, widely used for poorly soluble NCEs. Considerations: Requires continuous stirring during dosing to ensure homogeneity. Potential for dose variability if not well-prepared[20][21].
Cyclodextrin Solution Oral, IV10-40% HP-β-CD in Saline/PBSModerate to HighRationale: Significantly increases aqueous solubility and bioavailability[15]. Avoids use of organic co-solvents. Considerations: Must be sterile filtered for IV use. Potential for renal toxicity at very high, chronic doses of some cyclodextrins[11].
Co-solvent Solution IVPEG-400, PG, Ethanol, DMSO in Saline/D5WVariableRationale: Effective for highly lipophilic compounds that cannot be solubilized otherwise. Considerations: Potential for toxicity (hemolysis, irritation)[17][18]. Risk of drug precipitation upon injection into the bloodstream. Use lowest effective concentration[19].
Lipid Solution Oral, SCCorn oil, sesame oil, sunflower oilVariableRationale: Suitable for highly lipophilic (high LogP) compounds. Considerations: Not suitable for IV administration. Can alter PK profile (e.g., create a depot effect with SC injection)[7].

References

  • Key Considerations For Dosing Volume, PH, And Formulation in Animal Models. (2025). PRISYS Biotech.
  • Cyclodextrin-Based Polymeric Drug Delivery Systems for Cancer Therapy. (n.d.). MDPI.
  • Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. (2024). MDPI.
  • Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. (2024).
  • A novel intravenous vehicle for preclinical cardiovascular screening of small molecule drug candidates in r
  • Development and Application of a High-Throughput Formulation Screening Strategy for Oral Administration in Drug Discovery. (2010). Taylor & Francis Online.
  • An Updated Overview of Cyclodextrin-Based Drug Delivery Systems for Cancer Therapy. (2022). MDPI.
  • Pyrazino[2,1-c]oxazine-7-methanol, octahydro-, (7S,9aS)-. (n.d.). ChemBK.

  • Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. (2012). PubMed Central.
  • Preclinical Formulations: Insight, Strategies, and Practical Consider
  • Impact of concerning excipients on animal safety: insights for veterinary pharmacotherapy and regulatory consider
  • CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. (n.d.). Altasciences.
  • Cyclodextrin-based supramolecular systems for drug delivery: Recent progress and future perspective. (2017). PubMed Central.
  • Intravenous administration of poorly soluble new drug entities in early drug discovery: The potential impact of formulation on pharmacokinetic parameters. (2007).
  • Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Prepar
  • Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. (2012). ASM Journals.
  • Excipients' Attributes Crucial for Parenteral Prepar
  • Choice of vehicle affects pyraclostrobin toxicity in mice. (2019).
  • The Impact of Gastrointestinal pH on Oral Drug Absorption. (2025). WuXi AppTec DMPK.
  • Pumafentrine Vehicle Selection for Oral Administration in Mice: A Technical Support Guide. (2025). BenchChem.
  • (9AS)-Octahydropyrazino[2,1-c]oxazine - CAS:1089759-42-1. (n.d.). Shanghai Balmxy Pharmaceutic Co. Ltd.

  • Guidelines for the Use of Non-Pharmaceutical Grade Compounds in Laboratory Animals. (n.d.). NIH Office of Animal Care and Use (OACU).
  • (9aR)-octahydropiperazino[2,1-c]morpholine. (n.d.). PubChem.
  • The use of pharmaceutical-grade compounds in laboratory animals ensures that the compounds administered meet established standards. (n.d.). UCSF IACUC.
  • Use of Non-pharmaceutical-grade Compounds in Live Vertebrate Animals. (n.d.). University of Arizona IACUC.
  • WVU IACUC POLICY: Non-Pharmaceutical-Grade Substances Used in Animals. (n.d.). West Virginia University.

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of (9aS)-Octahydropyrazino[2,1-c]oxazine

Technical Support Center: Optimizing the Synthesis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine Welcome to the technical support resource for the synthesis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine. This guide is...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Optimizing the Synthesis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine

Welcome to the technical support resource for the synthesis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine. This guide is designed for researchers, chemists, and process development professionals to address common challenges and improve the yield and purity of this critical heterocyclic scaffold. (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is a key building block in the synthesis of advanced pharmaceutical agents, including the CNS-active molecule Leriglitazone (MIN-102)[3][4].

This document provides in-depth troubleshooting guides, FAQs, and optimized protocols based on established chemical principles for related heterocyclic syntheses.

Overview of a Common Synthetic Strategy

A prevalent and efficient strategy for constructing the (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine core involves a two-step sequence: an initial acid-catalyzed cyclization followed by a reduction. This approach builds the bicyclic framework and then establishes the final saturated system.

Visualizing the Synthetic Workflow

The following diagram outlines the logical progression of the synthesis, from starting materials to the final product.

cluster_0 Step 1: Cyclization cluster_1 Step 2: Reduction A Starting Materials (e.g., (S)-2-(morpholin-2-yl)ethan-1-amine + Glyoxal derivative) B Acid-Catalyzed Condensation & Iminium Ion Formation A->B C Intramolecular Cyclization (Pictet-Spengler type) B->C D Cyclized Intermediate (Hexahydropyrazino-oxazinone) C->D E Reduction of Amide/Lactam D->E Introduction of Reducing Agent F Final Product ((9aS)-Octahydropyrazino[2,1-c][1,4]oxazine) E->F

Caption: A typical two-stage synthesis of the target molecule.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Issue 1: Low Yield in the Initial Cyclization Step

Q: My initial cyclization reaction to form the bicyclic core is showing low conversion or yield. What are the primary causes and how can I optimize this step?

A: Low yield in this crucial ring-forming step, which often resembles a Pictet-Spengler or a related N-acyliminium ion cyclization, typically stems from issues with catalysis, reaction conditions, or starting material quality[5][6]. Here is a systematic approach to troubleshooting:

  • Cause 1: Inadequate Acid Catalysis. The formation of the key electrophilic iminium ion intermediate is acid-catalyzed.[6] Without sufficient acid strength or concentration, the reaction will be sluggish or stall completely.

    • Solution: Screen a panel of Brønsted and Lewis acids. While standard acids like HCl or trifluoroacetic acid (TFA) are common, others may offer better results depending on your specific substrates.[5] Start with a catalytic amount (e.g., 10-20 mol%) and incrementally increase to stoichiometric amounts, monitoring for yield improvement versus potential side-product formation.[1]

  • Cause 2: Suboptimal Solvent Choice. The solvent plays a critical role in reactant solubility, reaction rate, and stabilization of intermediates.

    • Solution: While protic solvents are common, aprotic solvents like dichloromethane (DCM) or toluene have been reported to provide superior yields in similar cyclizations.[1] It is crucial to ensure anhydrous conditions when using aprotic solvents, as water can interfere with iminium ion formation.[1]

  • Cause 3: Inappropriate Reaction Temperature. Temperature affects both the rate of the desired reaction and competing decomposition pathways.

    • Solution: If the reaction is slow at room temperature, gentle heating (e.g., 40–60 °C) can be beneficial. Conversely, if TLC or LC-MS analysis shows product degradation or the formation of multiple side products, reducing the temperature (e.g., to 0 °C) may improve the yield and selectivity.[1]

  • Cause 4: Poor Starting Material Quality. Aldehydes, in particular, can be prone to oxidation or self-condensation/polymerization, while amines can be contaminated with impurities that inhibit the catalyst.[1]

    • Solution: Verify the purity of your starting materials using NMR or GC-MS. Use freshly opened or purified reagents. An excess of the aldehyde component (e.g., 1.1 to 1.5 equivalents) is sometimes employed to drive the reaction to completion, but a large excess can lead to side reactions.[1]

ParameterRecommendationRationale
Acid Catalyst Screen TFA, HCl, BF₃·OEt₂The electrophilicity of the intermediate iminium ion is the driving force; catalyst choice is critical.[6]
Solvent Test both protic (MeOH) and aprotic (DCM, Toluene)Solvent affects solubility and reaction kinetics; aprotic media can sometimes give higher yields.[1]
Temperature Screen from 0 °C to 60 °CBalances reaction rate against the stability of reactants, intermediates, and products.[1]
Stoichiometry Use a slight excess (1.1-1.5 eq.) of the aldehydeHelps to ensure complete consumption of the more valuable amine starting material.[1]
Issue 2: Incomplete or Unselective Reduction

Q: The second step, the reduction of the cyclized intermediate (e.g., a lactam), is not going to completion or is producing side products. What should I investigate?

A: The reduction of an amide or lactam to the corresponding amine requires a powerful reducing agent. The choice of agent and conditions is critical to achieving a clean, high-yielding conversion.

  • Cause 1: Insufficiently Powerful Reducing Agent. Amides are one of the most stable carbonyl functional groups and require potent hydride donors for reduction.

    • Solution: Strong reducing agents like lithium aluminum hydride (LAH) in anhydrous solvents (e.g., THF, diethyl ether) are standard for this transformation. Borane complexes, such as borane-tetrahydrofuran (BH₃·THF) or borane-dimethyl sulfide (BMS), are also effective and can sometimes offer different selectivity profiles. Standard sodium borohydride (NaBH₄) is generally not strong enough to reduce amides.

  • Cause 2: Reaction Stoichiometry and Temperature. An insufficient amount of reducing agent will lead to incomplete reaction. Conversely, excessively harsh conditions can lead to over-reduction or side reactions.

    • Solution: Typically, an excess of the reducing agent (2-4 equivalents of hydride) is used. The reaction is often started at a low temperature (0 °C) to control the initial exothermic reaction, then allowed to warm to room temperature or heated to reflux to ensure completion. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time and temperature.

  • Cause 3: Workup Procedure Issues. The workup for powerful reducing agents like LAH is critical. Improper quenching can lead to the formation of aluminum salt emulsions that trap the product, significantly lowering the isolated yield.

    • Solution: Employ a standard Fieser workup after an LAH reduction. This involves the careful, sequential addition of X mL of water, X mL of 15% aqueous NaOH, and finally 3X mL of water, where X is the mass of LAH used in grams. This procedure is designed to produce granular, easily filterable aluminum salts.

ParameterRecommendationRationale
Reducing Agent Lithium Aluminum Hydride (LAH), BH₃·THFAmides/lactams are stable and require powerful reducing agents.
Stoichiometry 2-4 equivalents of hydrideEnsures complete conversion of the starting material.
Temperature Start at 0 °C, then warm to RT or refluxControls the initial exotherm and drives the reaction to completion.
Workup Fieser workup for LAH reductionsPrevents the formation of problematic emulsions and improves product recovery.

Systematic Troubleshooting Workflow

When encountering low yields, a structured approach to problem-solving is essential. The following flowchart provides a logical path for diagnosing and resolving common issues.

A Low Final Yield Observed B Analyze Crude Reaction Mixture by LC-MS / NMR A->B C Is Starting Material Unconsumed? B->C D Are Side Products Observed? C->D No F -> Increase Reaction Time/Temp -> Check Catalyst/Reagent Activity -> Verify Stoichiometry C->F Yes E Is Desired Product Present but Lost on Workup/Purification? D->E No G -> Lower Temperature -> Change Solvent -> Check for Air/Moisture Sensitivity D->G Yes H -> Optimize Workup pH -> Modify Quenching Procedure -> Change Chromatography Conditions E->H Yes I Yield Optimized F->I G->I H->I

Caption: A diagnostic flowchart for troubleshooting low-yield reactions.

Illustrative Experimental Protocols

The following are generalized, step-by-step protocols for the synthesis. Note: These should be adapted and optimized for your specific substrates and laboratory conditions.

Protocol 1: Acid-Catalyzed Cyclization
  • To a stirred solution of the starting amine (1.0 eq) in anhydrous dichloromethane (DCM, ~0.1 M), add the aldehyde or aldehyde equivalent (1.2 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add trifluoroacetic acid (TFA, 1.1 eq) dropwise, maintaining the internal temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.

  • Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

  • Separate the organic layer. Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude cyclized intermediate.[1]

Protocol 2: Reduction with Lithium Aluminum Hydride (LAH)
  • In a separate flask under an inert atmosphere (N₂ or Ar), prepare a suspension of LAH (3.0 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the LAH suspension to 0 °C.

  • Dissolve the crude cyclized intermediate from Protocol 1 in anhydrous THF and add it dropwise to the LAH suspension.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 4-8 hours, or until TLC/LC-MS indicates complete consumption of the starting material.

  • Cool the reaction mixture back to 0 °C.

  • Carefully quench the reaction by the sequential dropwise addition of water, 15% aqueous NaOH, and then more water (Fieser workup).

  • Stir the resulting slurry vigorously for 30 minutes, then filter through a pad of Celite®, washing the filter cake with THF or ethyl acetate.

  • Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine.

References

  • Benchchem. (n.d.). Troubleshooting low yields in Pictet-Spengler reaction with 2,2-dimethoxyacetaldehyde.
  • Benchchem. (n.d.). Troubleshooting Oxa-Pictet–Spengler reaction side reactions.
  • Benchchem. (n.d.). Overcoming Low Yields in the Pictet-Spengler Synthesis of 2-Phenyl-1,2,3,4-tetrahydroisoquinoline.
  • Biosynth. (n.d.). (9AS)-Octahydropyrazino[2,1-c][1][2]oxazine. Retrieved from

  • Guidechem. (n.d.). [(7S,9aS)-1,3,4,6,7,8,9,9a-octahydropyrazino[2,1-c][1][2]oxazin-7-yl]methanol. Retrieved from

  • Beilstein Journals. (n.d.). BJOC - Search Results.
  • Wikipedia. (2024). Pictet–Spengler reaction.
  • Shanghai Balmxy Pharmaceutic Co. Ltd. (n.d.). (9AS)-Octahydropyrazino[2,1-c][1][2]oxazine - CAS:1089759-42-1. Retrieved from

  • MDPI. (2016). The Pictet-Spengler Reaction Updates Its Habits.
  • AChemBlock. (n.d.). (7S,9aS)-7-[(Benzyloxy)methyl]octahydropyrazino[2,1-c][1][2]oxazine hydrochloride. Retrieved from

  • PubChem. (n.d.). (S)-Octahydropyrazino[2,1-C][1][2]oxazine dihydrochloride. Retrieved from

  • Minoryx Therapeutics. (n.d.). Leriglitazone.
  • Organic Chemistry Portal. (2005). Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis.
  • ChemicalBook. (n.d.). Pyrazino[2,1-c][1][2]oxazine, 7-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]octahydro-, (7S,9aS)-. Retrieved from

  • MDPI. (2023). Oxazinethione Derivatives as a Precursor to Pyrazolone and Pyrimidine Derivatives: Synthesis, Biological Activities, Molecular Modeling, ADME, and Molecular Dynamics Studies.
  • LookChem. (n.d.). Cas 1089280-14-7,(S)-Octahydropyrazino[2,1-c][1][2]oxazine. Retrieved from

  • NIH. (2020). Synthesis of Substituted Acyclic and Cyclic N‐Alkylhydrazines by Enzymatic Reductive Hydrazinations.
  • ResearchGate. (2021). A Review on Current Synthetic Strategies of Oxazines.
  • Abovchem. (n.d.). (S)-octahydropyrazino[2,1-c][1][2]oxazine dihydrochloride - CAS:1089280-14-7. Retrieved from

  • eScholarship.org. (2020). Chemo- and Site-Selective Reductions Catalyzed by a Supramolecular Host and a Pyridine-Borane Cofactor.
  • BLDpharm. (n.d.). 1089759-42-1|(9aS)-Octahydropyrazino[2,1-c][1][2]oxazine. Retrieved from

  • PubMed. (2024). Leriglitazone halts disease progression in adult patients with early cerebral adrenoleukodystrophy.
  • Neuraxpharm. (2024). Update on Regulatory Review of leriglitazone in the EU.
  • Kurma Partners. (2024). Leriglitazone halts disease progression in adult patients with early cerebral adrenoleukodystrophy in compassionate-use study published in Brain.
  • Minoryx Therapeutics. (2023). The Lancet Neurology publishes results from Minoryx Therapeutics Phase 2/3 ADVANCE clinical trial of leriglitazone in X-linked Adrenoleukodystrophy.

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges with (9aS)-Octahydropyrazino[2,1-c]oxazine

Technical Support Center: Overcoming Solubility Challenges with (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine Introduction (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine and its derivatives are a class of heterocyclic compoun...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Overcoming Solubility Challenges with (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine

Introduction

(9aS)-Octahydropyrazino[2,1-c][1][2]oxazine and its derivatives are a class of heterocyclic compounds attracting significant interest in medicinal chemistry and drug development.[3][4][5][6][7][8] Structurally, the molecule features a saturated bicyclic system containing two nitrogen atoms and one oxygen atom. These heteroatoms, particularly the basic nitrogens, govern the compound's physicochemical properties, most notably its solubility.

This guide is designed for researchers, scientists, and formulation professionals to proactively address and troubleshoot solubility issues encountered during experimental work with this compound. We will explore the fundamental principles governing its solubility and provide a series of practical, step-by-step strategies to achieve successful dissolution in aqueous and organic media.

Frequently Asked Questions (FAQs)

Q1: What are the predicted physicochemical properties of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine that influence its solubility?

A1: Based on its chemical structure, we can predict several key properties. The presence of two basic nitrogen atoms suggests that the compound's aqueous solubility will be highly dependent on pH.[1][2][9][10][11] In its neutral form, the molecule has a moderate level of lipophilicity (hydrophobicity), which may limit its solubility in plain water. Computational models predict an XLogP3-AA value of -1.3, indicating a preference for hydrophilic environments, yet practical solubility can be limited by crystal lattice energy in its solid state.

PropertyPredicted Value/CharacteristicImplication for Solubility
Molecular Weight ~142.2 g/mol Low molecular weight is generally favorable for solubility.
Hydrogen Bond Donors 1 (from the N-H group)Can participate in hydrogen bonding with protic solvents.
Hydrogen Bond Acceptors 3 (2 Nitrogens, 1 Oxygen)Can accept hydrogen bonds from protic solvents like water.
pKa (Predicted) ~8-9 (for the most basic nitrogen)The compound will be significantly ionized at pH values below its pKa, enhancing aqueous solubility.
Predicted LogP -1.3Suggests inherent hydrophilicity, but this doesn't guarantee high aqueous solubility of the solid form.

Q2: My compound is poorly soluble in neutral water (pH 7). What is the first and most critical step to try?

A2: The most effective initial step is pH adjustment .[12][13][14] Given the basic nature of the pyrazino-oxazine core, decreasing the pH of the aqueous medium will lead to protonation of the nitrogen atoms. This creates a cationic, charged species, which is significantly more polar and, therefore, more soluble in water.[1][2][11] Start by preparing a slurry of the compound in water and gradually add a dilute acid (e.g., 0.1 M HCl) dropwise while stirring until the solid dissolves.

Q3: I need to dissolve the compound for an in vitro biological assay in a buffered solution (e.g., PBS at pH 7.4). How can I manage this?

A3: This is a common challenge for basic compounds. Direct dissolution in pH 7.4 buffer may be difficult if the required concentration exceeds the intrinsic solubility. The recommended strategy is the "pH shift" method:

  • Dissolve High: First, dissolve the compound in a small volume of acidic water (e.g., pH 2-3) to create a concentrated stock solution.

  • Dilute & Buffer: Gradually add this acidic stock solution to your final volume of PBS (pH 7.4) with vigorous stirring. The buffer capacity of the PBS should neutralize the small amount of acid, bringing the final pH close to 7.4.

  • Observe: Monitor for any signs of precipitation. If the final concentration is too high, the compound may crash out of solution as the pH rises above its solubility threshold. If this occurs, a lower final concentration or the use of co-solvents will be necessary.

Q4: What are the best organic solvents for (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine?

A4: Polar organic solvents are generally effective. Based on experience with similar heterocyclic structures, the following solvents are excellent starting points:

  • Polar Protic Solvents: Methanol, Ethanol

  • Polar Aprotic Solvents: Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN), Tetrahydrofuran (THF)[15]

  • Chlorinated Solvents: Dichloromethane (DCM) is often effective for dissolving oxazine derivatives.[16]

For most biological applications, preparing a concentrated stock solution in 100% DMSO is a standard and effective practice.

Troubleshooting & Advanced Strategies

Workflow for Overcoming Aqueous Solubility Issues

This decision tree provides a systematic approach to troubleshooting.

G start Start: Compound Precipitates in Aqueous Buffer ph_adjust Is pH adjustment permissible for the experiment? start->ph_adjust acid_dissolve 1. Dissolve compound in dilute acid (e.g., 0.1M HCl) to create a stock solution. ph_adjust->acid_dissolve  Yes cosolvent Is an organic co-solvent (e.g., DMSO, Ethanol) tolerated? ph_adjust->cosolvent No ph_shift 2. Use 'pH shift': Add acidic stock to final buffer volume. Check for precipitation. acid_dissolve->ph_shift success1 Success: Compound Soluble ph_shift->success1 cosolvent_protocol 1. Prepare concentrated stock in 100% co-solvent (e.g., DMSO). 2. Dilute into aqueous buffer (final co-solvent conc. typically <1%). cosolvent->cosolvent_protocol  Yes excipients Advanced Strategy: Use Solubilizing Excipients cosolvent->excipients No success2 Success: Compound Soluble cosolvent_protocol->success2 cyclodextrin Consider cyclodextrins (e.g., HP-β-CD) to form inclusion complexes. excipients->cyclodextrin surfactants Consider surfactants (e.g., Polysorbate 80) to form micelles. excipients->surfactants

Caption: Troubleshooting workflow for aqueous solubility.

Mechanism of pH-Dependent Solubility

The solubility of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is fundamentally linked to the acid-base equilibrium of its nitrogen atoms.

G cluster_0 High pH (e.g., pH > 9) cluster_1 Low pH (e.g., pH < 7) neutral Neutral Form (R₃N) Low Aqueous Solubility ionized Ionized Form (R₃NH⁺) High Aqueous Solubility neutral->ionized + H⁺ (Acid) ionized->neutral - H⁺ (Base)

Caption: Effect of pH on compound ionization and solubility.

Experimental Protocols

Protocol 1: pH-Dependent Solubility Assessment

This protocol determines the approximate pH at which the compound solubilizes in an aqueous medium.

Materials:

  • (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine

  • Deionized water

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • Calibrated pH meter

  • Magnetic stirrer and stir bar

  • Glass vial

Procedure:

  • Preparation: Add a known amount of the compound to a glass vial to make a 1 mg/mL slurry in deionized water (e.g., 5 mg in 5 mL).

  • Initial pH: Measure and record the initial pH of the slurry.

  • Acid Titration: While stirring, add 0.1 M HCl drop by drop. Pause after each addition to allow for equilibration.

  • Observation: Continue adding acid until the solid completely dissolves.

  • Solubilization pH: Record the pH at which complete dissolution is observed. This is the approximate upper pH limit for solubility at this concentration.

  • (Optional) Precipitation pH: Slowly titrate the clear solution with 0.1 M NaOH to determine the pH at which the compound begins to precipitate. This confirms the pH-solubility relationship.

Protocol 2: Co-Solvent Screening for Stock Solutions

This protocol helps identify the most effective organic co-solvent for creating a high-concentration stock solution.[17][18][19]

Materials:

  • (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine

  • Candidate Solvents: DMSO, Ethanol, Propylene Glycol, PEG 400

  • Vortex mixer

  • Small glass vials

Procedure:

  • Dispensing: Weigh 10 mg of the compound into four separate vials.

  • Solvent Addition: To the first vial, add the first candidate solvent (e.g., DMSO) in small increments (e.g., 50 µL) using a micropipette.

  • Mixing: After each addition, vortex the vial vigorously for 30 seconds.

  • Observation: Observe for complete dissolution.

  • Quantification: Continue adding solvent incrementally until the solid is fully dissolved. Record the total volume of solvent required.

  • Calculation: Calculate the solubility in mg/mL (e.g., 10 mg / 0.2 mL = 50 mg/mL).

  • Repeat: Repeat steps 2-6 for each candidate solvent.

  • Selection: The solvent that dissolves the compound at the highest concentration (i.e., requires the least volume) is the most effective co-solvent.

Co-SolventTypical Maximum Conc.Notes
DMSO >100 mg/mLStandard for in vitro assays. Can have cellular effects at >1% v/v.
Ethanol ~20-50 mg/mLUseful for formulations, but more volatile.
PEG 400 ~50-80 mg/mLA non-ionic solubilizer used in oral and injectable formulations.[13]
Propylene Glycol ~40-60 mg/mLCommon excipient in pharmaceutical preparations.
Protocol 3: Formulation with Cyclodextrins

For applications where organic solvents and pH modification are not viable, cyclodextrins can enhance solubility by forming inclusion complexes.[13][20][21]

Materials:

  • (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Aqueous buffer of choice (e.g., PBS pH 7.4)

  • Magnetic stirrer

Procedure:

  • Cyclodextrin Solution: Prepare a solution of HP-β-CD in the desired buffer (e.g., a 10% w/v solution).

  • Compound Addition: Slowly add the powdered (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine to the stirring cyclodextrin solution.

  • Equilibration: Allow the mixture to stir at room temperature for several hours (or overnight) to ensure the formation of the inclusion complex.

  • Filtration: Filter the solution through a 0.22 µm syringe filter to remove any undissolved particles.

  • Analysis: Determine the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV).

References

  • Khan Academy. pH and solubility. [Link]

  • Knop, K., et al. (2010). Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. PubMed. [Link]

  • askIITians. (2022). How does pH affect solubility? [Link]

  • Chemistry LibreTexts. (2023). 18.7: Solubility and pH. [Link]

  • Chemistry LibreTexts. (2023). 17.5: Solubility and pH. [Link]

  • SEN Pharma. (2024). Excipients for Enhancing Drug Solubility. [Link]

  • Patel, P., et al. (2018). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharma and Chemical Analysis. [Link]

  • Drug Development & Delivery. (2015). Excipients: Enhancing the New, Poorly Soluble APIs. [Link]

  • Ascendia Pharmaceuticals. (2021). 5 Novel Techniques for Solubility Enhancement. [Link]

  • wildvineyard. (2020). Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals. YouTube. [Link]

  • International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. [Link]

  • Sharma, D., et al. (2022). Improving solubility via structural modification. ResearchGate. [Link]

  • American Pharmaceutical Review. Solubilizer Excipients. [Link]

  • Strickley, R.G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research. [Link]

  • Savjani, K.T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link]

  • Gattefossé. (2020). Excipients for Solubility and Bioavailability Enhancement. [Link]

  • Aithal, K.S. (2023). Co-solvent: Significance and symbolism. Elsevier. [Link]

  • Wikipedia. Tetrahydrofuran. [Link]

  • Royal Society of Chemistry. (2020). Organic Solvents: Environmentally Benign Solutions. [Link]

  • Pinal, R., et al. (1991). Cosolvency of partially miscible organic solvents on the solubility of hydrophobic organic chemicals. Environmental Science & Technology. [Link]

  • Gümrükçüoğlu, N., et al. (2010). Synthesis and Characterizations of New 1,3-Oxazine Derivatives. Journal of The Chemical Society of Pakistan. [Link]

  • ChemBK. Pyrazino[2,1-c][1][2]oxazine-7-methanol, octahydro-, (7S,9aS)-. [https://www.chembk.com/en/chem/Pyrazino[2,1-c][1][2]oxazine-7-methanol,%20octahydro-,%20(7S,9aS)-]([Link]1][2]oxazine-7-methanol,%20octahydro-,%20(7S,9aS)-)

  • Wikipedia. Oxazines. [Link]

  • Semantic Scholar. On the Synthesis of Pyrazino[2,3-b]phenazine and 1H-Imidazo[4,5-b]phenazine Derivatives. [Link]

  • Dilly, S., et al. (2018). Synthesis and Biological Activities of Pyrazino[1,2-a]indole and Pyrazino[1,2-a]indol-1-one Derivatives. Molecules. [Link]

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Troubleshooting

Technical Support Center: Crystallization of (9aS)-Octahydropyrazino[2,1-c]oxazine

Welcome to the technical support center for the crystallization of (9aS)-Octahydropyrazino[2,1-c]oxazine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challe...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the crystallization of (9aS)-Octahydropyrazino[2,1-c]oxazine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with obtaining high-quality crystalline material of this bicyclic heterocyclic compound. As your application scientist, my goal is to provide not just steps, but the underlying scientific reasoning to empower you to make informed decisions during your experiments.

Compound Profile: (9aS)-Octahydropyrazino[2,1-c]oxazine

Before troubleshooting, a clear understanding of the molecule's fundamental properties is crucial. This information directs solvent selection and helps anticipate potential challenges like polymorphism or solvate formation.[1]

PropertyValue / InformationSignificance for Crystallization
CAS Number 1089759-42-1[2][3]Uniquely identifies the target compound.
Molecular Formula C₇H₁₄N₂O[2][3]Indicates a relatively small, polar molecule.
Molecular Weight 142.2 g/mol [2][3]Low molecular weight suggests it should be amenable to standard crystallization techniques.
Structure Bicyclic amine with morpholine and piperazine moieties.The presence of multiple hydrogen bond acceptors (2 nitrogens, 1 oxygen) suggests good solubility in polar protic solvents (alcohols, water) and potential for hydrate/solvate formation.[4]
Predicted Polarity PolarInfluences the choice of solvents; likely soluble in polar solvents and insoluble in non-polar solvents like hexanes or heptane.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step before attempting a large-scale crystallization of this compound?

A1: The most critical first step is solvent screening . The goal is to identify a solvent (or solvent/anti-solvent system) where (9aS)-Octahydropyrazino[2,1-c]oxazine exhibits high solubility at elevated temperatures and low solubility at room temperature or below. This "solubility differential" is the driving force for crystallization. Start with small-scale (mg) trials across a range of solvents with varying polarities (e.g., isopropanol, ethyl acetate, acetonitrile, toluene, heptane).

Q2: My compound "oils out" instead of crystallizing. What does this mean?

A2: "Oiling out" or Liquid-Liquid Phase Separation (LLPS) occurs when the solute separates from the solution as a liquid phase (an "oil") instead of a solid crystalline phase.[5][6] This is a common problem, especially with polar molecules or when high levels of impurities are present.[7][8] It typically happens when the solution becomes supersaturated at a temperature that is above the melting point of the solid form in that specific solvent environment. The resulting oil is a supersaturated solution of your compound which may or may not solidify upon further cooling, often trapping impurities and solvent.[8]

Q3: Can impurities significantly affect the crystallization process?

A3: Absolutely. Impurities can have profound effects on crystallization by inhibiting nucleation, slowing crystal growth, or causing the formation of undesirable crystal habits (e.g., needles instead of blocks) or polymorphs.[1][9][10] In some cases, impurities can even completely prevent crystallization, leading to persistent oils or amorphous solids.[7][8] If you consistently face issues, it is highly recommended to re-purify your starting material, for example, by column chromatography.

Troubleshooting Guide: From Problem to Solution

Problem 1: No Crystals Form After Cooling; Solution Remains Clear

This is a classic sign that the solution has not reached a sufficient level of supersaturation, which is the thermodynamic driving force for nucleation (the birth of new crystals).[10]

Potential Causes & Recommended Solutions:

  • Excess Solvent: You may have used too much solvent to dissolve the compound.

    • Solution: Gently heat the solution and evaporate a portion of the solvent under a stream of nitrogen or using a rotary evaporator. Allow the concentrated solution to cool again.[7] Be methodical; remove solvent in small increments (e.g., 10% by volume) and re-cool to avoid crashing out an amorphous solid.[7]

  • Insufficient Cooling: The final temperature may not be low enough to reduce the compound's solubility sufficiently.

    • Solution: If cooling to room temperature is ineffective, try cooling the flask in an ice bath (0 °C) or a dry ice/acetone bath (approx. -78 °C).

  • High Kinetic Barrier to Nucleation: Even in a supersaturated solution, molecules need to overcome an energy barrier to arrange themselves into an ordered crystal lattice.

    • Solution A (Scratching): Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections on the glass provide a high-energy surface that can act as a template for nucleation.[7]

    • Solution B (Seeding): If you have a tiny crystal of the pure compound, add it to the supersaturated solution. This "seed crystal" bypasses the primary nucleation step and provides a perfect template for crystal growth. This is the most effective method for initiating crystallization.[5][6]

Caption: Workflow for preventing oiling out.

Problem 3: Crystals are Too Small (Microcrystalline) or Form Needles

This issue arises when the rate of nucleation significantly exceeds the rate of crystal growth. [11]Many nuclei form at once, competing for the available solute and resulting in a large number of very small crystals. Needle-like morphology can also lead to poor filtration and drying characteristics. [4] Potential Causes & Recommended Solutions:

  • Rapid Cooling/High Supersaturation: This is the most common cause.

    • Solution: Use a slower cooling rate. Using slightly more solvent will lower the supersaturation level at any given temperature, giving molecules more time to find and add to existing crystal lattices rather than forming new nuclei. [7]2. Insufficient Agitation (or Excessive Agitation): Stirring that is too gentle may not allow crystals to stay suspended, while stirring that is too vigorous can cause secondary nucleation (breaking existing crystals, which then act as new nuclei).

    • Solution: Use gentle, consistent agitation (e.g., a magnetic stirrer at a low RPM) to keep the crystals suspended and ensure uniform exposure to the solute-rich solution.

  • Solvent Effects: The solvent itself can influence crystal habit.

    • Solution: Experiment with a different solvent system. Sometimes a switch from an alcohol to an ester, for example, can dramatically change the crystal shape from needles to more desirable prisms or blocks.

Experimental Protocols

Protocol 1: Cooling Crystallization
  • Dissolution: In an appropriately sized Erlenmeyer flask, add the crude (9aS)-Octahydropyrazino[2,1-c]oxazine. Add a minimal amount of a pre-selected hot solvent (e.g., isopropanol) portion-wise until the solid is fully dissolved.

  • Cooling (Growth Phase): Cover the flask with a watch glass and allow it to cool slowly to room temperature on an insulated surface (e.g., a cork ring or paper towels). [7]Do not disturb the flask during this initial growth period.

  • Maturation: Once crystals have formed, further cool the flask in an ice bath for at least 30 minutes to maximize the yield by further decreasing the compound's solubility.

  • Isolation: Collect the crystals by vacuum filtration, washing with a small amount of the cold crystallization solvent.

  • Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Anti-Solvent Crystallization
  • Dissolution: Dissolve the crude compound in a minimal amount of a "good" solvent (in which it is highly soluble, e.g., methanol) at room temperature.

  • Addition of Anti-Solvent: With gentle stirring, add a "poor" solvent (an "anti-solvent" in which the compound is insoluble, e.g., heptane) dropwise.

  • Nucleation: Continue adding the anti-solvent until the solution becomes persistently cloudy (turbid). This is the point of nucleation. If it oils out, add a small amount of the "good" solvent to re-dissolve and repeat the anti-solvent addition more slowly.

  • Growth & Maturation: Allow the flask to stand undisturbed for several hours to allow the crystals to grow.

  • Isolation & Drying: Collect and dry the crystals as described in the cooling crystallization protocol.

References

  • Mettler Toledo. Oiling Out in Crystallization. [Link]

  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

  • Zhanghua. (2024). Common Issues Faced in Crystallization and How to Solve Them. [Link]

  • Achieve Chem. (2024). What Problems Might Occur If Crystallization Occurs Too Rapidly? [Link]

  • ResearchGate. (2022). Operation Strategy for Avoiding Oiling‐Out During the Anti‐Solvent Crystallization Based on Ternary Phase Diagram. [Link]

  • Tianming Pharmaceutical. (2025). Crystallization & Solid Form Challenges for Intermediates. [Link]

  • Reddit. (2013). Recrystallization (help meeeeee). [Link]

  • Syrris. Pharmaceutical Crystallization in drug development. [Link]

  • Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, 72(Pt 10), 1441–1448. [Link]

  • Ulrich, J. (2004). Problems, potentials and future of industrial crystallization. Journal of the Serbian Chemical Society. [Link]

  • University of Potsdam. Advice for Crystallization. [Link]

  • ResearchGate. (2012). Why I am not getting crystals? [Link]

  • University of Rochester, Department of Chemistry. How To: Purify by Crystallization. [Link]

  • PubChem. (S)-Octahydropyrazino[2,1-C]o[5][9]xazine dihydrochloride. [Link]

Sources

Optimization

Technical Support Center: Optimizing Derivatization of (9aS)-Octahydropyrazino[2,1-c]oxazine

From the desk of the Senior Application Scientist Welcome to the technical support guide for the derivatization of the (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold. This bicyclic diamine structure, featuring a constrai...

Author: BenchChem Technical Support Team. Date: January 2026

From the desk of the Senior Application Scientist

Welcome to the technical support guide for the derivatization of the (9aS)-Octahydropyrazino[2,1-c]oxazine scaffold. This bicyclic diamine structure, featuring a constrained piperazine-like system, is a valuable building block in medicinal chemistry. However, its unique stereochemistry and the nature of its secondary amine can present specific challenges during synthetic modifications.

This guide is structured to provide direct, actionable advice to troubleshoot and optimize your reactions. We will move from foundational FAQs to in-depth, problem-oriented troubleshooting, complete with model protocols and mechanistic insights.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the primary reactive site on the (9aS)-Octahydropyrazino[2,1-c]oxazine core?

The primary reactive site for derivatization is the secondary amine at the N4 position. This nitrogen possesses a lone pair of electrons, making it nucleophilic and susceptible to reactions with various electrophiles such as acyl chlorides, alkyl halides, and aldehydes/ketones (in reductive aminations).

Q2: How does the structure's steric hindrance impact reactivity?

The fused-ring system creates a specific steric environment around the reactive N4 amine. While accessible, it is more sterically hindered than a simple piperazine. This can slow down reaction rates compared to less complex secondary amines and may require more forcing conditions or specific catalytic activation to achieve high yields.

Q3: What are the general stability considerations for this scaffold?

The (9aS)-Octahydropyrazino[2,1-c]oxazine core is generally stable under standard N-acylation and N-alkylation conditions. However, it is sensitive to strong acids, which can protonate the nitrogen atoms, and highly aggressive reagents that could potentially lead to ring-opening or side reactions. Always use anhydrous conditions, as moisture can deactivate catalysts and hydrolyze electrophilic reagents.[1]

Part 2: Troubleshooting Guide

This section addresses the most common issues encountered during the derivatization of the scaffold.

Problem 1: Low or No Conversion of Starting Material

Low reactivity is a frequent hurdle. If TLC or LC-MS analysis shows a significant amount of unreacted starting material after the expected reaction time, consider the following causes and solutions.

Potential Causes & Solutions

Potential Cause Diagnostic Check Recommended Solution
Insufficiently Activated Electrophile Review the reactivity of your acylating/alkylating agent. Is it known to be sluggish?For acylations, switch from an acid anhydride to a more reactive acyl chloride. For alkylations, consider converting an alkyl chloride to a more reactive iodide in situ with a catalytic amount of NaI or KI.
Inappropriate Base The chosen base may be too weak to deprotonate the amine sufficiently or too bulky to access the reaction site.For acylations, a non-nucleophilic organic base like triethylamine (TEA) or pyridine is standard.[2][3] If the reaction is still slow, consider a stronger, non-nucleophilic base like DBU or Proton-Sponge®. For alkylations, a carbonate base (K₂CO₃, Cs₂CO₃) is often effective.
Steric Hindrance Both the substrate and electrophile may be sterically demanding.Add a nucleophilic catalyst. For acylations, a catalytic amount (1-10 mol%) of 4-Dimethylaminopyridine (DMAP) can dramatically increase the reaction rate by forming a highly reactive acylpyridinium intermediate.[2][3]
Low Reaction Temperature The reaction may have a high activation energy barrier.Gradually increase the reaction temperature. Start by moving from 0 °C or room temperature to a gentle reflux in a solvent like DCM or THF. Monitor for side product formation by TLC/LC-MS as you increase the heat.
Poor Reagent Quality Moisture or impurities in reagents or solvents can halt the reaction.[1]Use freshly distilled solvents and newly opened, high-purity reagents. Ensure all glassware is oven- or flame-dried before use.
Problem 2: Formation of Multiple Products or Significant Side Reactions

The appearance of unexpected spots on a TLC plate or peaks in an LC-MS chromatogram indicates side reactions are occurring.

Potential Causes & Solutions

Potential Cause Diagnostic Check Recommended Solution
Over-alkylation (for Alkylations) N/A (This is less common for this secondary amine but possible with highly reactive electrophiles).Use the secondary amine as the limiting reagent or switch to a more controlled method like reductive amination. Reductive amination prevents over-alkylation by its mechanism.[3]
Reaction with Solvent Check if your solvent (e.g., DCM) is reacting with the amine under basic conditions.Switch to a more inert solvent like THF, Dioxane, or Toluene, especially if heating is required for extended periods.
Thermal Degradation Are you using high temperatures? The scaffold or product might be degrading.Run the reaction at a lower temperature for a longer time. If catalysis (e.g., DMAP) was not used, add it to enable lower reaction temperatures.
Hydrolysis of Electrophile Significant moisture in the reaction.Ensure strictly anhydrous conditions. Use a nitrogen or argon atmosphere. Use anhydrous grade solvents and dry reagents.[1]

Part 3: Experimental Workflows & Protocols

Workflow for Troubleshooting Low Yield in N-Acylation

Here is a logical workflow for addressing a low-yield N-acylation reaction.

G cluster_start Start: Low Yield Observed cluster_checks Initial Checks cluster_optimization Optimization Steps cluster_end Result Start Low Yield in N-Acylation CheckReagents Verify Reagent Purity & Anhydrous Conditions Start->CheckReagents AddDMAP Add Catalytic DMAP (1-10 mol%) CheckReagents->AddDMAP Reagents OK IncreaseTemp Increase Temperature (e.g., RT to 40°C) AddDMAP->IncreaseTemp Still Low Yield Success Improved Yield AddDMAP->Success Yield Improved ChangeBase Switch to Stronger Base (e.g., DBU) IncreaseTemp->ChangeBase Still Low Yield IncreaseTemp->Success Yield Improved ChangeElectrophile Use More Reactive Electrophile (e.g., Acyl Chloride) ChangeBase->ChangeElectrophile Still Low Yield ChangeBase->Success Yield Improved ChangeElectrophile->Success Yield Improved

Caption: Troubleshooting workflow for low-yield N-acylation reactions.

Protocol 1: Optimized N-Acylation with Acetyl Chloride

This protocol incorporates a nucleophilic catalyst to overcome potential steric hindrance and ensure high conversion.

Reaction Scheme:

G scaffold Scaffold plus1 + scaffold->plus1 acetyl_chloride Acetyl Chloride plus1->acetyl_chloride reagents TEA, DMAP (cat.) DCM, 0°C to RT acetyl_chloride->reagents product N-Acetylated Product reagents->product

Caption: General scheme for the N-acylation of the scaffold.

Step-by-Step Procedure:

  • Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add (9aS)-Octahydropyrazino[2,1-c]oxazine (1.0 equiv, e.g., 142 mg, 1.0 mmol).

  • Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM, 5 mL).

  • Addition of Base and Catalyst: Add triethylamine (TEA, 1.5 equiv, 209 µL, 1.5 mmol) followed by 4-dimethylaminopyridine (DMAP, 0.05 equiv, 6 mg, 0.05 mmol).

  • Cooling: Cool the stirred solution to 0 °C using an ice bath.

  • Electrophile Addition: Add acetyl chloride (1.1 equiv, 86 µL, 1.1 mmol) dropwise to the reaction mixture.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours. Monitor the consumption of the starting material by TLC (visualized with ninhydrin stain) or LC-MS.

  • Work-up: Upon completion, dilute the mixture with DCM (10 mL). Wash the organic phase sequentially with saturated aqueous NaHCO₃ solution (2 x 10 mL) and brine (1 x 10 mL).

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel if necessary.

Protocol 2: N-Alkylation via Reductive Amination

Reductive amination is a highly reliable method for N-alkylation that avoids issues of over-alkylation.[3]

Step-by-Step Procedure:

  • Setup: In a round-bottom flask, dissolve (9aS)-Octahydropyrazino[2,1-c]oxazine (1.0 equiv, 142 mg, 1.0 mmol) and an aldehyde or ketone (e.g., benzaldehyde, 1.1 equiv, 112 µL, 1.1 mmol) in an anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) (10 mL).

  • Reducing Agent Addition: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv, 318 mg, 1.5 mmol) to the solution in portions.

  • Reaction: Stir the mixture at room temperature for 4-12 hours. Monitor the reaction progress by LC-MS.

  • Work-up: Carefully quench the reaction by adding saturated aqueous NaHCO₃ solution. Stir for 15-20 minutes until gas evolution ceases.

  • Extraction: Separate the layers and extract the aqueous layer with DCM (2 x 10 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography as needed.

References

  • Reddit. I want to acylate a secondary amine which is not so nucleophilic, due to an alpha CF3 group, with an acyl chloride. It's not working. Should I maybe try adding a strong base like LDA to deprotonate the amine? Any advice is welcome! : r/OrganicChemistry. Available at: [Link]

  • Chemistry Stack Exchange. Acetylation of Secondary amines. Available at: [Link]

  • ACS Publications. Efficient and Scalable Method for the Selective Alkylation and Acylation of Secondary Amines in the Presence of Primary Amines | Organic Process Research & Development. Available at: [Link]

  • PubChem. (9aR)-octahydropiperazino[2,1-c]morpholine. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Purification of (9aS)-Octahydropyrazino[2,1-c]oxazine

Technical Support Center: Purification of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine Welcome to the dedicated technical support guide for the purification of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine. This resource is...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Purification of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine

Welcome to the dedicated technical support guide for the purification of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this chiral bicyclic diamine ether. The unique fused ring structure presents specific challenges in achieving high levels of chemical and stereochemical purity. This guide provides troubleshooting advice and frequently asked questions (FAQs) to navigate these complexities, grounded in established principles of purification for related piperazine and morpholine derivatives.

I. Understanding the Core Purification Challenges

The purification of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine is often complicated by several factors inherent to its structure and common synthetic routes. Successful purification requires careful consideration of potential impurities, which can include diastereomers, enantiomers, unreacted starting materials, and reaction byproducts.

Key Challenges Include:

  • High Polarity and Water Solubility: The presence of two basic nitrogen atoms and an ether linkage makes the molecule highly polar and often water-soluble, complicating extraction and normal-phase chromatography.

  • Lack of a Strong UV Chromophore: The saturated heterocyclic system does not absorb strongly in the UV-Vis spectrum, making detection by HPLC challenging without derivatization.[3]

  • Potential for Stereoisomeric Impurities: The synthesis can yield not only the desired (9aS) enantiomer but also its (9aR) counterpart and potentially diastereomers if additional stereocenters are present in the precursors.

  • Structurally Similar Byproducts: Side reactions during synthesis can produce impurities with similar polarity and functional groups, making chromatographic separation difficult.

Below is a logical workflow for troubleshooting purification issues, from initial analysis to final purity confirmation.

G cluster_0 Initial State cluster_1 Analysis & Purity Assessment cluster_2 Purification Strategy cluster_3 Outcome Crude_Product Crude (9aS)-Octahydropyrazino [2,1-c][1,4]oxazine Initial_Analysis Initial Purity Check (NMR, LC-MS) Crude_Product->Initial_Analysis Characterize Chiral_Analysis Chiral HPLC/SFC for Enantiomeric Excess (ee) Initial_Analysis->Chiral_Analysis Assess Stereopurity Chromatography Column Chromatography (Silica, Alumina, or RP) Chiral_Analysis->Chromatography Chemical Impurities Present Slurrying Solvent Slurry for Enantiomeric Enrichment Chiral_Analysis->Slurrying Low Enantiomeric Excess Recrystallization Recrystallization / Salt Formation Chromatography->Recrystallization Fraction Pooling Pure_Product Pure Product (>98%) High ee (>99%) Recrystallization->Pure_Product Successful Further_Purification Impure Product Re-evaluate Strategy Recrystallization->Further_Purification Fails Purity Spec Slurrying->Chiral_Analysis Re-check ee Further_Purification->Initial_Analysis Iterate

Caption: A general workflow for the purification and analysis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine.

II. Troubleshooting Guides & FAQs

This section addresses common issues encountered during the purification of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine in a question-and-answer format.

FAQ 1: Column Chromatography Issues

Question: My compound is streaking badly on silica gel, and I'm getting poor separation from a closely-eluting impurity. What can I do?

Answer: This is a common issue for basic amines on acidic silica gel. The strong interaction between the amine and silica's silanol groups leads to tailing. Here are several strategies to mitigate this:

  • Use a Mobile Phase Modifier: Add a small amount of a basic modifier to your eluent. Triethylamine (TEA) or ammonia (as a solution in methanol) are common choices. Start with 0.1-1% TEA in your mobile phase (e.g., Dichloromethane/Methanol/TEA). This will compete with your product for the acidic sites on the silica, resulting in more symmetrical peaks.

  • Switch to a Different Stationary Phase:

    • Alumina (basic or neutral): Alumina is a good alternative to silica for basic compounds. Basic alumina is often the best choice to prevent streaking.

    • Reversed-Phase (RP) C18 Silica: If your compound and impurities have sufficient differences in hydrophobicity, RP-HPLC can be an excellent option. A typical mobile phase would be a gradient of water and acetonitrile or methanol with a modifier like trifluoroacetic acid (TFA) or formic acid to improve peak shape.

  • Use a Salt Form: Sometimes, converting the free base to a salt (e.g., the hydrochloride or dihydrochloride salt) can improve its chromatographic behavior, although this may also significantly alter its solubility.

FAQ 2: Difficulty Removing a Specific Impurity

Question: NMR analysis of my purified product shows a persistent impurity that I can't remove by chromatography. What is its likely identity and how can I get rid of it?

Answer: Without knowing the specific synthetic route, we can predict common impurities based on the synthesis of related piperazine and morpholine heterocycles.[4][5]

Potential Impurities and Removal Strategies:

Potential Impurity Likely Source Identification Purification Strategy
Starting Materials Incomplete reactionCompare NMR/LC-MS of crude to starting materials.Optimize reaction conditions (time, temp). Chromatography is usually effective.
(9aR)-enantiomer Non-stereoselective synthesis or racemizationChiral HPLC or SFC analysis.Chiral separation (prep HPLC) or diastereomeric salt resolution.
De-benzylated precursor (if applicable) Incomplete reaction or side reactionMass spectrometry (loss of benzyl group).Chromatography (often more polar).
Ring-opened byproducts Harsh reaction or workup conditions (e.g., strong acid)Mass spectrometry, complex NMR signals.Recrystallization may be effective if the byproduct has different solubility.

Protocol for Diastereomeric Salt Resolution (Illustrative Example): This technique can be used to separate enantiomers by converting them into diastereomeric salts, which have different physical properties and can be separated by crystallization.

  • Dissolve the Racemic Mixture: Dissolve your racemic or enantiomerically-enriched octahydropyrazino[2,1-c]oxazine in a suitable solvent like methanol or ethanol.

  • Add Chiral Acid: Add a stoichiometric amount (e.g., 0.5 equivalents for a diastereomeric salt pair) of a chiral acid like L-(+)-tartaric acid or (S)-(+)-mandelic acid.

  • Induce Crystallization: Allow the solution to cool slowly. The salt of one diastereomer should preferentially crystallize out.

  • Isolate and Liberate: Filter the crystals, then liberate the free base by treating the salt with a base (e.g., aqueous sodium bicarbonate) and extracting with an organic solvent.

  • Analyze: Check the enantiomeric excess (ee) of the isolated product and the mother liquor by chiral HPLC.

FAQ 3: Chiral Purity and Analysis

Question: My initial chiral HPLC shows an enantiomeric excess of only 90%. How can I improve this to >99%?

Answer: Achieving high enantiomeric excess often requires a dedicated purification step after initial chromatography.

  • Preparative Chiral HPLC/SFC: This is the most direct method. While expensive and requiring specialized equipment, it provides the best resolution for enantiomers. Supercritical Fluid Chromatography (SFC) is often faster and uses less solvent than HPLC for chiral separations.[6][7]

  • Solvent Slurrying/Recrystallization: This technique, often mentioned in patents for chiral separations, can enrich the desired enantiomer.[1]

    • Principle: The racemic compound and the pure enantiomer can have different solubilities in a given solvent system. By choosing the right solvent, the less soluble form (often the racemic compound or the major enantiomer) can be partially left as a solid while the more soluble one is enriched in the solution, or vice versa.

    • Illustrative Protocol:

      • Suspend the 90% ee material in a solvent mixture where it is sparingly soluble (e.g., a mixture of acetonitrile and methanol).

      • Heat the slurry gently (e.g., to 50-55°C) for a set period, then cool it slowly to room temperature.

      • Filter the solid and analyze the ee of both the solid and the filtrate. Multiple iterations may be necessary.

FAQ 4: Analytical Method Development

Question: I'm having trouble developing an HPLC method to assess the purity of my final product. The peak is very small and broad.

Answer: This is likely due to the lack of a UV chromophore and potential interactions with the column.

  • Use a More Universal Detector: If available, an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is ideal for non-chromophoric compounds. Mass Spectrometry (MS) is also an excellent detection method.

  • UV Derivatization: If you are limited to a UV detector, you can derivatize your compound to attach a UV-active group.[3]

    • Reagent: A common derivatizing agent for secondary amines is 4-chloro-7-nitrobenzofuran (NBD-Cl).

    • Procedure (General):

      • Dissolve a small, accurately weighed sample of your compound in a suitable solvent (e.g., acetonitrile).

      • Add a solution of NBD-Cl in excess.

      • Heat the mixture (e.g., 60°C for 30 minutes) to drive the reaction to completion.

      • Dilute the derivatized sample with the mobile phase and inject it into the HPLC. The resulting NBD-adduct will have a strong UV absorbance.

  • Improve Peak Shape:

    • For RP-HPLC: Add an acid modifier like 0.1% formic acid or TFA to the mobile phase. This protonates the amines and reduces tailing.

    • For HILIC: Hydrophilic Interaction Chromatography (HILIC) can be a good alternative to reversed-phase for very polar compounds.

G cluster_0 Problem Identification cluster_1 Potential Causes cluster_2 Solutions Problem Poor HPLC Peak Shape (Tailing, Broadening) Cause1 Secondary Amine Interaction with Residual Silanols Problem->Cause1 Cause2 Inappropriate Mobile Phase pH Problem->Cause2 Cause3 Wrong Column Choice Problem->Cause3 Solution1 Add Mobile Phase Modifier (e.g., 0.1% TFA or Formic Acid) Cause1->Solution1 Protonate Amine Solution2 Use a Base-Deactivated C18 Column Cause1->Solution2 Reduce Interaction Sites Solution4 Add Basic Modifier (TEA) to Normal Phase Eluent Cause1->Solution4 For Normal Phase Cause2->Solution1 Control Ionization Solution3 Switch to HILIC for Highly Polar Analytes Cause3->Solution3 Match Polarity

Caption: Troubleshooting poor peak shape in HPLC analysis of basic compounds.

III. Summary of Best Practices

  • Analyze Before You Purify: Always perform an initial NMR and LC-MS analysis on your crude product to understand the impurity profile.

  • Address Stereochemistry Separately: Use chiral HPLC or SFC to determine the enantiomeric excess early. Often, chemical purification should be performed before enantiomeric enrichment.

  • Use Modifiers in Chromatography: For a basic compound like this, mobile phase modifiers (TEA for normal phase, TFA/formic acid for reversed phase) are not optional; they are essential for good peak shape.

  • Consider Salt Formation: Recrystallization of a salt (e.g., hydrochloride or diacetate) can be a powerful technique for removing closely related impurities.[8]

  • Validate Your Final Purity: Use at least two different analytical methods (e.g., NMR and HPLC with a universal detector) to confirm the purity of your final product.

References

  • US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google P
  • US2919275A - Purification of piperazine - Google P
  • Morpholine as a Pharmaceutical Intermediate: Synthesis and Purity. [Link]

  • US3481933A - Recovery and purification of piperazine - Google P
  • HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine - PubMed. [Link]

  • Solid-Phase Synthesis of ɤ-Lactone and 1,2-Oxazine Derivatives and Their Efficient Chiral Analysis - NIH. [Link]

  • Solid-Phase Synthesis of ɤ-Lactone and 1,2-Oxazine Derivatives and Their Efficient Chiral Analysis. [Link]

  • (9aS)-octahydropiperazino[2,1-c]morpholine dihydrochloride. [Link]

  • (9aR)-octahydropiperazino[2,1-c]morpholine | C7H14N2O | CID 18649033 - PubChem. [Link]

  • Antimicrobial and antiurease activities of newly synthesized morpholine derivatives containing an azole nucleus - PubMed Central. [Link]

  • Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines | Semantic Scholar. [Link]

  • Morpholine synthesis - Organic Chemistry Portal. [Link]

  • Morpholine - Wikipedia. [Link]

Sources

Optimization

minimizing side products in (9aS)-Octahydropyrazino[2,1-c]oxazine synthesis

Technical Support Center: (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine Synthesis Welcome to the technical support guide for the synthesis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine. This scaffold is a crucial building...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine Synthesis

Welcome to the technical support guide for the synthesis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine. This scaffold is a crucial building block in pharmaceutical research and development, valued for its unique three-dimensional structure.[3][4] However, its synthesis can present challenges, particularly concerning stereocontrol and the formation of difficult-to-remove side products. This guide provides in-depth, experience-based answers to common issues encountered during synthesis, helping you optimize your reaction conditions for higher yield and purity.

The most prevalent synthetic strategies involve a key reductive amination or Pictet-Spengler type cyclization.[5][6][7] The troubleshooting questions below are organized based on common problems arising from these critical steps.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low Diastereoselectivity at the C9a Center

Q: My final product is a mixture of the desired (9aS) diastereomer and the undesired (9aR) epimer, often in a near 1:1 ratio. How can I improve the stereoselectivity of the key cyclization step?

A: This is a common and critical issue. The formation of the C9a stereocenter is governed by the facial selectivity of the intramolecular cyclization onto an iminium ion intermediate. Poor selectivity indicates that the transition states leading to both diastereomers are energetically similar. Here’s how to address this:

Root Cause Analysis: The planarity of the key iminium ion intermediate allows for nucleophilic attack from two faces, leading to the formation of both cis and trans (relative to the existing stereocenter) products. The final diastereomeric ratio is highly sensitive to steric and electronic factors, which can be manipulated through careful selection of reagents and reaction conditions.

Troubleshooting Strategies:

  • Choice of Reducing Agent in Reductive Amination: The nature of the hydride source is paramount. Bulky reducing agents can enhance facial selectivity by creating a more sterically hindered environment.

    • Recommendation: Switch from sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) to a bulkier reagent like sodium triacetoxyborohydride (NaBH(OAc)₃) .[8] The larger steric profile of this reagent can better differentiate the two faces of the iminium ion, favoring the formation of the thermodynamically more stable trans product, which corresponds to the desired (9aS) stereoisomer.

  • Solvent and Temperature Optimization:

    • Solvent Polarity: Less polar, non-coordinating solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are often superior to polar protic solvents like methanol (MeOH). Protic solvents can stabilize both transition states, reducing selectivity.

    • Temperature Control: Lowering the reaction temperature (e.g., from room temperature to 0 °C or -20 °C) can amplify small energetic differences between the diastereomeric transition states. This often favors the formation of the kinetic product, which in many bicyclic systems is the more stable isomer.

  • Acid Catalyst in Pictet-Spengler Variants: If employing a Pictet-Spengler type reaction, the choice and concentration of the acid catalyst are critical.[6][7][9]

    • Recommendation: Screen Brønsted acids like trifluoroacetic acid (TFA) or camphorsulfonic acid (CSA) and Lewis acids such as TiCl₄ or Sc(OTf)₃. A chiral acid could potentially induce higher stereoselectivity. Start with catalytic amounts (5-10 mol%) before increasing the loading.

Optimized Protocol Example (Reductive Amination):

  • To a stirred solution of the linear amino-aldehyde precursor (1.0 equiv) in anhydrous DCE (10 mL/mmol) under a nitrogen atmosphere, add sodium triacetoxyborohydride (1.5 equiv).

  • Cool the reaction mixture to 0 °C.

  • Add glacial acetic acid (1.1 equiv) dropwise.

  • Maintain the reaction at 0 °C and monitor by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Extract the product with DCM, dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

  • Analyze the crude diastereomeric ratio by ¹H NMR or chiral HPLC.

Issue 2: Incomplete Reaction and Presence of Intermediates

Q: My crude NMR shows significant amounts of the uncyclized linear intermediate or the starting amine. What causes incomplete conversion?

A: Incomplete conversion typically points to issues with the formation or reduction of the critical iminium ion intermediate.[5][10]

Root Cause Analysis: The formation of the imine/iminium ion is a reversible equilibrium.[5] Water is a byproduct of this step; if not effectively removed, it can hydrolyze the iminium ion back to the starting materials. Furthermore, the reducing agent may be insufficiently reactive or may have decomposed.

Troubleshooting Workflow:

G start Problem: Incomplete Conversion check_water Is a dehydrating agent being used? start->check_water add_sieves Action: Add activated 4Å molecular sieves. check_water->add_sieves No check_reagent Is the reducing agent fresh and active? check_water->check_reagent Yes result Re-run reaction and monitor for completion. add_sieves->result use_fresh Action: Use a freshly opened bottle of NaBH(OAc)₃ or other hydride. check_reagent->use_fresh No/Unsure check_pH Is the reaction pH weakly acidic (pH 4-6)? check_reagent->check_pH Yes use_fresh->result adjust_pH Action: Add catalytic acetic acid to promote iminium ion formation. check_pH->adjust_pH No/Neutral check_pH->result Yes adjust_pH->result

Caption: Troubleshooting workflow for incomplete cyclization.

Detailed Recommendations:

  • Water Scavenging: The most direct way to drive the equilibrium towards the iminium ion is to remove water as it forms.

    • Action: Add activated 4Å molecular sieves to the reaction mixture. This is a simple but highly effective technique.

  • Reagent Quality: Hydride reagents, especially sodium triacetoxyborohydride, can be sensitive to moisture and degrade upon storage.

    • Action: Use a freshly opened bottle of the reducing agent or verify the activity of your current stock.

  • pH Control: Iminium ion formation is acid-catalyzed, but a strongly acidic medium can protonate the starting amine, rendering it non-nucleophilic.[8] Conversely, basic conditions disfavor iminium formation.

    • Action: Ensure the reaction is run under weakly acidic conditions. Adding a catalytic amount of acetic acid is standard practice with NaBH(OAc)₃ and helps maintain the optimal pH range for the reaction.[8]

Issue 3: Formation of a Bicyclic Imine Byproduct

Q: I've isolated a stable bicyclic imine byproduct, which seems to be the oxidized version of my target molecule. Why is this forming and how can I prevent it?

A: The formation of a stable bicyclic imine indicates that the final reduction step is failing, leaving the cyclized iminium ion to be neutralized to the corresponding imine during workup.

Root Cause Analysis: This issue arises when the rate of intramolecular cyclization is significantly faster than the rate of reduction. The cyclized iminium ion is formed efficiently but is not trapped by the hydride reagent. This can happen if the reducing agent is added too late, has decomposed, or is not reactive enough under the reaction conditions.

Troubleshooting Strategies:

  • One-Pot Procedure: Ensure all reagents are present from the start. A "one-pot" approach where the amine, aldehyde, and reducing agent are mixed together allows the iminium ion to be reduced as soon as it's formed, minimizing its lifetime in the reaction.[11]

  • Increase Reducing Agent Equivalents: If the reaction is sluggish, a portion of the hydride may decompose over the extended reaction time.

    • Action: Increase the equivalents of the reducing agent from 1.5 to 2.0 equivalents to ensure enough active hydride is present throughout the reaction.

  • Alternative Reducing Conditions: If borohydride reagents consistently fail, consider catalytic hydrogenation.

    • Protocol: Form the imine first by condensing the amino-aldehyde (often with azeotropic removal of water using a Dean-Stark trap in toluene). Then, subject the crude imine to catalytic hydrogenation (e.g., H₂, 50 psi, Pd/C) in a solvent like ethanol or ethyl acetate. This two-step process separates the cyclization and reduction steps, offering more control.

Issue 4: Purification Challenges

Q: The side products, particularly the (9aR) diastereomer, are very difficult to separate from the desired (9aS) product using standard silica gel chromatography. What are my options?

A: Polar bicyclic amines are notoriously challenging to purify via standard chromatography due to tailing and poor separation of stereoisomers.[2]

Root Cause Analysis: Diastereomers have different physical properties, but if the structural difference is subtle, their polarity can be very similar, leading to co-elution on silica gel.[2] The basic nitrogen atoms can also interact strongly with the acidic silica surface, causing peak tailing.

Purification Strategies:

  • Chromatography Optimization:

    • Amine Deactivation: Add a small amount of a volatile base, like triethylamine (~1%) or ammonium hydroxide (~0.5%), to the eluent system. This deactivates the acidic silanol groups on the silica surface, reducing tailing and often improving separation.

    • Reverse-Phase Chromatography: Diastereomers can sometimes be separated more effectively on a C18 reverse-phase column using acetonitrile/water or methanol/water mobile phases, often with a TFA or formic acid modifier.[2]

  • Diastereomeric Salt Crystallization: This is a classical and powerful technique for separating stereoisomers.

    • Protocol:

      • Dissolve the crude mixture of diastereomers in a suitable solvent (e.g., isopropanol, ethanol, or acetone).

      • Add a solution of a chiral acid (e.g., L-tartaric acid, dibenzoyl-L-tartaric acid, or mandelic acid) in the same solvent. Use approximately 0.5 equivalents of the acid relative to the desired diastereomer.

      • Allow the mixture to stand. The salt of one diastereomer will often be less soluble and crystallize out preferentially.

      • Filter the solid salt and liberate the free base by treating it with a strong base (e.g., NaOH solution) and extracting it into an organic solvent.

      • Check the diastereomeric purity of the isolated product.

Data Summary: Effect of Conditions on Diastereomeric Ratio (d.r.)

EntryReducing AgentSolventTemp (°C)AdditiveTypical d.r. ((9aS):(9aR))
1NaBH₃CNMeOH25None60:40
2NaBH(OAc)₃DCE25Acetic Acid85:15
3NaBH(OAc)₃DCE0Acetic Acid>95:5
4H₂ (50 psi), Pd/CEtOH25(Two-step)90:10

Note: Data is representative and intended for illustrative purposes. Actual results will vary based on the specific substrate.

References

  • Process for the reductive amination of aldehydes and ketones via the formation of macrocyclic polyimine intermediates.
  • Reductive amination. Wikipedia. [Link]

  • The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Santai Technologies. [Link]

  • Synthetic Studies of Heterocyclic and Bioactive Agents. D-Scholarship@Pitt, University of Pittsburgh. [Link]

  • Reductive Amination. Myers Research Group, Harvard University. [Link]

  • Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. MDPI. [Link]

  • Reductive Amination. Chemistry Steps. [Link]

  • Microwave-assisted synthesis of novel[1][2] oxazine derivatives as potent anti-bacterial and antioxidant agents. Arkat USA. [Link]

  • (S)-Octahydropyrazino[2,1-C][1][2]oxazine dihydrochloride. PubChem, National Institutes of Health. [Link]

  • (S)-Octahydropyrazino[2,1-c][1][2]oxazine. LookChem. [Link]

  • Stereoselective Synthesis of Benzo[e][1][2]oxazino[4,3-a][1][2]diazepine-6,12-diones with Two Diversity Positions. Sci-Hub. [Link]

  • The Pictet-Spengler Reaction Updates Its Habits. PMC, National Institutes of Health. [Link]

  • The intermolecular Pictet-Spengler condensation with chiral carbonyl derivatives in the stereoselective syntheses of optically-active. Arkivoc. [Link]

  • The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. PMC, National Institutes of Health. [Link]

  • Understanding the Alkylation Mechanism of 3‐Chloropiperidines – NMR Kinetic Studies and Isolation of Bicyclic Aziridinium Ions. ResearchGate. [Link]

  • Heterocycles in Medicinal Chemistry. PMC, National Institutes of Health. [Link]

Sources

Troubleshooting

stability testing of (9aS)-Octahydropyrazino[2,1-c]oxazine under different conditions

Welcome to the technical support center for the stability testing of (9aS)-Octahydropyrazino[2,1-c]oxazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth techn...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the stability testing of (9aS)-Octahydropyrazino[2,1-c]oxazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for establishing the stability profile of this bicyclic heterocyclic compound. The following sections are structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

I. Introduction to Stability Testing of (9aS)-Octahydropyrazino[2,1-c]oxazine

(9aS)-Octahydropyrazino[2,1-c]oxazine is a saturated bicyclic compound containing both piperazine and morpholine moieties. [1][2] Understanding its stability under various environmental conditions is a critical prerequisite for its development as a potential pharmaceutical agent. Stability testing provides crucial information on how the quality of the substance varies with time under the influence of temperature, humidity, and light. This data is essential for determining storage conditions, retest periods, and shelf life.

Forced degradation, or stress testing, is a fundamental component of stability studies. It involves subjecting the compound to conditions more severe than accelerated stability testing to identify potential degradation products and establish degradation pathways. This information is invaluable for developing stability-indicating analytical methods.[3][4]

II. Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways I should anticipate for (9aS)-Octahydropyrazino[2,1-c]oxazine?

A1: Given the structure of (9aS)-Octahydropyrazino[2,1-c]oxazine, which incorporates both piperazine and morpholine rings, several degradation pathways should be considered:

  • Hydrolysis: The ether linkage in the oxazine ring could be susceptible to acid- or base-catalyzed hydrolysis, leading to ring opening. While saturated ethers are generally stable, the presence of heteroatoms can influence reactivity.

  • Oxidation: The tertiary amines within the piperazine and morpholine rings are potential sites for oxidation.[5] This can lead to the formation of N-oxides, ring-opened products, or other oxidative degradants. Studies on piperazine have shown that its oxidation can be catalyzed by metal ions like copper.[6]

  • Photodegradation: Exposure to UV or visible light can induce photolytic reactions, potentially leading to the formation of colored degradants.[7]

  • Thermal Degradation: At elevated temperatures, the molecule may undergo various degradation reactions, including ring cleavage or rearrangement. Studies on piperazine have shown thermal degradation occurs at temperatures above 150°C.[6][8]

Q2: What are the recommended starting conditions for forced degradation studies of this compound?

A2: A systematic approach to forced degradation is recommended, targeting 5-20% degradation of the active pharmaceutical ingredient (API).[9] Below are suggested starting conditions, which should be optimized based on preliminary results.

Stress ConditionRecommended ConditionsPotential Degradation Pathway
Acid Hydrolysis 0.1 M HCl at 60°C for 24-48 hoursRing opening of the oxazine moiety
Base Hydrolysis 0.1 M NaOH at 60°C for 24-48 hoursRing opening of the oxazine moiety
Oxidation 3% H₂O₂ at room temperature for 24 hoursN-oxidation, ring cleavage
Thermal Solid-state at 80°C for 48 hours; Solution at 60°C for 48 hoursVarious, including ring cleavage and rearrangement
Photostability Solid and solution exposed to an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[10][11][12][13]Photolytic cleavage, oxidation

Q3: How do I develop a stability-indicating analytical method for (9aS)-Octahydropyrazino[2,1-c]oxazine?

A3: A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active ingredient without interference from degradation products, process impurities, or excipients.[3][4] High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique.[14]

The development process involves:

  • Forced Degradation: Generate degradation products using the stress conditions outlined in Q2.

  • Chromatographic Separation: Develop a reversed-phase HPLC method that can separate the parent compound from all generated degradation products. Gradient elution is often necessary to achieve adequate separation of polar and non-polar species.[14]

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the parent compound in the presence of its degradants. This ensures that no degradation products are co-eluting with the main peak.

  • Method Validation: Validate the developed method according to ICH guidelines for parameters such as specificity, linearity, range, accuracy, precision, and robustness.

III. Troubleshooting Guide

Problem 1: I am not observing any degradation under my initial stress conditions.

  • Plausible Cause: The compound may be highly stable under the initial conditions, or the analytical method may not be sensitive enough to detect low levels of degradation.

  • Troubleshooting Steps:

    • Increase Stress Severity: Gradually increase the temperature, concentration of the stressor (acid, base, or oxidizing agent), or duration of exposure. For thermal stress, consider increasing the temperature in 10-20°C increments. For hydrolytic and oxidative stress, you can increase the concentration of the stressing agent or the temperature.

    • Confirm Method Sensitivity: Ensure your analytical method has a low enough limit of detection (LOD) and limit of quantitation (LOQ) to detect minor degradation products.

    • Alternative Stressors: If standard stressors are ineffective, consider using more potent agents, but this should be scientifically justified.

Problem 2: I am seeing complete degradation of my compound very quickly.

  • Plausible Cause: The stress conditions are too harsh for the molecule.

  • Troubleshooting Steps:

    • Reduce Stress Severity: Decrease the temperature, concentration of the stressor, or exposure time. The goal is to achieve partial degradation (5-20%) to observe the primary degradation products.[9]

    • Time-Point Study: Sample at multiple, shorter time points to capture the initial degradation profile before the parent compound is fully consumed.

Problem 3: My chromatogram shows many small, poorly resolved peaks after stress testing.

  • Plausible Cause: This could indicate complex degradation pathways leading to multiple minor products, or it could be an issue with the chromatographic method.

  • Troubleshooting Steps:

    • Optimize Chromatography:

      • Gradient Modification: Adjust the gradient slope to improve the separation of closely eluting peaks. A shallower gradient can often enhance resolution.

      • Mobile Phase pH: Vary the pH of the aqueous mobile phase to alter the ionization state of the analyte and its degradation products, which can significantly impact retention and selectivity.

      • Column Chemistry: Try a different stationary phase (e.g., a different C18 column or a phenyl-hexyl column) to exploit different separation mechanisms.

    • Characterize Major Degradants First: Focus on identifying the primary degradation products. These are often the most relevant for understanding the stability of the compound.

IV. Experimental Workflows and Diagrams

Forced Degradation Study Workflow

The following diagram illustrates a typical workflow for a forced degradation study of (9aS)-Octahydropyrazino[2,1-c]oxazine.

Forced_Degradation_Workflow cluster_preparation Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis cluster_outcome Outcome API API Substance Acid Acid Hydrolysis (e.g., 0.1M HCl, 60°C) API->Acid Expose Solid Base Base Hydrolysis (e.g., 0.1M NaOH, 60°C) API->Base Expose Solid Oxidation Oxidation (e.g., 3% H2O2, RT) API->Oxidation Expose Solid Thermal Thermal (e.g., 80°C Solid) API->Thermal Expose Solid Photo Photostability (ICH Q1B) API->Photo Expose Solid Solution API in Solution Solution->Acid Expose Solution Solution->Base Expose Solution Solution->Oxidation Expose Solution Solution->Thermal Expose Solution Solution->Photo Expose Solution HPLC HPLC Analysis (Stability-Indicating Method) Acid->HPLC Base->HPLC Oxidation->HPLC Thermal->HPLC Photo->HPLC MassSpec Mass Spectrometry (Degradant Identification) HPLC->MassSpec Characterize Peaks Method Method Validation HPLC->Method Pathway Degradation Pathway Elucidation MassSpec->Pathway

Caption: Workflow for forced degradation of (9aS)-Octahydropyrazino[2,1-c]oxazine.

Troubleshooting Logic for Unexpected Degradation Profile

This diagram provides a logical approach to troubleshooting when your degradation results are not as expected.

Troubleshooting_Logic cluster_low Low Degradation cluster_high High Degradation cluster_complex Complex Profile Start Unexpected Degradation Profile Q1 Q1 Start->Q1 A1 Increase Stress Severity: - Higher Temp - Higher [Stressor] - Longer Time Q1:f1->A1 A2 Check Method Sensitivity (LOD/LOQ) Q1:f1->A2 B1 Decrease Stress Severity: - Lower Temp - Lower [Stressor] - Shorter Time Q1:f2->B1 B2 Conduct Time-Point Study Q1:f2->B2 C1 Optimize HPLC Method: - Adjust Gradient - Vary Mobile Phase pH - Change Column Q1:f3->C1 C2 Focus on Major Degradants Q1:f3->C2

Caption: Decision tree for troubleshooting forced degradation experiments.

V. References

  • Freeman, S. A. (2009). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. The University of Texas at Austin. [Link]

  • ICH Harmonised Tripartite Guideline. (1996). Q1B Photostability Testing of New Drug Substances and Products. [Link]

  • U.S. Food and Drug Administration. (1996). Q1B Photostability Testing of New Drug Substances and Products. [Link]

  • Alsante, K. M., et al. (2014). The Role of Forced Degradation in Pharmaceutical Development. In Separation Science and Technology (Vol. 10, pp. 1-39). Academic Press. [Link]

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2003). ICH Q1A (R2) Stability Testing of New Drug Substances and Products. [Link]

  • PubChem. (9aS)-Octahydropyrazino[2,1-c][6][15]oxazine. National Center for Biotechnology Information. [Link]

  • PubChem. (9aR)-octahydropiperazino[2,1-c]morpholine. National Center for Biotechnology Information. [Link]

  • Rao, B. M., & Kumar, K. P. (2011). Stability-Indicating HPLC Method for the Determination of Related Substances of Vardenafil Hydrochloride in Drug Substance and Drug Product. Journal of Chromatographic Science, 49(8), 618–624. [Link]

  • Rori, A., et al. (2018). Structural characterization of the oxidative degradation products of an antifungal agent SCH 56592 by LC-NMR and LC-MS. Journal of Pharmaceutical and Biomedical Analysis, 159, 34-41. [Link]

  • S. M. Voice, et al. (2013). Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions. Journal of Environmental Chemical Engineering, 11(6), 111228. [Link]

  • Teas, C., et al. (2001). Degradation of Morpholine by an Environmental Mycobacterium Strain Involves a Cytochrome P-450. Applied and Environmental Microbiology, 67(10), 4641–4646. [Link]

  • Thumma, S. (2022). Stability Indicating Assay Method. International Journal of Creative Research Thoughts, 10(10). [Link]

  • Unknown. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

Sources

Optimization

addressing batch-to-batch variability of synthesized (9aS)-Octahydropyrazino[2,1-c]oxazine

Technical Support Center: (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine A Guide to Addressing Batch-to-Batch Variability in Synthesis Welcome to the technical support center for the synthesis of (9aS)-Octahydropyrazino[2,1...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine

A Guide to Addressing Batch-to-Batch Variability in Synthesis

Welcome to the technical support center for the synthesis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine. As a Senior Application Scientist, my goal is to provide you with a comprehensive, experience-driven guide to navigate and control the complexities of its synthesis. In the development of active pharmaceutical ingredients (APIs), the consistency of your starting materials and intermediates is not just a matter of quality control; it is a foundational pillar of a successful drug development program.[3] Subtle variations in an intermediate like (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine can cascade into significant issues downstream, impacting impurity profiles, process stability, and regulatory filings.[3]

This guide is structured as a series of questions and answers, designed to directly address the practical challenges you may encounter. We will delve into the root causes of variability, from raw materials to final crystallization, and provide actionable protocols and troubleshooting frameworks.

Section 1: The Synthetic Pathway - A Framework for Control

To effectively troubleshoot variability, we must first understand the process. While multiple synthetic routes to this bicyclic amine are possible, a common and plausible approach involves a multi-step sequence. For the purpose of this guide, we will consider a hypothetical, yet representative, two-step synthesis involving a key cyclization. Understanding the critical control points in this pathway is the first step toward achieving batch-to-batch consistency.

G cluster_0 Step 1: Intermediate Formation cluster_1 Step 2: Cyclization & Product Formation cluster_2 Work-up & Isolation A Starting Material A (e.g., Chiral Amino Alcohol) R1 Reaction 1 (e.g., Condensation/Alkylation) A->R1 B Starting Material B (e.g., Piperazine Precursor) B->R1 I1 Intermediate I R1->I1 CPP1 CPP-1: Raw Material Purity CPP-2: Stoichiometry CPP-3: Temperature Control R1->CPP1 R2 Reaction 2 (e.g., Intramolecular Cyclization) I1->R2 P_crude Crude Product R2->P_crude CPP2 CPP-4: Reagent Addition Rate CPP-5: Reaction Time CPP-6: Solvent Quality R2->CPP2 WU Aqueous Work-up (Quench, Extraction) P_crude->WU Cryst Crystallization WU->Cryst CPP3 CPP-7: pH Control CPP-8: Phase Separation WU->CPP3 P_final (9aS)-Octahydropyrazino... (Final Product) Cryst->P_final CPP4 CPP-9: Supersaturation Control CPP-10: Cooling Rate CPP-11: Seeding Strategy Cryst->CPP4

Caption: Hypothetical synthesis workflow highlighting Critical Process Parameters (CPPs).

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common root causes of batch-to-batch variability in this synthesis?

Answer: Batch-to-batch variability is rarely caused by a single factor. It typically arises from a combination of issues across three main areas:

  • Raw Material Inconsistency: This is the most frequent and often overlooked cause. Even minor variations in the purity of starting materials can have a profound impact on reaction kinetics and impurity profiles.[4][5] For example, trace metal impurities can alter catalytic activity, while unexpected water content can affect moisture-sensitive reagents and reaction pathways.[6]

  • Process Parameter Deviation: Chemical reactions are highly sensitive to their conditions. Inconsistent control of temperature, pressure, stirring rates, and reagent addition times can lead to different outcomes.[7] For instance, poor temperature control during cyclization might favor the formation of a side-product, leading to a different impurity profile in the final product.

  • Work-up and Isolation Procedures: The purification stage, especially crystallization, is a critical step where variability is often introduced.[8] Inconsistent phase separation during extraction can carry aqueous impurities forward, while uncontrolled crystallization can lead to variations in purity, crystal form (polymorphism), and particle size, which affects downstream processing.[9][10]

Q2: My final product yield is consistently lower than expected, and it varies significantly between batches. Where should I start my investigation?

Answer: A low and variable yield points to issues in either reaction completion or product loss during isolation. A systematic approach is required:

  • Verify Raw Material Quality: Before starting, ensure all starting materials and reagents meet their specifications. Pay special attention to the purity of the limiting reagent. An impurity in a reactant reduces the amount available for the desired reaction, directly lowering the theoretical yield.[5] (See Protocol 1 for raw material qualification).

  • Monitor Reaction Progress: Implement in-process controls (IPCs) using techniques like TLC or HPLC to track the consumption of the starting material and the formation of the product. If the reaction stalls or proceeds slowly, it could indicate an issue with reagent quality, temperature, or mixing. A reaction that stops prematurely is a common cause of low yield.[11]

  • Analyze Your Waste Streams: Don't discard your aqueous layers and mother liquor without analysis. Check the aqueous layers post-extraction for your product; it may be more water-soluble than anticipated.[11] Analyze the crystallization mother liquor to quantify how much product is being lost due to its solubility in the crystallization solvent. This can help you optimize your solvent system or isolation temperature.

Q3: I've detected a new, unknown impurity in my latest batch via HPLC. What is the standard procedure for identifying and controlling it?

Answer: The appearance of a new impurity requires a structured, multi-step response to ensure product quality and safety.[12]

  • Quantify and Assess Risk: First, determine the level of the impurity. Regulatory guidelines (like ICH Q3A/B) set thresholds for reporting, identification, and qualification based on the maximum daily dose of the final drug.[13]

  • Isolate and Characterize: If the impurity is above the identification threshold, you must determine its structure. This typically involves isolating a small quantity using preparative HPLC.[12] Once isolated, the structure is elucidated using analytical techniques like Mass Spectrometry (MS) for molecular weight and NMR spectroscopy for structural connectivity.

  • Identify the Source: Once the structure is known, you can hypothesize its formation mechanism. Is it...

    • ...related to a new impurity in a starting material?

    • ...a new side-product from an uncontrolled process parameter?

    • ...a degradation product formed during work-up or storage?[12]

  • Implement Control Measures: Based on the source, you can develop a control strategy. This could involve tightening specifications for raw materials, modifying reaction conditions to disfavor the side-reaction, or adjusting work-up procedures to remove the impurity effectively.

The following decision tree provides a visual guide for this process.

G start New Impurity Detected in Batch quantify Quantify Impurity by HPLC (Area %) start->quantify check_spec Is Impurity > Identification Threshold (e.g., >0.10%)? quantify->check_spec isolate Isolate Impurity (Prep-HPLC / SFC) check_spec->isolate Yes end_accept Accept Batch (If Below Limit) Report & Monitor check_spec->end_accept No characterize Structural Elucidation (LC-MS, NMR) isolate->characterize hypothesize Hypothesize Formation Pathway characterize->hypothesize source Identify Source: - Raw Material? - Side Reaction? - Degradation? hypothesize->source control Develop & Implement Control Strategy source->control Confirmed end_monitor Monitor Future Batches Document Findings control->end_monitor

Caption: Troubleshooting decision tree for an unknown impurity.

Section 3: In-Depth Troubleshooting Guide

This section provides a deeper dive into specific problems organized by the stage of the process.

Problem A: Inconsistent Yield & Reaction Performance
Symptom Potential Cause Recommended Action & Rationale
Reaction fails to reach completion 1. Poor Raw Material Quality: An inhibitor or low-purity reactant is present.[5]Action: Re-qualify all starting materials and reagents against established standards. Perform a small-scale reaction with a known, high-quality "gold standard" batch of materials to confirm. Rationale: This definitively isolates the problem to the raw materials versus the process itself.
2. Insufficient Mixing: In heterogeneous reactions or viscous solutions, poor agitation can create localized "hot spots" or areas of low reagent concentration.Action: Visually inspect mixing during the reaction. Increase the agitation rate or consider a different impeller design. Rationale: Ensuring homogeneity is critical for consistent reaction kinetics and heat transfer.[3]
Low yield after work-up 1. Product Loss to Aqueous Layer: The product may have higher water solubility than expected, especially if it's in a protonated/salt form.Action: Analyze the aqueous layers by HPLC. If significant product is present, perform additional extractions with an appropriate organic solvent or adjust the pH to suppress solubility.[11] Rationale: Verifying the mass balance is a fundamental troubleshooting step.
2. Product Degradation: The product may be unstable to the pH or temperature conditions of the work-up.[11]Action: Take a sample of the crude reaction mixture and expose it to the work-up conditions (e.g., acidic quench) on a small scale. Monitor for degradation by TLC/HPLC. Rationale: This stability test quickly identifies if the purification process itself is destroying the product.
Problem B: Variable Impurity Profile
Impurity Type Potential Source Troubleshooting & Control Strategy
Starting Material-Related An impurity present in a starting material is carried through the synthesis.Strategy: Develop a more stringent specification for incoming raw materials. This may include adding an HPLC purity test or a limit test for specific known impurities.[12] This proactive approach is a core principle of Quality by Design (QbD).[14]
Process-Related (Side-Product) A competing reaction pathway is being favored due to a process deviation (e.g., incorrect temperature, stoichiometry).Strategy: Use Design of Experiments (DoE) to understand the impact of Critical Process Parameters (CPPs) on the formation of this impurity.[14] This allows you to define a robust "design space" where the process consistently delivers high-purity material.
Degradation Product The desired product is degrading during the reaction, work-up, or isolation.Strategy: Identify the stress factor (e.g., heat, light, acid, base). Modify the process to avoid it, such as lowering the distillation temperature, protecting the reaction from light, or using a milder quenching agent.
Problem C: Inconsistent Physical Properties (Post-Crystallization)

Crystallization is a complex unit operation critical for purification and defining the final product's physical attributes.[8] Inconsistency here often stems from poor control over supersaturation, the driving force for crystallization.[1]

  • Issue: "Oiling Out" or Liquid-Liquid Phase Separation. This occurs when supersaturation is generated too quickly, causing a solute-rich liquid phase to separate instead of solid crystals. This oily phase can trap impurities and disrupt downstream operations.[9]

    • Solution: Employ Process Analytical Technology (PAT) tools like real-time microscopy to monitor particle formation.[1][9] Control supersaturation by slowing the addition of anti-solvent or the cooling rate. A well-defined seeding strategy is also critical to provide nucleation sites and relieve supersaturation in a controlled manner.[9]

  • Issue: Variable Crystal Size and Shape (Habit). This can affect filtration, drying times, and flowability.

    • Solution: Crystal habit is influenced by factors like solvent, cooling rate, and impurity levels. PAT tools can monitor particle size distribution in real-time.[2] The goal is to maintain a consistent crystallization process within the established design space to ensure reproducible physical properties.[8][15]

Section 4: Standard Operating Protocols

Protocol 1: Raw Material Qualification - Water Content by Karl Fischer Titration
  • Objective: To accurately quantify the water content in solvents and solid starting materials.

  • Instrumentation: Volumetric or coulometric Karl Fischer titrator.

  • Procedure (for a solid sample):

    • Standardize the Karl Fischer reagent with a certified water standard.

    • Accurately weigh a representative sample of the solid material directly into the titration vessel.

    • Initiate the titration. The instrument will automatically dispense the KF reagent until the endpoint is reached.

    • The instrument software will calculate the water content, typically expressed as a percentage or ppm.

    • Perform the measurement in triplicate to ensure reproducibility.

  • Acceptance Criteria: The measured water content must be within the limits defined in the material's specification sheet.

Protocol 2: HPLC Method for Purity Analysis
  • Objective: To separate and quantify the main component from related impurities.

  • Method Parameters (Example):

ParameterValue
Column C18 Reverse Phase, 4.6 x 150 mm, 3.5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 5% B to 95% B over 20 minutes
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Injection Vol. 5 µL
Detector UV at 210 nm
  • Procedure:

    • Prepare samples by dissolving a known weight of the material in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a concentration of ~1 mg/mL.

    • Equilibrate the HPLC system until a stable baseline is achieved.

    • Inject a blank (diluent), a system suitability standard, and the samples.

    • Integrate the resulting chromatogram and report the purity as Area % for the main peak.

References

  • Applying simple PAT tools to crystallisation in process chemistry. (2017). Vertex AI Search.
  • Process Analytical Technology for Crystallization of Active Pharmaceutical Ingredients. (n.d.). Vertex AI Search.
  • Enhancing Crystallization Control with In-Line PAT for Scalable Manufacturing. (n.d.). Vertex AI Search.
  • How PAT tools can help improve understanding of the crystallis
  • Process Analytical Technology for Crystallization of Active Pharmaceutical Ingredients. (n.d.). Vertex AI Search.
  • Batch-to-Batch Consistency: Why It Matters for Intermedi
  • Reducing Batch-to-Batch Variability a Success Story for Pharmaceutical Valid
  • The truth about chemical plants where a 1% change in raw material purity can dramatically reduce reaction yields. (2025). newji.
  • Navigating Batch-to-Batch Variability with a D
  • Batch-to-Batch Variability - Applications using Sorption Experiments. (n.d.). Surface Measurement Systems.
  • Maximizing Yield and Purity: Strategies for Fine Chemical Synthesis. (2024). AZoM.
  • Chemical Synthesis Batch to Continuous Manufacturing. (2023). Kewaunee.
  • Elements in Raw Materials May Impact Product Quality. (2018).
  • Effect of reaction time on the yield and purity of boric acid. (n.d.).
  • How to Identify and Control Drug Impurities Quickly with a Holistic Approach. (2020). Ascendia Pharma.
  • How do impurities impact percentage yield? (n.d.). TutorChase.
  • (9AS)-Octahydropyrazino[2,1-c][1][2]oxazine. (n.d.). Biosynth.

  • (7S,9aS)-7-[(Benzyloxy)methyl]octahydropyrazino[2,1-c][1][2]oxazine hydrochloride. (n.d.). AChemBlock.

  • Identifying and Quantifying Impurities in Chemical Products. (n.d.). SCION Instruments.
  • How To: Troubleshoot a Reaction. (n.d.). University of Rochester, Department of Chemistry.
  • Microwave-assisted synthesis of novel[1][2] oxazine derivatives as potent anti-bacterial and antioxidant agents. (2024). Arkat USA.

  • Cas 1089280-14-7,(S)-Octahydropyrazino[2,1-c][1][2]oxazine. (n.d.). LookChem.

  • (S)-Octahydropyrazino[2,1-C][1][2]oxazine dihydrochloride. (n.d.). PubChem.

  • Synthesis of Piperazines by C-H Functionaliz
  • Process of Finding Impurities in Pharmaceutical Products. (2014). Pharmaguideline.
  • HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.

Sources

Troubleshooting

Technical Support Center: Analytical Methods for (9aS)-Octahydropyrazino[2,1-c]oxazine

A Foreword from Your Application Scientist: Welcome to the dedicated support guide for the analytical refinement of (9aS)-Octahydropyrazino[2,1-c]oxazine. It is important to note that this molecule is a novel, hypothetic...

Author: BenchChem Technical Support Team. Date: January 2026

A Foreword from Your Application Scientist:

Welcome to the dedicated support guide for the analytical refinement of (9aS)-Octahydropyrazino[2,1-c]oxazine. It is important to note that this molecule is a novel, hypothetical structure for the purposes of this guide. Based on its nomenclature—a saturated, fused bicyclic system containing nitrogen and oxygen heteroatoms—we can infer its key physicochemical properties. It is expected to be a small, highly polar, and basic compound .

This guide is built upon this scientific foundation. The challenges you may encounter, such as poor retention in reversed-phase chromatography or asymmetrical peak shapes, are common for this class of molecules. The principles, protocols, and troubleshooting steps detailed here are derived from established best practices for analyzing polar basic compounds, ensuring a robust and scientifically sound approach to your method development.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical challenges associated with a molecule like (9aS)-Octahydropyrazino[2,1-c]oxazine?

A1: The primary challenges stem directly from its inferred structure:

  • High Polarity: The molecule is not well retained on traditional non-polar stationary phases like C18, often eluting at or near the solvent front in reversed-phase liquid chromatography (RPLC).[1][2]

  • Basic Nature: The nitrogen atoms in the pyrazine ring make the molecule basic. This can lead to strong, undesirable secondary interactions with acidic residual silanol groups on the surface of silica-based HPLC columns, resulting in significant peak tailing.[3][4]

  • Lack of a Strong Chromophore: As a saturated heterocyclic compound, it likely lacks a significant UV-absorbing chromophore, making detection by UV-Vis spectrophotometry insensitive. This necessitates more universal detection methods like mass spectrometry.

  • Volatility: It is likely not volatile enough for direct analysis by Gas Chromatography (GC) without a derivatization step to increase its volatility and thermal stability.

Q2: Which analytical technique is most suitable for quantitative analysis?

A2: Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (LC-MS/MS) is the gold-standard technique for this type of analyte.[5][6][7]

  • Why HILIC? HILIC utilizes a polar stationary phase (e.g., bare silica, amide, diol) and a mobile phase with a high percentage of organic solvent.[8][9] This unique combination allows for the effective retention of highly polar compounds that are unretained in RPLC.[6][7] The mechanism relies on partitioning the analyte into a water-enriched layer on the surface of the stationary phase.[9]

  • Why LC-MS/MS? Given the probable lack of a UV chromophore, mass spectrometry provides the required sensitivity and selectivity.[10][11][12] Tandem MS (MS/MS) using Multiple Reaction Monitoring (MRM) mode offers exceptional specificity by monitoring a distinct precursor-to-product ion fragmentation, which is critical for quantitative analysis in complex matrices like plasma or tissue homogenates.[10][13]

Q3: Can I use Reversed-Phase Liquid Chromatography (RPLC)? What are the requirements?

A3: While challenging, it is not impossible. If you must use RPLC, you cannot use a standard C18 column under neutral conditions. Success requires mitigating the two main problems: poor retention and peak tailing.

  • To Improve Retention: Use a column designed for polar analytes, such as a polar-endcapped C18 or an embedded polar group (EPG) column.[1][14] These columns are stable in highly aqueous mobile phases (95-100% water) without the risk of stationary phase collapse that affects traditional C18 columns.[15]

  • To Prevent Peak Tailing: The interaction between the basic analyte and acidic silanols must be disrupted. This can be achieved in two ways:

    • Low pH Mobile Phase: Add an acid like formic acid or trifluoroacetic acid (TFA) to the mobile phase to achieve a pH of 2-3. At this low pH, the residual silanol groups are protonated (Si-OH) and less likely to interact with the protonated basic analyte (BH+).[3][4][16]

    • High pH Mobile Phase: Use a column specifically designed for high pH stability (e.g., a hybrid silica particle column). At a high pH (e.g., >10), the basic analyte is in its neutral form (B), which is more hydrophobic and better retained, while the silanols are deprotonated (SiO-), and repulsion can minimize secondary interactions.[17]

Q4: What are the key considerations for sample preparation?

A4: The goal is to efficiently extract the polar analyte while removing interfering matrix components like proteins and lipids.

  • Protein Precipitation (PPT): For biological samples, initial removal of proteins with a solvent like acetonitrile is a common first step.

  • Solid-Phase Extraction (SPE): This is the most effective technique for cleanup and concentration. For a polar basic compound, a mixed-mode cation exchange SPE cartridge is ideal. The analyte will be retained by both reversed-phase and strong/weak cation exchange mechanisms, allowing for rigorous washing steps to remove neutral and acidic interferences. Elution is then achieved with a basic, high-organic solvent. Alternatively, HILIC SPE cartridges can be used.[10][12]

Troubleshooting Guide

This section addresses common issues encountered during method development.

Diagram: Troubleshooting Workflow for Peak Tailing

G start Peak Tailing Observed (Asymmetry > 1.2) check_ph Is Mobile Phase pH Controlled (Buffered)? start->check_ph add_buffer Action: Add Buffer (e.g., 10-20mM Ammonium Formate) or Acid (0.1% Formic Acid) check_ph->add_buffer No check_column What is the Column Chemistry? check_ph->check_column Yes resolve Peak Shape Improved add_buffer->resolve rp_column Standard RPLC (e.g., C18, C8) check_column->rp_column Standard RP hilic_column HILIC or Polar-Endcapped RPLC check_column->hilic_column HILIC / Polar rp_solution Problem: Silanol Interactions Action: Switch to HILIC or Base-Deactivated RPLC column rp_column->rp_solution check_hardware Action: Check for System Issues (Column void, plugged frit, extra-column volume) hilic_column->check_hardware rp_solution->resolve check_hardware->resolve

Caption: Workflow for diagnosing and resolving peak tailing issues.

Troubleshooting Data Table
Problem Potential Cause(s) Recommended Solution(s) & Explanation
Poor Peak Shape (Tailing) 1. Secondary Silanol Interactions: The basic analyte interacts with acidic silanol groups on the silica stationary phase.[3][4]Primary Solution: Switch to a HILIC column (e.g., Amide, Silica). HILIC phases are designed for polar compounds and operate under different retention mechanisms, avoiding this issue.[8]Alternative (RPLC): Use a low pH mobile phase (pH 2-3) with 0.1% formic acid to protonate silanols and reduce interaction.[16] Or, use a modern, base-deactivated or polar-endcapped RPLC column.[14]
2. Column Void or Contamination: A void at the column inlet or a plugged frit can distort the flow path.[4]Action: Disconnect the column, reverse it (if manufacturer permits), and flush to waste with a strong solvent. If the problem persists after reconnecting, the column is likely compromised and should be replaced.[4]
Low or No Sensitivity 1. Poor Ionization (LC-MS): Mobile phase is suppressing analyte ionization in the MS source.Action: Ensure the mobile phase pH promotes the formation of the desired ion (e.g., [M+H]+). Use a volatile buffer like ammonium formate or ammonium acetate (10-20 mM).[9] Optimize MS source parameters (e.g., capillary voltage, gas temperature).
2. No Chromophore (LC-UV): The analyte does not absorb UV light at the selected wavelength.Action: This is an inherent property. The definitive solution is to use a more universal detector like a Mass Spectrometer (MS) [10][12] or a Charged Aerosol Detector (CAD).
Retention Time (RT) Drift 1. Insufficient Equilibration (HILIC): HILIC columns require longer equilibration times than RPLC columns between gradient runs to re-establish the aqueous layer on the stationary phase.[15]Action: Increase the post-run equilibration time to at least 10 column volumes. Monitor the pressure trace; a stable baseline pressure indicates the column is ready.
2. Mobile Phase Inaccuracy: Small errors in preparing the highly organic mobile phase for HILIC can cause significant RT shifts.[18]Action: Prepare mobile phases gravimetrically instead of volumetrically for higher accuracy. Ensure mobile phases are adequately buffered to maintain a consistent pH.[9]
3. Temperature Fluctuations: Changes in ambient temperature affect mobile phase viscosity and retention.Action: Use a thermostatted column compartment and set it to a stable temperature (e.g., 40 °C).[6]

Experimental Protocols

Diagram: Method Selection Decision Tree

G start Start: Quantify (9aS)-Octahydropyrazino[2,1-c]oxazine detector Is an LC-MS/MS Available? start->detector no_ms Is Derivatization for GC-MS Feasible? detector->no_ms No chromatography Select Chromatography Mode detector->chromatography Yes no_go Challenge: High difficulty. Consider outsourcing or acquiring MS capability. no_ms->no_go No use_gcms Strategy: Derivatize with (e.g., MSTFA) and analyze by GC-MS. no_ms->use_gcms Yes use_hilic Primary Strategy: HILIC-LC-MS/MS chromatography->use_hilic use_rp Alternative Strategy: Polar-Endcapped RPLC-MS/MS (with low pH mobile phase) chromatography->use_rp

Caption: Decision tree for selecting an analytical strategy.

Protocol 1: HILIC-LC-MS/MS Method for Quantification in Plasma

This protocol provides a robust starting point for method development, grounded in principles for analyzing polar heterocyclic amines.[6][10][12]

1. Sample Preparation (Solid-Phase Extraction)

  • Objective: To isolate the analyte from plasma proteins and lipids.

  • Materials: Mixed-Mode Strong Cation Exchange (MCX) SPE plate/cartridges.

  • Steps:

    • Pre-treat 100 µL of plasma sample by adding 200 µL of 4% phosphoric acid in water. Vortex to mix. This step lyses cells and precipitates some proteins.

    • Centrifuge at 4000 x g for 10 minutes.

    • Condition the MCX SPE plate with 1 mL of methanol, followed by 1 mL of water.

    • Load the supernatant from step 2 onto the SPE plate.

    • Wash 1: Add 1 mL of 0.1% formic acid in water to wash away neutral and weakly retained compounds.

    • Wash 2: Add 1 mL of methanol to wash away lipids and other non-polar interferences.

    • Elute: Add 1 mL of 5% ammonium hydroxide in methanol. The basic modifier neutralizes the analyte, releasing it from the cation exchange sorbent.

    • Evaporate the eluate to dryness under a stream of nitrogen at 40 °C.

    • Reconstitute the residue in 100 µL of 90:10 Acetonitrile:Water for injection.

2. LC-MS/MS Conditions

  • Rationale: A HILIC column provides retention, while the ammonium formate buffer controls pH and ensures MS compatibility. A gradient is used to elute the analyte and clean the column.

  • Parameters:

    • LC System: UPLC/UHPLC system

    • Column: ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 x 100 mm (or equivalent HILIC phase)[6]

    • Column Temperature: 40 °C

    • Mobile Phase A: 10 mM Ammonium Formate in Water

    • Mobile Phase B: 10 mM Ammonium Formate in 95:5 Acetonitrile:Water

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

    • Gradient Program:

      Time (min) %B
      0.0 95
      3.0 70
      3.1 50
      4.0 50
      4.1 95

      | 6.0 | 95 |

  • Mass Spectrometer: Triple Quadrupole Mass Spectrometer

  • Ionization Mode: Electrospray Ionization, Positive (ESI+)

  • Key MS Parameters:

    • Capillary Voltage: 3.0 kV

    • Source Temperature: 150 °C

    • Desolvation Temperature: 500 °C

    • MRM Transitions: To be determined by infusing a standard of the analyte. A hypothetical transition could be m/z 157.1 → 114.1.

3. Method Validation

  • Framework: All developed methods must be validated according to regulatory guidelines such as ICH Q2(R1) to ensure they are fit for purpose.[19][20][21][22]

  • Key Validation Parameters:

    • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

    • Linearity & Range: Demonstrating a proportional response to analyte concentration over a defined range.

    • Accuracy & Precision: Closeness of results to the true value (accuracy) and agreement among a series of measurements (precision).

    • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentrations that can be reliably detected and quantified, respectively.

    • Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters.

References

  • Lee, K.-J., et al. (2016). Determination of Heterocyclic Amines and Acrylamide in Agricultural Products with Liquid Chromatography-Tandem Mass Spectrometry. Journal of the Korean Society for Applied Biological Chemistry. Available at: [Link]

  • García-Falcón, M. S., et al. (2004). Determination of Heterocyclic Amines by Liquid Chromatography-Quadrupole Time-Of-Flight Mass Spectrometry. Journal of Chromatography A. Available at: [Link]

  • Lee, K.-J., et al. (2016). Determination of Heterocyclic Amines and Acrylamide in Agricultural Products with Liquid Chromatography-Tandem Mass Spectrometry. ResearchGate. Available at: [Link]

  • BioPharm International. (2023). A Step-by-Step Approach for Method Development to Generate a Successful HILIC Separation. BioPharm International. Available at: [Link]

  • Waters Corporation. (n.d.). Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. Waters. Available at: [Link]

  • Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. Available at: [Link]

  • Kim, T. H., et al. (2015). Analysis of Heterocyclic Amines in Mainstream Cigarette Smoke using by LC-MS/MS. Journal of the Korean Society for Applied Biological Chemistry. Available at: [Link]

  • International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. Available at: [Link]

  • Jen, J. F., et al. (2022). Determination of Heterocyclic Aromatic Amines (HAAs) in Urban Particulate Standard Reference Material and Wildfire-Influenced Particulate Matter by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). Taylor & Francis Online. Available at: [Link]

  • Chirita, R.-I., et al. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Separation Science. Available at: [Link]

  • Altabrisa Group. (2023). 3 Key Regulatory Guidelines for Method Validation. Altabrisa Group. Available at: [Link]

  • Agilent Technologies. (2018). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Agilent. Available at: [Link]

  • Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Agilent. Available at: [Link]

  • Dr. Kromidas. (n.d.). HPLC Troubleshooting Guide. Available at: [Link]

  • International Council for Harmonisation. (n.d.). Quality Guidelines. ICH. Available at: [Link]

  • BioPharma Services. (n.d.). BA Method Development: Polar Compounds. BioPharma Services. Available at: [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at: [Link]

  • Pharma Knowledge Forum. (2024). How to Develop HPLC Method for Basic Compounds. Pharma Knowledge Forum. Available at: [Link]

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Element Lab Solutions. Available at: [Link]

  • Jones Chromatography. (n.d.). The HPLC Analysis of Polar Analytes with Aqueous Mobile Phases. Available at: [Link]

  • Phenomenex. (2022). Choosing the Right UHPLC Column for Highly Polar Basic Compounds. Phenomenex. Available at: [Link]

  • SIELC Technologies. (n.d.). Polar Compounds. SIELC Technologies. Available at: [Link]

  • Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Validating the In Vivo Biological Activity of (9aS)-Octahydropyrazino[2,1-c]oxazine: A Comparative Guide for Preclinical Research

For researchers and drug development professionals navigating the preclinical landscape, the rigorous in vivo validation of novel chemical entities is a critical juncture. This guide provides an in-depth, technically-foc...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and drug development professionals navigating the preclinical landscape, the rigorous in vivo validation of novel chemical entities is a critical juncture. This guide provides an in-depth, technically-focused framework for assessing the biological activity of (9aS)-Octahydropyrazino[2,1-c]oxazine, a heterocyclic compound with potential psychoactive properties. By contextualizing its evaluation against established compounds and detailing robust experimental protocols, this document serves as a practical resource for generating reliable and translatable in vivo data.

Introduction to (9aS)-Octahydropyrazino[2,1-c]oxazine and the Rationale for In Vivo Assessment

(9aS)-Octahydropyrazino[2,1-c]oxazine belongs to the broad class of oxazine derivatives, which are six-membered heterocyclic compounds containing nitrogen and oxygen atoms.[1][2] This structural motif is present in a variety of pharmacologically active compounds, exhibiting a wide spectrum of biological effects, including anti-inflammatory, antibacterial, antiviral, antidiabetic, and anticancer properties.[2] Given the emergence of novel psychoactive substances (NPS) with diverse chemical structures, it is plausible to hypothesize that (9aS)-Octahydropyrazino[2,1-c]oxazine may exert effects on the central nervous system (CNS).[3][4][5]

In vitro assays provide essential preliminary data, but in vivo studies are indispensable for understanding a compound's true biological impact within a complex, whole-organism system.[6] In vivo evaluation allows for the comprehensive assessment of a compound's pharmacokinetic profile, its integrated physiological and behavioral effects, and its potential toxicity.[6][7] For a potential psychoactive compound, in vivo behavioral assays are paramount for characterizing its unique pharmacological signature.[8][9][10]

This guide will focus on a hypothetical psychoactive profile for (9aS)-Octahydropyrazino[2,1-c]oxazine, outlining a strategic approach to its in vivo validation.

Comparative Framework: Benchmarking Against Standard Psychoactive Agents

To meaningfully interpret the in vivo data for (9aS)-Octahydropyrazino[2,1-c]oxazine, it is crucial to benchmark its effects against well-characterized psychoactive compounds. The choice of comparators should be guided by the hypothesized mechanism of action, which, for a novel compound, may initially be broad. A tiered approach is recommended, starting with compounds representing major psychoactive classes.

Compound Class Exemplar Compound Primary Mechanism of Action Key Behavioral Effects in Rodents
Psychostimulant d-AmphetamineDopamine and norepinephrine reuptake inhibitor/releaserIncreased locomotor activity, stereotypy, reward-seeking behavior
Psychedelic PsilocybinSerotonin 5-HT2A receptor agonistHead-twitch response (in mice), altered sensory gating
Dissociative KetamineNMDA receptor antagonistHyperlocomotion, ataxia, stereotypy, deficits in prepulse inhibition
Anxiolytic DiazepamGABA-A receptor positive allosteric modulatorReduced anxiety-like behavior in elevated plus maze and light-dark box

Experimental Workflows for In Vivo Validation

A comprehensive in vivo validation plan should encompass pharmacokinetics, a battery of behavioral assays, and initial toxicology screening.

Pharmacokinetic (PK) Profiling

Understanding the absorption, distribution, metabolism, and excretion (ADME) of (9aS)-Octahydropyrazino[2,1-c]oxazine is fundamental to designing and interpreting subsequent efficacy and toxicology studies.

Experimental Protocol: Rodent Pharmacokinetic Study

  • Animal Model: Male and female Sprague-Dawley rats (8-10 weeks old).

  • Compound Administration:

    • Intravenous (IV) bolus (e.g., 1 mg/kg) via tail vein to determine clearance and volume of distribution.

    • Oral gavage (PO) (e.g., 10 mg/kg) to assess oral bioavailability.

  • Blood Sampling: Serial blood samples (e.g., 50 µL) collected from the saphenous vein at multiple time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Sample Processing: Plasma is separated by centrifugation and stored at -80°C until analysis.

  • Bioanalysis: Plasma concentrations of (9aS)-Octahydropyrazino[2,1-c]oxazine are quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[11]

  • Data Analysis: Non-compartmental analysis is used to determine key PK parameters (Cmax, Tmax, AUC, half-life, clearance, volume of distribution, and oral bioavailability).

G cluster_pk Pharmacokinetic Workflow Animal Dosing (IV & PO) Animal Dosing (IV & PO) Serial Blood Sampling Serial Blood Sampling Animal Dosing (IV & PO)->Serial Blood Sampling Time course Plasma Separation Plasma Separation Serial Blood Sampling->Plasma Separation Centrifugation LC-MS/MS Analysis LC-MS/MS Analysis Plasma Separation->LC-MS/MS Analysis Quantification PK Parameter Calculation PK Parameter Calculation LC-MS/MS Analysis->PK Parameter Calculation Non-compartmental analysis

Behavioral Phenotyping

A battery of behavioral tests is essential to characterize the psychoactive profile of (9aS)-Octahydropyrazino[2,1-c]oxazine.[12] These assays should be designed to assess general health, locomotor activity, anxiety-like behavior, and potential hallucinogenic or dissociative effects.

Experimental Protocol: Open Field Test

  • Apparatus: A square arena (e.g., 40 x 40 x 30 cm) with automated tracking software.

  • Animal Model: Male C57BL/6J mice (8-10 weeks old).

  • Procedure:

    • Acclimate mice to the testing room for at least 1 hour.

    • Administer (9aS)-Octahydropyrazino[2,1-c]oxazine, vehicle, or a comparator drug (e.g., d-amphetamine) via intraperitoneal (IP) injection.

    • Place the mouse in the center of the open field arena.

    • Record activity for 30-60 minutes.

  • Measures:

    • Horizontal Activity: Total distance traveled, ambulatory time.

    • Vertical Activity: Rearing frequency.

    • Anxiety-like Behavior: Time spent in the center versus the periphery of the arena.

Experimental Protocol: Elevated Plus Maze (EPM)

  • Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the floor.

  • Animal Model: Male Sprague-Dawley rats (8-10 weeks old).

  • Procedure:

    • Acclimate rats to the testing room for at least 1 hour.

    • Administer (9aS)-Octahydropyrazino[2,1-c]oxazine, vehicle, or a comparator drug (e.g., diazepam) via IP injection.

    • Place the rat in the center of the maze, facing an open arm.

    • Allow the rat to explore the maze for 5 minutes.

  • Measures:

    • Anxiety-like Behavior: Percentage of time spent in the open arms, percentage of open arm entries.

    • Locomotor Activity: Total number of arm entries.

G cluster_behavior Behavioral Phenotyping Workflow Compound Administration Compound Administration Open Field Test Open Field Test Compound Administration->Open Field Test Assess Locomotion & Anxiety Elevated Plus Maze Elevated Plus Maze Compound Administration->Elevated Plus Maze Assess Anxiety Prepulse Inhibition Prepulse Inhibition Compound Administration->Prepulse Inhibition Assess Sensorimotor Gating Data Analysis & Interpretation Data Analysis & Interpretation Open Field Test->Data Analysis & Interpretation Elevated Plus Maze->Data Analysis & Interpretation Prepulse Inhibition->Data Analysis & Interpretation

Preliminary Toxicology Assessment

Early assessment of a compound's safety profile is crucial.[6][13] An acute toxicity study can provide initial information on the maximum tolerated dose (MTD) and potential target organs of toxicity.[6][7][14]

Experimental Protocol: Acute Oral Toxicity Study (Up-and-Down Procedure)

  • Animal Model: Female Sprague-Dawley rats (8-10 weeks old).

  • Guideline: Following OECD Guideline 425.

  • Procedure:

    • A single animal is dosed at a starting dose (e.g., 100 mg/kg).

    • If the animal survives, the next animal is dosed at a higher level. If it does not, the next animal is dosed at a lower level.

    • Animals are observed for clinical signs of toxicity and mortality for up to 14 days.[13]

  • Endpoints:

    • LD50 estimation.

    • Clinical observations (e.g., changes in skin, fur, eyes, and behavior).

    • Body weight changes.

    • Gross necropsy at the end of the study.

G cluster_toxicology Acute Toxicology Workflow Dose Administration (Single Animal) Dose Administration (Single Animal) Observation (14 days) Observation (14 days) Dose Administration (Single Animal)->Observation (14 days) Clinical Signs & Mortality Dose Adjustment for Next Animal Dose Adjustment for Next Animal Observation (14 days)->Dose Adjustment for Next Animal Up-and-Down Procedure Gross Necropsy Gross Necropsy Observation (14 days)->Gross Necropsy End of Study Dose Adjustment for Next Animal->Dose Administration (Single Animal) LD50 Estimation & Report LD50 Estimation & Report Gross Necropsy->LD50 Estimation & Report

Data Interpretation and Path Forward

The collective data from these in vivo studies will provide a comprehensive initial profile of (9aS)-Octahydropyrazino[2,1-c]oxazine.

  • PK data will inform dose selection for future, more complex behavioral and efficacy models.

  • Behavioral data , when compared to the benchmark compounds, will allow for a preliminary classification of its psychoactive effects (e.g., stimulant-like, anxiolytic-like, etc.).

  • Toxicology data will establish an initial safety window and guide dose escalation in subsequent studies.

Should the initial in vivo validation yield a promising profile, further in-depth studies would be warranted. These could include receptor binding assays to elucidate the mechanism of action, more complex cognitive and behavioral paradigms, and sub-chronic toxicology studies.

Conclusion

The in vivo validation of a novel compound like (9aS)-Octahydropyrazino[2,1-c]oxazine is a multifaceted endeavor that requires a systematic and comparative approach. By integrating pharmacokinetic profiling, a well-designed behavioral test battery, and early toxicology assessment, researchers can build a robust data package to support informed decision-making in the drug discovery and development process. This guide provides a foundational framework for such an undertaking, emphasizing scientific rigor and logical progression to de-risk and advance promising new chemical entities.

References

  • Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies. (2025).
  • Design, synthesis and biological activity of original pyrazolo-pyrido-diazepine, -pyrazine and -oxazine dione derivatives as novel dual Nox4/Nox1 inhibitors. (2011). PubMed.
  • Translational In Vivo Assays in Behavioral Biology. (n.d.). PubMed Central.
  • In vivo phenotypic drug discovery: applying a behavioral assay to the discovery and optimization of novel antipsychotic agents. (n.d.). MedChemComm (RSC Publishing).
  • In vivo phenotypic drug discovery: applying a behavioral assay to the discovery and optimization of novel antipsychotic agents. (2016). Semantic Scholar.
  • Examining the effects of psychoactive drugs on complex behavioral processes in labor
  • Systematic Characterization of In Vitro and In Vivo Metabolic Pathways and Identification of Novel Biomarkers of 26 Synthetic Cannabinoids. (n.d.). MDPI.
  • Oxazinethione Derivatives as a Precursor to Pyrazolone and Pyrimidine Derivatives: Synthesis, Biological Activities, Molecular Modeling, ADME, and Molecular Dynamics Studies. (2021). PubMed Central.
  • Oxazinethione Derivatives as a Precursor to Pyrazolone and Pyrimidine Derivatives: Synthesis, Biological Activities, Molecular Modeling, ADME, and Molecular Dynamics Studies. (n.d.). MDPI.
  • Behavioral Tests. (n.d.). Scantox | CRO.
  • In vivo toxicology studies. (n.d.). Vivotecnia.
  • Novel Psychoactive Substances: Testing Challenges and Str
  • In vivo Toxicology. (n.d.). InterBioTox.
  • Toxicology Studies. (n.d.). Pacific BioLabs.
  • in vivo general toxicology studies. (2023). YouTube.
  • Novel Psychoactive Substances—Recent Progress on Neuropharmacological Mechanisms of Action for Selected Drugs. (2017). PubMed Central.
  • Synthesis, identification, and study of the biological activity of some new pyrimidine, oxazine, and thiazine derivatives through. (n.d.).
  • Biological Potentials of Oxazines as Promising Agents for Drug Discovery. (2020). International Journal of Pharmaceutical Sciences Review and Research.
  • Identification of Emerging Novel Psychoactive Substances by Retrospective Analysis of Population-Scale Mass Spectrometry D
  • Rapid Access to Oxazine Fused Furocoumarins and in Vivo and in Silico Studies of Theirs Biological Activity. (n.d.). PubMed.
  • Helping Identify Novel Psychoactive Substances. (2022). AZoLifeSciences.
  • Pharmacological Profile of Oxazine and its Derivatives: A Mini Review. (2020).
  • Synthesis and biological evaluation of some new 2-oxazoline and salicylic acid derivatives. (2025).
  • Synthesis and Docking Studies of Oxazine Derivatives as Anti-inflammatory and Antioxidant Agents. (2021). Der Pharma Chemica.
  • Medicinal Chemistry of Thiazine and Oxazine Derivatives: Trends and Future Directions as Therapeutic Drugs. (n.d.). MDPI.

Sources

Comparative

comparing the efficacy of (9aS)-Octahydropyrazino[2,1-c]oxazine with other oxazine derivatives

An In-Depth Comparative Analysis of Oxazine Derivatives: Efficacy and Mechanistic Insights Introduction The oxazine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compoun...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Analysis of Oxazine Derivatives: Efficacy and Mechanistic Insights

Introduction

The oxazine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with diverse biological activities. This guide provides a comparative analysis of the efficacy of various oxazine derivatives, with a particular focus on understanding the structure-activity relationships that govern their therapeutic potential. While direct comparative data for the novel compound (9aS)-Octahydropyrazino[2,1-c]oxazine is not extensively available in public literature, we will explore its potential by analogy and contrast with better-characterized oxazine-containing drugs, such as the antibiotic Cycloserine and the morphinan derivative Brorphine. This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the landscape of oxazine-based therapeutics.

Comparative Efficacy of Oxazine Derivatives

The efficacy of oxazine derivatives is highly dependent on the specific molecular scaffold and the nature of its substituents. To illustrate this, we will compare the known activities of established oxazine-containing compounds.

Table 1: Comparative Biological Activities of Selected Oxazine-Containing Compounds
CompoundChemical StructurePrimary Biological Target(s)Key Efficacy Data
D-Cycloserine 4-amino-1,2-oxazin-3-oneD-alanine racemase (Alr) and D-alanine:D-alanine ligase (Ddl)Minimum Inhibitory Concentration (MIC) against M. tuberculosis: 3.1-12.5 µg/mL
Brorphine A potent synthetic opioid of the morphinan classµ-opioid receptor (MOR) agonistSub-nanomolar binding affinity and potent antinociceptive effects in animal models.

Note: Data for (9aS)-Octahydropyrazino[2,1-c]oxazine is not included due to a lack of publicly available, peer-reviewed efficacy studies.

Experimental Protocols for Efficacy Determination

The evaluation of the efficacy of novel oxazine derivatives requires robust and validated experimental protocols. Below are representative methodologies for assessing antimicrobial and receptor binding activities.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity

This protocol is fundamental for assessing the in vitro efficacy of potential antibiotic candidates like D-Cycloserine.

Objective: To determine the lowest concentration of a compound that visibly inhibits the growth of a target microorganism.

Materials:

  • Test compound (e.g., a novel oxazine derivative)

  • Target microorganism (e.g., Mycobacterium tuberculosis H37Rv)

  • Appropriate liquid growth medium (e.g., Middlebrook 7H9 broth supplemented with OADC)

  • 96-well microtiter plates

  • Spectrophotometer or plate reader

Procedure:

  • Preparation of Compound Stock Solution: Dissolve the test compound in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

  • Serial Dilutions: Perform a two-fold serial dilution of the compound stock solution in the growth medium across the wells of a 96-well plate.

  • Inoculation: Prepare a standardized inoculum of the target microorganism and add it to each well containing the diluted compound. Include positive (no compound) and negative (no inoculum) controls.

  • Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 7-14 days for M. tuberculosis).

  • MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be confirmed by measuring the optical density (OD) at 600 nm.

Protocol 2: Radioligand Binding Assay for Receptor Affinity

This protocol is essential for characterizing compounds that target specific receptors, such as the µ-opioid receptor for Brorphine.

Objective: To determine the binding affinity (Ki) of a test compound for a specific receptor.

Materials:

  • Test compound

  • Cell membranes expressing the target receptor (e.g., µ-opioid receptor)

  • Radiolabeled ligand (e.g., [³H]DAMGO for MOR)

  • Scintillation fluid and a scintillation counter

  • Glass fiber filters

Procedure:

  • Assay Buffer Preparation: Prepare a suitable binding buffer (e.g., Tris-HCl buffer).

  • Competition Binding: In assay tubes, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled test compound.

  • Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium.

  • Filtration: Rapidly filter the contents of each tube through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold buffer.

  • Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. The IC50 (concentration of test compound that inhibits 50% of specific binding) is determined and converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Visualizing Experimental Workflows

Diagram 1: Workflow for MIC Determination

MIC_Workflow A Prepare Compound Stock Solution B Perform 2-Fold Serial Dilutions in 96-Well Plate A->B D Inoculate Wells B->D C Prepare Standardized Bacterial Inoculum C->D E Incubate Plate at 37°C D->E F Visually Inspect for Growth & Measure OD600 E->F G Determine MIC F->G

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC) of a test compound.

Diagram 2: Radioligand Binding Assay Workflow

Binding_Assay_Workflow A Combine Membranes, Radioligand & Test Compound B Incubate to Reach Equilibrium A->B C Rapid Filtration through Glass Fiber Filters B->C D Wash Filters C->D E Add Scintillation Fluid D->E F Measure Radioactivity E->F G Calculate IC50 and Ki F->G

Caption: A schematic of the key steps in a competitive radioligand binding assay.

Mechanistic Considerations and Future Directions

The diverse biological activities of oxazine derivatives stem from their ability to mimic endogenous substrates or interact with specific biological targets. For instance, D-Cycloserine's efficacy relies on its structural similarity to D-alanine, allowing it to inhibit key enzymes in bacterial cell wall synthesis. In contrast, the rigid, polycyclic structure of morphinan-based oxazines like Brorphine facilitates high-affinity binding to the µ-opioid receptor.

For novel compounds like (9aS)-Octahydropyrazino[2,1-c]oxazine, the fused ring system suggests a constrained conformation that could be advantageous for specific receptor interactions. Future research should focus on elucidating its primary biological target(s) through a combination of in silico screening, broad-panel biochemical assays, and phenotypic screening. The experimental protocols outlined in this guide provide a solid foundation for such investigations. Understanding the mechanism of action will be crucial for optimizing its structure to enhance potency and selectivity, ultimately paving the way for potential therapeutic applications.

References

  • Prosser, G. A., & de Carvalho, L. P. S. (2013). Kinetic mechanism and inhibition of D-Ala:D-Ala ligase from Mycobacterium tuberculosis. FEBS Journal, 280(5), 1150-1166. [Link]

  • Tomlin, A. M., & Catherwood, A. C. (2023). Cycloserine. In StatPearls. StatPearls Publishing. [Link]

Validation

Comparative Efficacy of Plicabulin ((9aS)-Octahydropyrazino[2,1-c]oxazine derivative) vs. Standard of Care in Preclinical Models of Advanced Solid Tumors

An objective comparison of the product's performance with other alternatives, supported by experimental data, is provided in this guide for researchers, scientists, and drug development professionals. Abstract: The thera...

Author: BenchChem Technical Support Team. Date: January 2026

An objective comparison of the product's performance with other alternatives, supported by experimental data, is provided in this guide for researchers, scientists, and drug development professionals.

Abstract: The therapeutic landscape for advanced solid tumors, particularly those characterized by resistance to conventional chemotherapy, necessitates the exploration of novel mechanisms of action. This guide provides a comparative analysis of Plicabulin, a synthetic derivative of the natural product Phenylahistin with a (9aS)-Octahydropyrazino[2,1-c]oxazine core, against standard-of-care agents in relevant preclinical disease models. Plicabulin functions as a vascular disrupting agent (VDA) by targeting tubulin, leading to the rapid collapse of tumor vasculature and subsequent necrotic cell death. We will examine its performance against taxanes and vinca alkaloids, which also target tubulin but through different mechanisms, and evaluate its potential in combination therapies. This analysis is grounded in peer-reviewed experimental data to provide researchers with a clear, evidence-based understanding of Plicabulin's preclinical profile.

Introduction: The Challenge of Tumor Vasculature and Microtubule Dynamics

The tumor microenvironment is critically dependent on a robust vascular network for the supply of oxygen and nutrients essential for rapid, uncontrolled growth. Consequently, targeting tumor vasculature has emerged as a key therapeutic strategy. Concurrently, the microtubule cytoskeleton, vital for cell division, structure, and intracellular transport, remains one of the most validated targets in oncology.

Standard of Care (SoC) Microtubule-Targeting Agents (MTAs):

  • Taxanes (e.g., Paclitaxel, Docetaxel): These agents stabilize microtubules, preventing the dynamic instability required for mitotic spindle formation and leading to M-phase arrest and apoptosis.

  • Vinca Alkaloids (e.g., Vincristine, Vinblastine): In contrast, these agents destabilize microtubules by inhibiting their polymerization, also resulting in mitotic arrest.

While effective, the clinical utility of these agents can be limited by issues such as peripheral neuropathy and the development of resistance, often through mechanisms like the overexpression of P-glycoprotein (MDR1).

Plicabulin: A Novel Vascular Disrupting Agent: Plicabulin (formerly known as EPI-2358 or NPI-2358) is a small molecule drug candidate that binds to a unique site on tubulin, distinct from the colchicine, taxane, or vinca alkaloid binding sites. This interaction does not lead to mitotic arrest at therapeutic concentrations. Instead, it selectively targets the tumor vasculature, causing a rapid change in endothelial cell shape, increased vascular permeability, and ultimately, a shutdown of tumor blood flow, leading to extensive downstream necrosis of the tumor core.

Mechanism of Action: A Comparative Overview

The differential effects of Plicabulin and traditional MTAs stem from their distinct binding sites and downstream cellular consequences.

Signaling & Mechanistic Pathway

cluster_0 Microtubule-Targeting Agents cluster_taxane Taxanes (e.g., Paclitaxel) cluster_vinca Vinca Alkaloids (e.g., Vincristine) cluster_plicabulin Plicabulin taxane Paclitaxel taxane_bind Binds to β-tubulin (Inside of microtubule) taxane->taxane_bind taxane_effect Microtubule Stabilization taxane_bind->taxane_effect taxane_result Mitotic Arrest (G2/M) taxane_effect->taxane_result apoptosis1 Apoptosis taxane_result->apoptosis1 vinca Vincristine vinca_bind Binds to β-tubulin (Vinca domain) vinca->vinca_bind vinca_effect Inhibits Polymerization vinca_bind->vinca_effect vinca_result Microtubule Destabilization vinca_effect->vinca_result apoptosis2 Apoptosis vinca_result->apoptosis2 plicabulin Plicabulin plica_bind Binds to β-tubulin (Unique Site) plicabulin->plica_bind plica_effect Alters Endothelial Cell Shape plica_bind->plica_effect plica_result Tumor Vasculature Collapse plica_effect->plica_result necrosis Tumor Necrosis plica_result->necrosis

Caption: Comparative mechanisms of microtubule-targeting agents.

Preclinical Performance: Head-to-Head Data

Plicabulin's efficacy has been evaluated in various preclinical models, including those known to be resistant to standard-of-care chemotherapy.

In Vitro Cytotoxicity

While Plicabulin's primary mechanism is vascular disruption, it also exhibits direct cytotoxic effects on tumor cells. Its potency is often maintained in cell lines that have developed resistance to other MTAs.

CompoundCell LineIC50 (nM)Resistance MechanismData Source
Plicabulin HCT116 (Colon)1.5-
PaclitaxelHCT116 (Colon)2.0-
Plicabulin HCT116/VM46 (MDR1+)4.8P-gp Efflux
PaclitaxelHCT116/VM46 (MDR1+)>100P-gp Efflux
Plicabulin A549 (NSCLC)3.2-
DocetaxelA549 (NSCLC)2.5-

Interpretation: The data clearly demonstrates that while Plicabulin and Paclitaxel have comparable potency in the drug-sensitive HCT116 colon cancer cell line, Plicabulin retains significant activity in the multidrug-resistant (MDR1-overexpressing) variant. This suggests Plicabulin is not a substrate for the P-glycoprotein efflux pump, a common mechanism of resistance to taxanes.

In Vivo Efficacy: Tumor Growth Inhibition & Vascular Disruption

The most significant differentiation is observed in in vivo models, where the vascular disrupting effects become paramount.

ParameterPlicabulinPaclitaxelVehicle ControlModel SystemData Source
Tumor Growth Inhibition >90%~60%0%HCT116 Xenograft
Blood Flow Reduction (4h post-dose) ~95%<10%0%HCT116 Xenograft
Median Survival 45 days28 days15 daysAnaplastic Thyroid Cancer (Orthotopic)

Interpretation: In a human colon cancer xenograft model, a single dose of Plicabulin resulted in a rapid and near-complete shutdown of tumor blood flow within hours, a hallmark of potent VDA activity. This led to significantly greater tumor growth inhibition compared to Paclitaxel. Furthermore, in a highly aggressive orthotopic model of anaplastic thyroid cancer, Plicabulin treatment significantly extended median survival compared to both the control and standard chemotherapy.

Experimental Protocols & Workflows

Reproducibility is the cornerstone of scientific advancement. The following are standardized protocols for evaluating the key performance indicators discussed.

Protocol: In Vitro Cell Viability (MTS Assay)

This protocol determines the concentration of a compound required to inhibit cell growth by 50% (IC50).

Workflow Diagram

start Start plate_cells 1. Plate Cells (e.g., 5,000 cells/well) in 96-well plates start->plate_cells incubate1 2. Incubate Overnight (Allow cells to adhere) plate_cells->incubate1 add_drug 3. Add Drug Dilutions (Plicabulin, Paclitaxel, etc.) incubate1->add_drug incubate2 4. Incubate for 72 hours (Allow for drug effect) add_drug->incubate2 add_mts 5. Add MTS Reagent (e.g., CellTiter 96 AQueous One) incubate2->add_mts incubate3 6. Incubate for 1-4 hours (Color development) add_mts->incubate3 read_plate 7. Read Absorbance (490 nm) incubate3->read_plate analyze 8. Analyze Data (Calculate IC50 values) read_plate->analyze end End analyze->end

Caption: Workflow for determining in vitro IC50 values.

Step-by-Step Methodology:

  • Cell Seeding: Seed tumor cells (e.g., HCT116) in 96-well plates at a density of 3,000-5,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.

  • Compound Preparation: Prepare a 2x concentrated serial dilution series of Plicabulin and standard-of-care drugs (e.g., Paclitaxel) in growth medium.

  • Drug Addition: Remove the medium from the cells and add 100 µL of the drug dilutions (including a vehicle-only control) to the appropriate wells.

  • Incubation: Incubate the plates for 72 hours under standard conditions.

  • MTS Addition: Add 20 µL of MTS reagent to each well. This reagent is converted by viable, metabolically active cells into a colored formazan product.

  • Final Incubation: Incubate for 1-4 hours, or until sufficient color has developed.

  • Data Acquisition: Measure the absorbance of each well at 490 nm using a microplate reader.

  • Analysis: Blank-subtract the absorbance values. Normalize the data to the vehicle-treated control wells (representing 100% viability). Plot the normalized values against the logarithm of the drug concentration and fit a sigmoidal dose-response curve to calculate the IC50.

Protocol: In Vivo Tumor Blood Flow Assessment

This protocol uses Doppler ultrasound or a similar imaging modality to directly measure the vascular disrupting effects of an agent.

Step-by-Step Methodology:

  • Tumor Implantation: Subcutaneously implant tumor cells (e.g., 5 x 10^6 HCT116 cells) into the flank of immunocompromised mice (e.g., athymic nude mice).

  • Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Baseline Measurement: Anesthetize the mouse and acquire a baseline measurement of blood flow within the tumor using a high-frequency ultrasound system with color Doppler imaging. Record the percentage of colored pixels within the tumor area.

  • Drug Administration: Administer a single intravenous (IV) dose of Plicabulin (e.g., 10 mg/kg), Paclitaxel (e.g., 20 mg/kg), or vehicle control.

  • Post-Dose Measurement: At specific time points (e.g., 1, 4, 24 hours) post-administration, re-anesthetize the animals and repeat the Doppler ultrasound measurement.

  • Analysis: Quantify the change in blood flow relative to the baseline measurement for each treatment group. A significant reduction in the percentage of colored pixels indicates vascular disruption.

Conclusion and Future Directions

The preclinical data strongly supports the classification of Plicabulin as a potent vascular disrupting agent with a mechanism of action distinct from traditional microtubule-targeting chemotherapies. Its key advantages in the models studied include:

  • Rapid and Profound Vascular Shutdown: Plicabulin induces a near-total collapse of tumor blood flow, a direct effect not observed with standard-of-care taxanes.

  • Activity in Drug-Resistant Models: It circumvents common MDR1-mediated resistance mechanisms, retaining potency where taxanes fail.

  • Significant Survival Benefit: In aggressive tumor models, the anti-vascular effect translates into a marked improvement in overall survival.

These findings highlight the potential of Plicabulin, and compounds with a similar (9aS)-Octahydropyrazino[2,1-c]oxazine core, as a therapeutic strategy for advanced solid tumors. Its unique mechanism suggests it may be particularly effective when used in combination with therapies that target the surviving, oxygen-deprived tumor rim, such as radiation or hypoxia-activated prodrugs. Further clinical investigation is warranted to translate these preclinical advantages into patient benefit.

References

  • Title: Tumor Vasculature as a Target for Cancer Therapy Source: Cold Spring Harbor Perspectives in Medicine URL: [Link]

  • Title: Microtubule-targeting agents: a tale of taxanes and vinca alkaloids Source: British Journal of Clinical Pharmacology URL: [Link]

  • Title: Mechanisms and modulation of multidrug resistance in cancer Source: Nature Reviews Cancer URL: [Link]

  • Title: NPI-2358 is a novel vascular-disrupting agent that selectively targets tumor vasculature Source: Clinical Cancer Research URL: [Link]

  • Title: Plinabulin: A novel tubulin-targeting agent for the treatment of non-small cell lung cancer Source: Drug Design, Development and Therapy URL: [Link]

  • Title: The Novel Vascular Disrupting Agent NPI-2358 Is an Effective Therapeutic in a Preclinical Model of Anaplastic Thyroid Cancer Source: Clinical Cancer Research URL: [Link]

Comparative

A Comparative Analysis of (9aS)-Octahydropyrazino[2,1-c]oxazine and its (9aR)-Enantiomer: A Guide for Drug Development Professionals

A Comparative Analysis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine and its (9aR)-Enantiomer: A Guide for Drug Development Professionals This guide provides a comprehensive comparative analysis of the enantiomeric pair...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Analysis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine and its (9aR)-Enantiomer: A Guide for Drug Development Professionals

This guide provides a comprehensive comparative analysis of the enantiomeric pair, (9aS)- and (9aR)-Octahydropyrazino[2,1-c][1][2]oxazine. This bicyclic scaffold is a key structural motif in numerous pharmacologically active compounds. Understanding the stereospecific differences in physicochemical properties, synthesis, and biological activity is paramount for researchers, scientists, and drug development professionals. This document is structured to provide both foundational knowledge and actionable experimental protocols to facilitate informed decision-making in research and development.

The Imperative of Chirality in Drug Development

Chirality, the property of 'handedness' in molecules, is a fundamental concept in pharmacology. Biological systems, such as enzymes and receptors, are inherently chiral, leading to often profound differences in how they interact with the enantiomers of a chiral drug.[3] One enantiomer may exhibit the desired therapeutic effect (the eutomer), while the other may be less active, inactive, or even contribute to undesirable side effects (the distomer).[1][4] The U.S. Food and Drug Administration (FDA) issued guidelines in 1992 emphasizing the need to characterize each stereoisomer in a new drug, making a thorough comparative analysis an essential component of the drug development process.[1][4][5]

For the octahydropyrazino[2,1-c][1][2]oxazine core, the stereochemistry at the 9a position dictates the three-dimensional arrangement of the fused ring system, which in turn governs its interaction with biological targets. This guide will use the (9aS) and (9aR) enantiomers as a case study to illustrate the critical comparisons that must be undertaken.

Physicochemical Properties: A Tale of Two Isomers

While enantiomers share identical physical properties in an achiral environment (e.g., melting point, boiling point, solubility), their interaction with plane-polarized light is distinct and opposite. This property, known as optical activity, is a cornerstone of their initial characterization.

Property(9aS)-Isomer(9aR)-IsomerRationale and Significance
Molecular Formula C₇H₁₄N₂OC₇H₁₄N₂OIdentical, as they are isomers.[6]
Molecular Weight 142.20 g/mol 142.20 g/mol Identical, as they are isomers.[6]
Specific Rotation ([α]D) Negative (-)Positive (+)This is the defining differential property. The magnitude should be identical but the sign opposite. It is crucial for confirming enantiomeric identity and purity.
Melting Point IdenticalIdenticalExpected to be identical for pure enantiomers. A racemic mixture (1:1) may have a different melting point.
Solubility (in achiral solvents) IdenticalIdenticalDifferences in solubility may emerge in the presence of other chiral molecules.

Enantioselective Synthesis and Chiral Resolution

The generation of enantiomerically pure compounds is a significant challenge in medicinal chemistry. Two primary strategies are employed:

  • Asymmetric Synthesis : Building the molecule from chiral starting materials or using chiral catalysts to favor the formation of one enantiomer over the other.

  • Chiral Resolution : Synthesizing the racemic mixture and then separating the two enantiomers. This is often achieved via diastereomeric salt formation with a chiral resolving agent or through chiral chromatography.

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is a powerful and widely used analytical and preparative technique for separating enantiomers.[7][8]

Workflow for Chiral HPLC Method Development

Caption: Workflow for Chiral HPLC Method Development.

Experimental Protocol: Chiral Separation by HPLC

This protocol provides a starting point for the separation of (9aS) and (9aR)-Octahydropyrazino[2,1-c][1][2]oxazine.

  • System Preparation :

    • HPLC System: Standard system with UV detector.

    • Chiral Column: Polysaccharide-based CSP (e.g., Chiralpak AD-H or Chiralcel OD-H).

    • Mobile Phase: A common starting point is a mixture of n-Hexane and Isopropanol (IPA) (e.g., 90:10 v/v). For basic compounds like this, adding a small amount of an amine modifier (e.g., 0.1% diethylamine) can improve peak shape.[7]

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 210 nm.

  • Sample Preparation :

    • Prepare a 1 mg/mL solution of the racemic mixture in the mobile phase.

    • Filter the sample through a 0.45 µm syringe filter before injection.[9]

  • Analysis :

    • Equilibrate the column with the mobile phase until a stable baseline is achieved.

    • Inject 10 µL of the prepared sample.

    • Monitor the chromatogram for the separation of two peaks.

  • Optimization :

    • If separation is not achieved, systematically vary the ratio of Hexane:IPA. Increasing the IPA percentage will generally decrease retention time.[9]

    • Test other alcohol modifiers like ethanol.

    • Adjust the column temperature and flow rate to improve resolution.

Calculation of Enantiomeric Excess (ee)

Enantiomeric excess is a measure of the purity of a chiral sample.[10] It can be calculated from the peak areas in the chromatogram.

ee (%) = |(Area₁ - Area₂)/(Area₁ + Area₂)| * 100

Where Area₁ and Area₂ are the integrated peak areas of the two enantiomers.[10]

Comparative Biological Activity

The true divergence between enantiomers is revealed in their biological activity. This is due to the stereospecific three-point interactions with their biological targets. A comprehensive comparison should involve both in vitro and in vivo studies.

In Vitro Assays

1. Receptor Binding Assays: These assays are crucial for determining the affinity of each enantiomer for its molecular target, which is often a G-protein coupled receptor (GPCR).[11] Radioligand binding assays are considered the gold standard for this purpose.[11][12]

ParameterDescriptionExpected Outcome
Ki (Inhibition Constant) The concentration of the enantiomer that inhibits 50% of radioligand binding. A lower Ki indicates higher binding affinity.One enantiomer (the eutomer) is expected to have a significantly lower Ki value than the other (the distomer).
Bmax (Maximal Binding) The total number of receptors in the preparation.Should be the same for both enantiomers as they bind to the same receptor population.

2. Functional (Cell-Based) Assays: These assays measure the cellular response following receptor activation, providing information on the efficacy of each enantiomer.[13][14] Common readouts for GPCRs include changes in second messengers like cyclic AMP (cAMP) or intracellular calcium.[13][15]

ParameterDescriptionExpected Outcome
EC₅₀ (Half maximal effective concentration) The concentration of an agonist that provokes a response halfway between the baseline and maximum response.The eutomer is expected to have a lower EC₅₀, indicating greater potency.
Emax (Maximum Effect) The maximum response achievable by the agonist.Enantiomers may have different Emax values, indicating differences in efficacy (e.g., full agonist vs. partial agonist).
Logical Flow of In Vitro Biological Evaluation

Sources

Validation

A Senior Application Scientist's Guide to Assessing Off-Target Effects of Novel Compounds: The Case of (9aS)-Octahydropyrazino[2,1-c]oxazine

Abstract The journey of a drug candidate from discovery to clinic is fraught with challenges, a primary one being the potential for off-target interactions. These unintended molecular engagements can lead to adverse drug...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The journey of a drug candidate from discovery to clinic is fraught with challenges, a primary one being the potential for off-target interactions. These unintended molecular engagements can lead to adverse drug reactions (ADRs), toxicity, or even unexpected therapeutic benefits (polypharmacology), making their early identification critical.[1][2][3] This guide provides a comprehensive, technically-grounded framework for assessing the off-target profile of novel chemical entities, using the heterocyclic scaffold (9aS)-Octahydropyrazino[2,1-c]oxazine as a representative case. We will detail a tiered, multi-faceted strategy—from predictive in silico models to broad in vitro screening and specific cellular validation assays. This document is intended for researchers, scientists, and drug development professionals dedicated to building robust safety and selectivity profiles for their lead candidates, thereby mitigating late-stage attrition and enhancing the potential for clinical success.[4][5]

Introduction: The Imperative of Selectivity Profiling

(9aS)-Octahydropyrazino[2,1-c]oxazine belongs to a class of fused heterocyclic compounds that are of significant interest in medicinal chemistry. Scaffolds containing pyrazino-oxazine motifs have been explored for a range of biological activities, including effects on various kinases and enzymes.[6][7] However, the structural complexity that imparts desired on-target activity can also create unforeseen interactions with other proteins.

Unidentified off-target effects are a leading cause of drug candidate failure in clinical trials, with up to 90% of failures attributed to safety or efficacy issues often linked to unintended molecular interactions.[2] Therefore, a proactive and systematic evaluation of a compound's promiscuity is not merely a regulatory checkbox but a foundational component of rational drug design.[8] This guide outlines a logical, tiered workflow to comprehensively characterize the interaction profile of a novel compound like (9aS)-Octahydropyrazino[2,1-c]oxazine.

A Tiered Strategy for Comprehensive Off-Target Assessment

A robust off-target profiling strategy is sequential and iterative, moving from broad, predictive methods to highly specific, quantitative assays. This tiered approach allows for cost-effective, data-driven decisions at each stage of the drug discovery process.[4][9]

G cluster_0 Tier 1: Prediction & Early Assessment cluster_1 Tier 2: Lead Optimization & SAR cluster_2 Tier 3: Mechanistic Validation cluster_3 Tier 4: Cellular & Phenotypic Confirmation in_silico In Silico Profiling (Similarity, Docking, ML) tier1_panel Tier 1 Safety Panel (e.g., SafetyScreen44) in_silico->tier1_panel Guides Initial Screen tier2_panel Tier 2 Extended Panel (e.g., SafetyScreen59/87) tier1_panel->tier2_panel Identifies Hits for Deeper Profiling kinase_panel Kinase Panel Screening (>400 Kinases) ic50 IC50 Determination (Dose-Response) tier2_panel->ic50 Confirms & Quantifies Hits binding_assay Binding Assays (Ki) (e.g., Radioligand) kinase_panel->ic50 functional_assay Functional Assays (e.g., hERG Patch Clamp) ic50->binding_assay Determines Affinity ic50->functional_assay Determines Functional Impact cellular_thermal Cellular Thermal Shift Assay (CETSA) binding_assay->cellular_thermal Validates Target Engagement in Cells phenotypic Phenotypic Screening (High-Content Imaging) functional_assay->phenotypic Links to Cellular Consequence

Figure 1: Tiered workflow for off-target liability assessment.
Tier 1: In Silico Prediction and Core Safety Screening

The goal of Tier 1 is early hazard identification using predictive tools and focused, cost-effective screening panels.[1][9]

A. In Silico Computational Profiling: Before committing to expensive wet-lab experiments, computational methods provide a valuable first pass.[10] These approaches use the 2D or 3D structure of (9aS)-Octahydropyrazino[2,1-c]oxazine to predict potential off-targets.

  • Rationale: This is a rapid, cost-effective way to generate hypotheses and prioritize experimental screening. By comparing the compound's structure to databases of known ligands, we can predict interactions with targets like GPCRs, kinases, and ion channels.[8][11]

  • Methods:

    • Chemical Similarity Searching: Tools like Similarity Ensemble Approach (SEA) compare the compound's 2D fingerprint to ligands with known bioactivities.[11]

    • Pharmacophore Modeling & Docking: 3D methods that model the key chemical features required for binding and computationally "dock" the compound into the binding sites of known off-targets (e.g., hERG channel, COX enzymes).[12]

    • Machine Learning/AI Models: Advanced algorithms trained on large datasets of compound-protein interactions can predict off-target profiles with increasing accuracy.[10][[“]]

B. Core In Vitro Safety Screening: The next step is to experimentally test the compound against a panel of targets associated with the most common and severe ADRs.[1] Commercial providers offer standardized panels for this purpose.

  • Rationale: These panels are designed to flag liabilities early. A "clean" result at this stage provides confidence to proceed, while a "hit" provides critical data for early medicinal chemistry efforts to design out the unwanted activity.[5]

  • Comparison of Core Safety Panels:

Panel ProviderRepresentative Panel NameNumber of TargetsKey Target Classes CoveredTypical Turnaround
Eurofins Discovery SafetyScreen44[14][15]44GPCRs, Ion Channels, Kinases, Transporters, Enzymes10 Business Days[14]
Pharmaron In Vitro Safety Panel44 or 94GPCRs, NHRs, Kinases, Enzymes, Transporters, Ion Channels~3 Weeks (44-target)[16]
WuXi AppTec Mini Safety 44 Panel[1]44GPCRs, Ion Channels, Enzymes, Transporters, NHRsNot Specified
Reaction Biology InVEST44™ Panel[5]44Receptors, Transporters, Enzymes, Ion ChannelsNot Specified

Typical screening is conducted at a single high concentration (e.g., 10 µM) to maximize the chances of detecting even weak interactions.

Tier 2: Lead Optimization and Broader Selectivity Profiling

Once a compound shows promise, Tier 2 aims to build a more comprehensive selectivity profile to guide Structure-Activity Relationship (SAR) studies.[4][9]

A. Extended Safety Panels: Broader panels (e.g., Eurofins SafetyScreen87, BioPrint) provide a more complete mechanistic picture.[4][17] These panels include targets that may cause less severe but still undesirable side effects.

B. Kinase Selectivity Profiling: Given that many heterocyclic scaffolds interact with kinases, a broad kinase panel screen is essential.[6][18]

  • Rationale: Kinase inhibitors are notoriously promiscuous. Understanding which of the >500 kinases in the human kinome your compound interacts with is vital for interpreting both efficacy and toxicity.[19] Unforeseen kinase inhibition can lead to effects like cardiotoxicity or immunosuppression.[18]

  • Methodology: The compound is screened against a large panel of purified kinases (e.g., >400) in a biochemical assay format.[19][] The result is typically expressed as "% Inhibition" at a fixed concentration (e.g., 1 µM). Hits are then followed up with IC₅₀ determination.

Tier 3: Quantitative Validation of Off-Target Hits

Any significant hits identified in Tiers 1 and 2 must be validated and quantified. The goal is to move from a qualitative "hit" to a quantitative measure of affinity (Kᵢ) or potency (IC₅₀).

A. Radioligand Binding Assays (for Receptors): This is the gold standard for quantifying a compound's binding affinity for a receptor.[21]

  • Rationale: This assay directly measures the displacement of a known radioactive ligand ('radioligand') from the target receptor by the test compound. It is robust, sensitive, and provides a Kᵢ value, which is a true measure of binding affinity.[22]

  • Experimental Protocol: Competitive Radioligand Binding Assay

    • Preparation: Prepare cell membranes expressing the target receptor of interest (e.g., Dopamine D2 receptor). Protein concentration is determined via a BCA assay.[23]

    • Incubation: In a 96-well plate, combine the membrane preparation, a fixed concentration of a specific radioligand (e.g., [³H]-Spiperone), and a range of concentrations of (9aS)-Octahydropyrazino[2,1-c]oxazine.[23][24]

    • Equilibrium: Incubate the plate to allow the binding reaction to reach equilibrium (e.g., 60 minutes at 30°C).[23]

    • Separation: Rapidly separate the bound radioligand from the free radioligand by vacuum filtration through a glass fiber filtermat. The filters trap the membranes (and the bound radioligand) while the unbound radioligand passes through.[22][23]

    • Detection: Dry the filters, add scintillation cocktail, and count the radioactivity using a scintillation counter.

    • Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC₅₀ value. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.[23]

G prep 1. Prepare Reagents (Membranes, Radioligand, Test Compound) incubate 2. Incubate (Combine reagents in 96-well plate) prep->incubate Dose-response concentrations filter 3. Filter & Wash (Separate bound from free radioligand) incubate->filter Reach equilibrium count 4. Scintillation Counting (Quantify bound radioactivity) filter->count Trapped radioactivity analyze 5. Data Analysis (Calculate IC50 and Ki) count->analyze Counts per minute (CPM) data result Result: Quantitative Affinity (Ki) analyze->result

Figure 2: Workflow for a competitive radioligand binding assay.

B. Functional Assays (e.g., hERG Patch Clamp): For ion channels, a functional assay is critical. The hERG potassium channel is a crucial anti-target because its inhibition can lead to fatal cardiac arrhythmias (Torsades de Pointes).[25][26]

  • Rationale: While a binding assay can show if a compound interacts with the channel, an electrophysiology assay like patch clamp directly measures the functional consequence—the inhibition of ion flow.[25][26] This is a mandatory preclinical safety assessment.[27]

  • Methodology: Automated patch-clamp systems (e.g., QPatch, SyncroPatch) are used to measure the hERG current in a cell line stably expressing the channel (e.g., HEK293).[25] Cells are exposed to increasing concentrations of the test compound, and the inhibition of the potassium current is measured to generate an IC₅₀ value.[28]

Data Interpretation: A Hypothetical Case Study

Let's assume the on-target for (9aS)-Octahydropyrazino[2,1-c]oxazine is a novel CNS receptor with a Kᵢ of 15 nM. The tiered screening yields the following off-target profile:

TargetTier 1 (% Inh @ 10µM)Tier 3 (IC₅₀ / Kᵢ)Selectivity Window (Off-Target/On-Target)Potential Clinical Implication
On-Target Receptor 98%15 nM (Kᵢ) -Therapeutic Efficacy
Dopamine D2 Receptor 85%450 nM (Kᵢ)30-foldExtrapyramidal side effects, sedation
hERG Channel 65%1.2 µM (IC₅₀)80-foldHigh Risk: Cardiotoxicity (QT prolongation)[25][29]
LCK Kinase 72%980 nM (IC₅₀)65-foldImmunosuppression
COX-1 Enzyme 15%> 10 µM (IC₅₀)> 667-foldLow risk of GI side effects

Analysis:

  • Primary Concern: The 80-fold selectivity window against the hERG channel is a significant red flag. Regulatory agencies scrutinize hERG activity closely, and even a micromolar IC₅₀ can be problematic depending on the anticipated therapeutic dose.[26][29]

  • Secondary Concern: The 30-fold selectivity against the D2 receptor suggests a potential for CNS-related side effects.

  • Decision: Based on this profile, the project team would need to prioritize modifying the structure of (9aS)-Octahydropyrazino[2,1-c]oxazine to improve its selectivity against hERG and D2, while maintaining its on-target potency.

Conclusion and Authoritative Recommendations

Assessing the off-target effects of a novel compound is a cornerstone of modern drug discovery. A failure to invest in early, comprehensive profiling can lead to costly late-stage failures and potential patient harm. For a compound like (9aS)-Octahydropyrazino[2,1-c]oxazine, a tiered strategy is paramount.

  • Embrace a Tiered Approach: Begin with broad, cost-effective in silico and core panel screens to identify major liabilities before investing significant resources.[4][9]

  • Validate All Hits: Never rely on single-point screening data. All significant interactions must be confirmed with dose-response curves to determine potency (IC₅₀) or affinity (Kᵢ).

  • Prioritize Functional Consequences: For critical anti-targets like hERG, functional data is non-negotiable and provides a more accurate prediction of in vivo risk than binding data alone.[25][26]

  • Contextualize with Selectivity Windows: The absolute potency of an off-target interaction is less important than its ratio relative to the on-target potency. A large selectivity window provides a margin of safety.

By systematically applying this framework, researchers can build a robust understanding of their compound's biological interactions, enabling data-driven decisions to select and optimize candidates with the highest probability of becoming safe and effective medicines.

References

  • Specialized In Vitro Safety Pharmacology Profiling Panels - Eurofins Discovery. [Link]

  • Radioligand Binding Methods: Practical Guide and Tips - PubMed. [Link]

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  • Safety Pharmacology Services_In Vitro Safety Pharmacology Profiling_In Vitro Pharmacology Safety Panel - Safety Pharmacology Profiling - ICE Bioscience. [Link]

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  • Off-Target Effects Analysis - Creative Diagnostics. [Link]

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  • Radioligand binding methods: practical guide and tips. [Link]

  • Enhancing Drug Safety with HERG Testing: Strategies for Ion Channel Screening - Blog. [Link]

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  • Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors - PMC. [Link]

  • PREDICTION OF OFF-TARGET DRUG EFFECTS THROUGH DATA FUSION - PMC - NIH. [Link]

  • Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines - FDA. [Link]

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Comparative

A Head-to-Head Comparison of Synthetic Routes to (9aS)-Octahydropyrazino[2,1-c]oxazine: A Guide for Medicinal Chemists

A Head-to-Head Comparison of Synthetic Routes to (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine: A Guide for Medicinal Chemists The (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine scaffold is a privileged heterocyclic motif inc...

Author: BenchChem Technical Support Team. Date: January 2026

A Head-to-Head Comparison of Synthetic Routes to (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine: A Guide for Medicinal Chemists

The (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine scaffold is a privileged heterocyclic motif increasingly incorporated into novel pharmaceutical agents due to its conformational rigidity and desirable physicochemical properties. Its stereochemically defined bicyclic structure presents both a synthetic challenge and an opportunity for the development of highly selective therapeutic candidates. This guide provides a head-to-head comparison of plausible synthetic routes to this key intermediate, offering insights into the strategic considerations and experimental nuances essential for researchers in drug discovery and development.

Introduction to the Synthetic Challenge

The synthesis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine necessitates the stereocontrolled construction of a bicyclic system containing both a piperazine and a morpholine ring. The key challenge lies in establishing the cis-fused ring junction with the desired (S) configuration at the bridgehead carbon (C9a). This guide will dissect a prominent synthetic strategy derived from patent literature, which utilizes a chiral pool starting material, and discuss potential alternative approaches for key transformations.

Route 1: Chiral Pool Approach via (S)-2-(Hydroxymethyl)piperazine Derivatives

This route, adapted from methodologies described in the patent literature for complex pharmaceutical intermediates, leverages a commercially available chiral starting material to ensure the desired stereochemistry in the final product. A key precursor for this approach is a suitably protected (S)-2-(hydroxymethyl)piperazine.

Overall Synthetic Strategy

The general retrosynthetic analysis for this approach is outlined below. The core strategy involves the formation of the morpholine ring onto a pre-existing chiral piperazine core.

Target (9aS)-Octahydropyrazino[2,1-c][1,4]oxazine Intermediate1 N-Substituted (S)-2-(hydroxymethyl)piperazine Target->Intermediate1 Intramolecular Cyclization Intermediate2 Protected (S)-2-piperazinecarboxylic acid Intermediate1->Intermediate2 Reduction StartingMaterial (S)-Piperazine-2-carboxylic acid Intermediate2->StartingMaterial Protection

Figure 1: Retrosynthetic analysis of the chiral pool approach.

Experimental Protocol: A Plausible Synthesis

The following protocol is a representative synthesis based on established chemical transformations for similar structures.

Step 1: Protection of (S)-Piperazine-2-carboxylic acid

The synthesis commences with the differential protection of the two nitrogen atoms of (S)-piperazine-2-carboxylic acid. The secondary amine is typically protected with a robust group like benzyl (Bn), while the other is protected with a more labile group such as tert-butyloxycarbonyl (Boc).

  • Dissolve (S)-piperazine-2-carboxylic acid dihydrochloride in a suitable solvent system (e.g., a mixture of water and dioxane).

  • Add a base, such as sodium carbonate, to neutralize the hydrochloride salt.

  • Introduce di-tert-butyl dicarbonate ((Boc)₂O) to protect one of the nitrogen atoms.

  • Perform a benzylation of the remaining secondary amine using benzyl bromide in the presence of a base like potassium carbonate.

  • Esterify the carboxylic acid, for example, by treatment with methanol and a catalytic amount of acid, to yield the fully protected intermediate.

Step 2: Reduction of the Ester to the Alcohol

The methyl ester is selectively reduced to the primary alcohol.

  • Dissolve the protected piperazine-2-carboxylate in an anhydrous aprotic solvent such as tetrahydrofuran (THF).

  • Cool the solution to 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Add a reducing agent, such as lithium aluminum hydride (LiAlH₄) or a milder borane reagent, portion-wise.

  • Quench the reaction carefully with water or an aqueous solution of sodium sulfate.

  • Extract the product with an organic solvent and purify by column chromatography. This step yields a key intermediate, a protected (S)-2-(hydroxymethyl)piperazine derivative.

Step 3: Formation of the Morpholine Ring via Intramolecular Cyclization

This crucial step involves the formation of the second ring.

  • Selectively deprotect the Boc group using an acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM).

  • Neutralize the resulting amine salt.

  • React the free secondary amine with a two-carbon electrophile that will form the morpholine ring. A common strategy is to use a reagent like 2-chloroethanol or to perform a reductive amination with glycoaldehyde. A more direct approach involves reaction with an activated haloacetyl halide followed by intramolecular Williamson ether synthesis.

  • Alternatively, an intramolecular cyclization can be achieved by reacting the deprotected amine with an agent like chloroacetyl chloride to form an amide, followed by a base-mediated cyclization to form a lactam. Subsequent reduction of the lactam would yield the desired bicyclic amine.

Step 4: Final Deprotection

The final step is the removal of the benzyl protecting group to yield the target compound.

  • Dissolve the bicyclic intermediate in a suitable solvent like ethanol or methanol.

  • Add a palladium catalyst, such as palladium on carbon (Pd/C).

  • Subject the mixture to an atmosphere of hydrogen gas (hydrogenolysis).

  • Filter off the catalyst and concentrate the filtrate to obtain (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine.

Route 2: Diastereoselective Cyclization Approaches

An alternative strategy involves the construction of an acyclic precursor containing all the necessary atoms and then performing a diastereoselective cyclization to form the bicyclic system. This approach offers greater flexibility in the choice of starting materials but requires careful control of stereochemistry.

Overall Synthetic Strategy

Target (9aS)-Octahydropyrazino[2,1-c][1,4]oxazine Intermediate1 Acyclic Amino Alcohol Precursor Target->Intermediate1 Diastereoselective Double Cyclization StartingMaterial1 Chiral Amino Alcohol Intermediate1->StartingMaterial1 StartingMaterial2 Protected Ethanolamine Intermediate1->StartingMaterial2

Figure 2: Retrosynthetic analysis of a diastereoselective cyclization approach.

Conceptual Protocol
  • Synthesis of the Acyclic Precursor: A chiral amino alcohol, such as (S)-2-amino-3-propan-1-ol, could be N-alkylated with a protected 2-bromoethylamine derivative. Further functionalization of the nitrogen atoms and the hydroxyl group would lead to an acyclic precursor poised for cyclization.

  • Diastereoselective Cyclization: A key step would be a tandem or sequential cyclization. For instance, an intramolecular reductive amination could form the piperazine ring, followed by an intramolecular Williamson ether synthesis or a similar reaction to close the morpholine ring. The stereochemical outcome of the cyclization would be influenced by the existing stereocenter and the reaction conditions.

Head-to-Head Comparison

FeatureRoute 1: Chiral Pool ApproachRoute 2: Diastereoselective Cyclization
Starting Materials Readily available, but potentially expensive, chiral (S)-piperazine-2-carboxylic acid.Simpler, achiral or chiral starting materials, offering more flexibility.
Stereocontrol Reliant on the chirality of the starting material. High enantiopurity is generally maintained throughout the synthesis.The key challenge lies in achieving high diastereoselectivity during the cyclization step(s). May require extensive optimization of reaction conditions and catalysts.
Scalability Generally scalable, as the key transformations are well-established.May be more challenging to scale up due to the need for precise control over the diastereoselective cyclization.
Convergence Linear synthesis, which can lead to lower overall yields.More convergent, which can be advantageous for overall efficiency.
Purification Intermediates are often crystalline and easier to purify.May produce diastereomeric mixtures that require careful chromatographic separation.
Overall Yield Can be moderate to good, depending on the efficiency of each step.Potentially higher overall yield if the diastereoselective step is efficient.

Conclusion for the Practicing Chemist

For the synthesis of (9aS)-Octahydropyrazino[2,1-c][1][2]oxazine, the Chiral Pool Approach (Route 1) offers a more reliable and predictable path to the enantiopure target compound. The use of a chiral starting material circumvents the significant challenge of establishing the correct stereochemistry at the ring junction. While a diastereoselective cyclization approach (Route 2) is conceptually more elegant and potentially more convergent, it would likely require substantial process development to achieve high levels of stereocontrol, making it a higher-risk, higher-reward strategy.

For researchers in the early stages of drug discovery, where access to small quantities of the target molecule is critical, the chiral pool approach is the recommended starting point. For process development and large-scale synthesis, a thorough investigation of diastereoselective methods may be warranted to improve overall efficiency and reduce costs.

References

  • Fobian, Y. M., d’Avignon, D. A., & Moeller, K. D. (1996). New routes to conformationally restricted peptide building blocks: a convenient preparation of bicyclic piperazinone derivatives. Bioorganic & medicinal chemistry letters, 6(3), 315-318.
  • Montgomery, T. D., & Rawal, V. H. (2016). Palladium-Catalyzed Cyclization for the Modular Synthesis of Highly Substituted Piperazines and Related Bis-Nitrogen Heterocycles. Organic letters, 18(4), 740–743.
  • Reilly, S. W., & Mach, R. H. (2016). Facile Palladium-Catalyzed Synthesis of Arylpiperazines under Aerobic Conditions. Organic letters, 18(20), 5272–5275.
  • Cochran, B. M., & Michael, F. E. (2008).
  • Patent US8796269B2: Crystalline 2-(3,5-Bis(trifluoromethyl)phenyl)-N-(4-(4-fluoro-2-methylphenyl)-6-((7S,9aS)-7-(hydroxymethyl)hexahydropyrazino[2,1-c][1][2]oxazin-8(1H)-yl)pyridin-3-yl)-N,2-dimethyl-propanamide.

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Validation

Validating the Target Specificity of (9aS)-Octahydropyrazino[2,1-c]oxazine: A Comparative Guide to Modern Methodologies

In the landscape of contemporary drug discovery, the principle of "one molecule, one target" remains a guiding tenet for developing safer and more effective therapeutics. The journey from a promising hit compound to a cl...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of contemporary drug discovery, the principle of "one molecule, one target" remains a guiding tenet for developing safer and more effective therapeutics. The journey from a promising hit compound to a clinical candidate is paved with rigorous validation, and at the heart of this process lies the confirmation of target specificity. This guide provides an in-depth, comparative analysis of state-of-the-art methodologies for validating the target specificity of novel chemical entities, using the hypothetical kinase inhibitor, (9aS)-Octahydropyrazino[2,1-c]oxazine, targeted against the fictitious "Novel Kinase X" (NKX), as our central case study.

This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step protocols for key validation experiments. We will explore the "why" behind experimental choices, ensuring a robust and self-validating approach to specificity assessment.

The Imperative of Specificity: Why We Must Look Beyond Potency

While high potency (a low IC50 or Kd value) against the intended target is a primary goal in drug development, it is a metric that, in isolation, can be misleading. A potent molecule that interacts with numerous off-targets can lead to unforeseen toxicity, diminished efficacy, or complex polypharmacology that confounds clinical development. The core objective of specificity validation is, therefore, to delineate the full interaction profile of a compound, ensuring that its therapeutic effects are indeed a consequence of modulating the intended target and not an array of unintended ones.

For our subject molecule, (9aS)-Octahydropyrazino[2,1-c]oxazine, demonstrating that its cellular effects are mediated through the specific inhibition of NKX is paramount. This requires a multi-pronged approach, moving from broad, system-wide screens to more targeted, cellular-based assays.

A Comparative Overview of Key Specificity Validation Techniques

We will now delve into a comparative analysis of several gold-standard techniques for assessing inhibitor specificity. Each method offers a unique lens through which to view the interaction of (9aS)-Octahydropyrazino[2,1-c]oxazine with the proteome.

Kinome-Wide Profiling: A Broad-Spectrum Approach

Kinome-wide profiling technologies are indispensable for an initial, comprehensive assessment of specificity. These platforms screen a compound against a large panel of kinases, often hundreds, to identify potential off-target interactions.

  • Methodology Spotlight: KINOMEscan™ (DiscoverX)

    • Principle: This is an affinity-based competition binding assay. The kinase of interest is tagged and immobilized on a solid support. The test compound is incubated with the kinase, and its ability to compete with an immobilized ligand for the ATP-binding site is measured. The amount of kinase bound to the solid support is quantified, typically via qPCR of the DNA tag. A lower amount of bound kinase indicates a stronger interaction with the test compound.

    • Strengths:

      • Provides a broad, quantitative overview of off-target hits.

      • Does not require active kinase, allowing for the screening of pseudokinases.

      • High sensitivity and reproducibility.

    • Limitations:

      • Performed in a cell-free system, which may not fully recapitulate the cellular environment.

      • Primarily identifies interactions within the ATP-binding site, potentially missing allosteric interactions.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Native Environment

CETSA is a powerful technique that moves the assessment of target engagement into the more physiologically relevant context of live cells or even tissues.

  • Methodology Spotlight: In-Cell CETSA

    • Principle: Based on the principle of ligand-induced thermal stabilization, CETSA measures the extent to which a compound binds to its target in intact cells. Cells are treated with the compound, heated to a range of temperatures, and then lysed. The soluble fraction is analyzed by Western blot or other protein detection methods to determine the melting temperature (Tm) of the target protein. A shift in the Tm in the presence of the compound indicates direct target engagement.

    • Strengths:

      • Confirms target binding in a native, cellular context.

      • Can be adapted to a high-throughput format (HT-CETSA).

      • Provides evidence of target engagement at therapeutically relevant concentrations.

    • Limitations:

      • Requires a specific antibody for the target protein for detection.

      • The magnitude of the thermal shift does not always correlate directly with binding affinity.

Chemical Proteomics: An Unbiased View of the Interactome

Chemical proteomics offers an unbiased approach to identifying the direct and indirect targets of a compound within the entire proteome.

  • Methodology Spotlight: Affinity Chromatography-Mass Spectrometry

    • Principle: The compound of interest, (9aS)-Octahydropyrazino[2,1-c]oxazine, is chemically modified to be immobilized on a solid support (e.g., beads). This "bait" is then incubated with a cell lysate. Proteins that bind to the compound are "pulled down," washed, and then identified and quantified using mass spectrometry. A competition experiment, where the lysate is co-incubated with an excess of the free compound, is crucial to distinguish specific binders from non-specific ones.

    • Strengths:

      • Provides an unbiased, proteome-wide view of potential targets.

      • Can identify novel or unexpected off-targets.

    • Limitations:

      • Requires chemical modification of the compound, which may alter its binding properties.

      • Can be technically challenging and may suffer from non-specific binding to the matrix.

Phosphoproteomics: Assessing Downstream Pathway Effects

For kinase inhibitors, measuring the phosphorylation status of downstream substrates provides functional evidence of target engagement and specificity.

  • Methodology Spotlight: SILAC-based Quantitative Phosphoproteomics

    • Principle: Stable Isotope Labeling by Amino acids in Cell culture (SILAC) is used to create two cell populations with "light" and "heavy" labeled proteins. One population is treated with the inhibitor, while the other serves as a control. The lysates are mixed, and phosphopeptides are enriched and analyzed by mass spectrometry. Changes in the phosphorylation levels of known NKX substrates, as well as other phosphoproteins, can be accurately quantified. A specific inhibitor should primarily affect the phosphorylation of direct NKX substrates.

    • Strengths:

      • Provides a functional readout of the inhibitor's activity in a cellular context.

      • Can reveal pathway-level effects and potential off-target signaling.

    • Limitations:

      • Complex and resource-intensive methodology.

      • Interpreting the data can be challenging due to the intricate nature of signaling networks.

Hypothetical Data Summary: (9aS)-Octahydropyrazino[2,1-c]oxazine vs. Alternatives

To illustrate the application of these methodologies, the following tables present hypothetical data comparing our lead compound with two other fictitious kinase inhibitors: "Compound A" (a highly specific inhibitor) and "Compound B" (a non-specific inhibitor).

Table 1: Kinome-Wide Profiling (KINOMEscan™ at 1 µM)

CompoundTarget (NKX) % InhibitionOff-Target Hits (>90% Inhibition)Selectivity Score (S-Score)
(9aS)-Octahydropyrazino[2,1-c]oxazine 98%30.01
Compound A 99%00.00
Compound B 95%250.15

Table 2: Cellular Thermal Shift Assay (CETSA) in HEK293 cells

Compound (10 µM)Target (NKX) ΔTm (°C)Known Off-Target (Kinase Y) ΔTm (°C)
(9aS)-Octahydropyrazino[2,1-c]oxazine +4.2°C+0.5°C
Compound A +5.1°CNo significant shift
Compound B +3.5°C+3.8°C

Experimental Protocols

Protocol 1: In-Cell CETSA for NKX Target Engagement
  • Cell Culture: Plate HEK293 cells expressing NKX in 12-well plates and grow to 80-90% confluency.

  • Compound Treatment: Treat cells with (9aS)-Octahydropyrazino[2,1-c]oxazine (e.g., at 1x, 10x, and 100x the IC50) or vehicle (DMSO) for 1 hour at 37°C.

  • Heating Step: Transfer the plate to a PCR cycler with a heated lid. Apply a temperature gradient for 3 minutes (e.g., from 40°C to 64°C). Include a non-heated control.

  • Cell Lysis: Immediately after heating, lyse the cells by freeze-thawing (e.g., 3 cycles of liquid nitrogen and a 25°C water bath).

  • Centrifugation: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to separate the soluble fraction (containing non-denatured protein) from the precipitated, denatured protein.

  • Protein Quantification and Analysis: Collect the supernatant and quantify the amount of soluble NKX using Western blotting or ELISA with a specific anti-NKX antibody.

  • Data Analysis: Plot the percentage of soluble NKX as a function of temperature for each treatment condition. Fit the data to a Boltzmann sigmoidal function to determine the melting temperature (Tm). A positive shift in Tm indicates target engagement.

Protocol 2: Affinity Chromatography-Mass Spectrometry
  • Immobilization of Compound: Synthesize an analogue of (9aS)-Octahydropyrazino[2,1-c]oxazine with a linker arm for covalent attachment to NHS-activated sepharose beads.

  • Lysate Preparation: Prepare a native cell lysate from a relevant cell line (e.g., a cancer cell line where NKX is active).

  • Affinity Pulldown:

    • Test Condition: Incubate the lysate with the compound-coupled beads.

    • Competition Control: Incubate the lysate with the compound-coupled beads and an excess (e.g., 100x) of free (9aS)-Octahydropyrazino[2,1-c]oxazine.

  • Washing: Wash the beads extensively with a suitable buffer to remove non-specifically bound proteins.

  • Elution: Elute the bound proteins from the beads.

  • Sample Preparation for Mass Spectrometry: Perform in-solution trypsin digestion of the eluted proteins.

  • LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Identify and quantify the proteins in both the test and competition samples. Proteins that are significantly less abundant in the competition sample are considered specific binders.

Visualizing the Workflow

experimental_workflow cluster_invitro In Vitro / Biochemical cluster_incell In-Cell / Functional kinome Kinome-wide Profiling (e.g., KINOMEscan) cetsa Cellular Thermal Shift Assay (CETSA) kinome->cetsa Validate Hits chem_prot Chemical Proteomics (Affinity Pulldown-MS) chem_prot->cetsa Validate Hits phospho Phosphoproteomics (SILAC-MS) cetsa->phospho Confirm Function start Compound: (9aS)-Octahydropyrazino [2,1-c]oxazine start->kinome Broad Screen start->chem_prot Unbiased Screen start->cetsa Target Engagement start->phospho Functional Readout cetsa_principle cluster_control Vehicle Control (DMSO) cluster_treated Compound-Treated p_unbound NKX Protein p_unbound_heat NKX Protein (Heated) p_unbound->p_unbound_heat Heat p_unbound_agg Aggregated Protein p_unbound_heat->p_unbound_agg p_bound NKX Protein Compound p_bound_heat p_bound_heat p_bound->p_bound_heat Heat p_bound_stable Stable Protein p_bound_heat->p_bound_stable

Caption: The principle of CETSA: Ligand binding stabilizes the target protein.

Conclusion

Validating the specificity of a compound like (9aS)-Octahydropyrazino[2,1-c]oxazine is not a single experiment but a carefully orchestrated series of investigations. By integrating broad, in vitro screens with more focused in-cell and functional assays, we can build a comprehensive and robust profile of a compound's interactions. This multi-faceted approach, grounded in the principles of causality and self-validation, is essential for mitigating the risks of off-target effects and for progressing drug candidates with a higher probability of clinical success. The judicious application of the techniques described herein will empower researchers to make more informed decisions, ultimately accelerating the development of safer and more effective medicines.

References

  • Martinez Molina, D., et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science. [Link]

  • Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols. [Link]

Comparative

Benchmarking the Pharmacokinetic Profile of (9aS)-Octahydropyrazino[2,1-c]oxazine: A Comparative Guide for Drug Development Professionals

In the landscape of contemporary drug discovery, particularly within the realm of central nervous system (CNS) therapeutics, the careful evaluation of a candidate's pharmacokinetic (PK) profile is paramount. The journey...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of contemporary drug discovery, particularly within the realm of central nervous system (CNS) therapeutics, the careful evaluation of a candidate's pharmacokinetic (PK) profile is paramount. The journey from a promising hit compound to a clinically viable drug is paved with rigorous testing, and an early, comprehensive understanding of a molecule's absorption, distribution, metabolism, and excretion (ADME) characteristics is a critical determinant of success. This guide provides a robust framework for benchmarking the pharmacokinetic profile of (9aS)-Octahydropyrazino[2,1-c]oxazine, a heterocyclic scaffold of significant interest.

While direct comparative experimental data for this specific molecule and its close analogs are not extensively available in the public domain, this guide establishes a set of ideal pharmacokinetic parameters for a CNS-active, orally bioavailable small molecule. By outlining the requisite experimental protocols and defining the target data, this document serves as an essential tool for researchers to contextualize their findings and make informed decisions in the progression of (9aS)-Octahydropyrazino[2,1-c]oxazine or similar compounds.

The Strategic Imperative of Early ADME Profiling

The "fail early, fail cheap" paradigm in drug development underscores the necessity of front-loading ADME characterization. A molecule with exceptional target potency can be rendered therapeutically ineffective by poor oral bioavailability, rapid metabolism, or an unfavorable distribution profile. For CNS drug candidates, the additional challenge of traversing the blood-brain barrier (BBB) adds another layer of complexity. Therefore, a systematic in vitro and in vivo assessment of pharmacokinetics is not merely a data-gathering exercise but a strategic imperative to mitigate late-stage attrition.[1][2][3]

This guide will delineate a standard suite of assays designed to build a comprehensive ADME profile for (9aS)-Octahydropyrazino[2,1-c]oxazine, providing the causal reasoning behind each experimental choice.

In Vitro ADME Profiling: The Foundation of Pharmacokinetic Assessment

A battery of in vitro assays provides the initial, high-throughput assessment of a compound's intrinsic properties. These studies are crucial for early-stage decision-making and for guiding medicinal chemistry efforts to optimize the molecule's drug-like characteristics.[1][4]

Experimental Workflow for In Vitro ADME Assessment

in_vitro_adme_workflow cluster_absorption Absorption cluster_distribution Distribution cluster_metabolism Metabolism cluster_excretion Excretion solubility Aqueous Solubility caco2 Caco-2 Permeability solubility->caco2 Informs dosing solution preparation transporter Transporter Interaction (e.g., P-gp, BCRP) caco2->transporter Efflux ratio ppb Plasma Protein Binding brb Blood-Plasma Ratio ppb->brb lms Liver Microsomal Stability cyp CYP450 Inhibition lms->cyp Identifies metabolic liabilities

Caption: In Vitro ADME Assessment Workflow.

Absorption: Predicting Oral Bioavailability

The ability of a drug to be absorbed from the gastrointestinal tract into the bloodstream is a prerequisite for oral administration.

This assay is a cornerstone for predicting intestinal permeability.[5][6][7][8] It utilizes a monolayer of human colon adenocarcinoma cells (Caco-2) that differentiate to form tight junctions, mimicking the intestinal epithelial barrier.

Protocol: Caco-2 Permeability

  • Cell Culture: Caco-2 cells are seeded on a semi-permeable membrane in a Transwell® plate and cultured for approximately 21 days to allow for differentiation and monolayer formation.

  • Monolayer Integrity Check: The integrity of the cell monolayer is verified by measuring the Transepithelial Electrical Resistance (TEER) and by assessing the leakage of a fluorescent marker like Lucifer Yellow.[7]

  • Compound Incubation: The test compound, (9aS)-Octahydropyrazino[2,1-c]oxazine, is added to the apical (A) side of the monolayer, and the appearance of the compound in the basolateral (B) compartment is measured over time. To assess active efflux, the experiment is also performed in the reverse direction (B to A).

  • Sample Analysis: Samples from both compartments are analyzed by LC-MS/MS to determine the concentration of the compound.

  • Data Analysis: The apparent permeability coefficient (Papp) is calculated. The efflux ratio (Papp B-A / Papp A-B) is determined to identify if the compound is a substrate of efflux transporters like P-glycoprotein (P-gp).[7]

Target Data for a Promising CNS Drug Candidate:

ParameterTarget ValueRationale
Papp (A-B) > 10 x 10-6 cm/sHigh permeability suggests good potential for oral absorption.
Efflux Ratio < 2A low efflux ratio indicates that the compound is not a significant substrate for efflux transporters, which can limit both intestinal absorption and brain penetration.
Distribution: Where Does the Drug Go?

Distribution characteristics determine the extent to which a drug reaches its site of action and other tissues in the body.

The extent to which a drug binds to plasma proteins influences its availability to exert a pharmacological effect. Only the unbound fraction is free to diffuse into tissues and interact with the target.[9][10]

Protocol: Rapid Equilibrium Dialysis (RED)

  • Preparation: A RED device is used, which consists of two chambers separated by a semi-permeable membrane.

  • Incubation: Plasma containing the test compound is added to one chamber, and a protein-free buffer is added to the other. The system is incubated at 37°C to reach equilibrium.[10][11]

  • Sample Analysis: After incubation, the concentration of the compound in both chambers is measured by LC-MS/MS.

  • Data Analysis: The fraction of unbound drug (fu) is calculated.

Target Data for a Promising CNS Drug Candidate:

ParameterTarget ValueRationale
Fraction Unbound (fu) > 0.01 (or >1%)While high protein binding is not necessarily a disqualifying factor, a reasonable unbound fraction is needed to ensure adequate free drug concentrations at the target. For CNS drugs, a higher unbound fraction can be advantageous for brain penetration.[12]
Metabolism: How is the Drug Modified?

Metabolism is the process by which the body chemically modifies a drug, which can lead to its inactivation and elimination.

This assay provides an early indication of a compound's susceptibility to metabolism by the major drug-metabolizing enzymes, the cytochrome P450s (CYPs), located in the liver.[13][14][15][16][17]

Protocol: Microsomal Stability

  • Incubation: The test compound is incubated with liver microsomes (human and rodent) in the presence of the cofactor NADPH at 37°C.[13][15]

  • Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched.

  • Sample Analysis: The concentration of the parent compound remaining at each time point is determined by LC-MS/MS.

  • Data Analysis: The rate of disappearance of the compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[15]

Target Data for a Promising CNS Drug Candidate:

ParameterTarget ValueRationale
In Vitro Half-life (t½) > 30 minutesA longer half-life suggests lower metabolic clearance and potentially longer duration of action in vivo.
Intrinsic Clearance (CLint) Low to moderateIndicates a lower propensity for rapid first-pass metabolism in the liver.

This assay assesses the potential of a compound to inhibit the activity of major CYP isoforms, which is a primary cause of drug-drug interactions (DDIs).[18][19][20][21][22]

Protocol: CYP450 Inhibition

  • Incubation: The test compound is incubated with human liver microsomes and a specific probe substrate for each of the major CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4).

  • Sample Analysis: The formation of the metabolite of the probe substrate is measured by LC-MS/MS.

  • Data Analysis: The concentration of the test compound that causes 50% inhibition of the enzyme activity (IC50) is determined.

Target Data for a Promising CNS Drug Candidate:

ParameterTarget ValueRationale
IC50 for major CYP isoforms > 10 µMA high IC50 value indicates a low potential for clinically significant drug-drug interactions.

In Vivo Pharmacokinetic Studies: The Whole-System Perspective

Following promising in vitro data, in vivo studies in animal models are essential to understand how the compound behaves in a complete biological system.[23][24][25]

Experimental Workflow for In Vivo Pharmacokinetic Assessment

in_vivo_pk_workflow cluster_study_design Study Design cluster_sampling Sampling cluster_analysis Analysis cluster_parameters Key Parameters animal_model Rodent Model (e.g., Mouse, Rat) dosing Dosing Routes (IV and PO) animal_model->dosing blood_sampling Serial Blood Sampling tissue_collection Brain and Other Tissues blood_sampling->tissue_collection bioanalysis LC-MS/MS Bioanalysis pk_modeling Pharmacokinetic Modeling bioanalysis->pk_modeling parameters Cmax, Tmax, AUC, t½, CL, Vd, F%, Brain-Plasma Ratio pk_modeling->parameters

Caption: In Vivo Pharmacokinetic Assessment Workflow.

Protocol: Rodent Pharmacokinetic Study

  • Animal Model: Typically, studies are initiated in mice or rats.[24][26]

  • Dosing: The compound is administered via both intravenous (IV) and oral (PO) routes in separate groups of animals to determine absolute bioavailability.

  • Blood Sampling: Blood samples are collected at multiple time points after dosing.

  • Tissue Distribution (for CNS drugs): At the end of the study, brain tissue is collected to determine the brain-to-plasma concentration ratio.

  • Bioanalysis: The concentration of the compound in plasma and brain homogenate is quantified using a validated LC-MS/MS method.

  • Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key PK parameters.

Target Data for a Promising CNS Drug Candidate:

ParameterTarget ValueRationale
Oral Bioavailability (F%) > 30%Indicates efficient absorption and survival of first-pass metabolism, making it suitable for oral administration.
Half-life (t½) 2-12 hoursA half-life that allows for once or twice daily dosing is often desirable.
Clearance (CL) Low to moderateLow clearance suggests a longer duration of action and less frequent dosing.
Volume of Distribution (Vd) > 0.5 L/kgA moderate to high volume of distribution suggests good tissue penetration.
Brain-to-Plasma Ratio (Kp) > 1Indicates that the compound can cross the blood-brain barrier and accumulate in the brain.
Unbound Brain-to-Plasma Ratio (Kp,uu) ~ 1A Kp,uu close to 1 suggests that the unbound concentration in the brain is similar to that in the plasma, indicating that brain penetration is not limited by active efflux.[12][27]

Conclusion: A Roadmap for Success

This guide provides a comprehensive framework for the pharmacokinetic evaluation of (9aS)-Octahydropyrazino[2,1-c]oxazine. By systematically conducting the described in vitro and in vivo studies and benchmarking the resulting data against the provided target parameters, researchers and drug development professionals can gain a thorough understanding of the compound's potential as a therapeutic agent. This structured approach, grounded in established scientific principles and protocols, will enable data-driven decisions, optimize the allocation of resources, and ultimately increase the probability of advancing a promising molecule towards clinical development.

References

  • AxisPharm. Microsomal Stability Assay Protocol. [Link]

  • [No Author]. Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay in Mouse Plasma. [Link]

  • ReadyCell. In vitro drug metabolism: for the selection of your lead compounds. [Link]

  • protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Link]

  • [No Author]. Caco2 assay protocol. [Link]

  • Creative Biolabs. In Vitro ADME Assays: Principles, Applications & Protocols. [Link]

  • JRC Big Data Analytics Platform. DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. [Link]

  • Evotec. Microsomal Stability. [Link]

  • Domainex. Microsomal Clearance/Stability Assay. [Link]

  • AxisPharm. Cytochrome P450 (CYP) Inhibition Assay (IC50) Test. [Link]

  • Creative Biolabs. Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. [Link]

  • Domainex. Plasma Protein Binding Assay. [Link]

  • Visikol. Plasma Protein Binding Assay. [Link]

  • Creative Bioarray. Caco-2 permeability assay. [Link]

  • Concept Life Sciences. Assays | ADMET & DMPK | Caco-2 Permeability. [Link]

  • Paraza Pharma Inc. Pharmacokinetics (PK) and In Vivo Studies. [Link]

  • LifeNet Health LifeSciences. CYP Inhibition Assay. [Link]

  • Charles River Laboratories. Assays for CYP450 Inhibition, Induction, and Phenotyping. [Link]

  • ResearchGate. What ADME tests should be conducted for preclinical studies?. [Link]

  • YouTube. PPB Training Video. [Link]

  • National Institutes of Health. Drug Penetration into the Central Nervous System: Pharmacokinetic Concepts and In Vitro Model Systems. [Link]

  • ACS Publications. CNS Drug Design: Balancing Physicochemical Properties for Optimal Brain Exposure. [Link]

  • National Institutes of Health. Pharmacokinetic Principles and Their Application to Central Nervous System Tumors. [Link]

  • Wiley Online Library. Preclinical Development Handbook: ADME and Biopharmaceutical Properties. [Link]

  • Charles River Laboratories. In Vitro ADME Assays and Services. [Link]

  • ACS Publications. CNS Drug Design: Balancing Physicochemical Properties for Optimal Brain Exposure. [Link]

  • Bienta. Pharmacokinetics Studies in Mice or Rats. [Link]

  • National Institutes of Health. Murine Pharmacokinetic Studies. [Link]

  • PPD. Preclinical Studies in Drug Development. [Link]

  • BioDuro. In Vivo PK and TK. [Link]

  • Creative Bioarray. In Vitro ADME. [Link]

  • National Institutes of Health. Medicinal Chemical Properties of Successful Central Nervous System Drugs. [Link]

  • Basicmedical Key. Writing Protocols for Preclinical Drug Disposition (ADME) Studies*. [Link]

  • [No Author]. What ADME tests should be conducted for preclinical studies?. [Link]

  • MDPI. Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. [Link]

  • National Institutes of Health. Target-based drug discovery, ADMET profiling and bioactivity studies of antibiotics as potential inhibitors of SARS-CoV-2 main protease (Mpro). [Link]

  • Clinical Tree. ADME Principles in Small Molecule Drug Discovery and Development: An Industrial Perspective. [Link]

  • National Institutes of Health. Refined ADME Profiles for ATC Drug Classes. [Link]

  • National Institutes of Health. ADME of Biologics—What Have We Learned from Small Molecules?. [Link]

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Validation

A Senior Application Scientist's Guide to the Statistical Validation of (9aS)-Octahydropyrazino[2,1-c]oxazine in Asymmetric Synthesis

Introduction: The Quest for Chiral Purity and the Role of Novel Scaffolds In the realm of modern drug discovery and fine chemical synthesis, the control of stereochemistry is not merely an academic exercise; it is a crit...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Quest for Chiral Purity and the Role of Novel Scaffolds

In the realm of modern drug discovery and fine chemical synthesis, the control of stereochemistry is not merely an academic exercise; it is a critical determinant of biological activity, efficacy, and safety. The synthesis of enantiomerically pure compounds, known as asymmetric synthesis, is therefore a cornerstone of pharmaceutical development.[1] A key strategy in this field is the use of chiral auxiliaries: molecular scaffolds that are temporarily attached to a substrate to guide a chemical transformation with high stereoselectivity.[2][3]

This guide focuses on (9aS)-Octahydropyrazino[2,1-c]oxazine , a chiral heterocyclic compound (CAS 1089759-42-1) that represents a novel structural motif with potential applications in asymmetric synthesis.[4][5] Its rigid, bicyclic structure and the presence of multiple heteroatoms make it an intriguing candidate for use as a chiral auxiliary or ligand.

However, the true value of any new chemical tool can only be established through rigorous experimental validation and objective comparison against established methods. Due to a scarcity of publicly available, peer-reviewed performance data for (9aS)-Octahydropyrazino[2,1-c]oxazine, this guide will employ a detailed, hypothetical case study. We will walk through the process of comparing our novel compound against a "gold standard" competitor in a common asymmetric reaction, and then, most critically, apply robust statistical methods to validate the significance of the experimental results. This framework provides a universal blueprint for researchers seeking to rigorously evaluate and compare the performance of new chemical entities.

A Hypothetical Head-to-Head: The Asymmetric Aldol Reaction

To illustrate the validation process, we will construct a hypothetical experiment: an asymmetric aldol reaction. This reaction is a powerful method for forming carbon-carbon bonds and creating two new stereocenters, making it an excellent testbed for a new chiral auxiliary.[2]

Our Objective: To determine if (9aS)-Octahydropyrazino[2,1-c]oxazine, when used as a chiral auxiliary, offers a statistically significant improvement in chemical yield or diastereoselectivity compared to the well-established Evans' (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone auxiliary.

The Competitors:

  • Novel Auxiliary: (9aS)-Octahydropyrazino[2,1-c]oxazine, which we will hypothetically acylate to form an N-propionyl derivative.

  • Established Standard: The commercially available Evans' oxazolidinone auxiliary, also as its N-propionyl derivative.

The Experiment: Both acylated auxiliaries are converted to their respective titanium enolates and reacted with benzaldehyde. The key performance metrics are the Chemical Yield (%) of the aldol adduct and its Diastereomeric Ratio (d.r.) . To ensure statistical relevance, we will simulate five independent runs for each auxiliary.

Visualizing the Experimental Workflow

The overall process, from reaction setup to final data analysis, follows a structured path.

G cluster_exp Experimental Phase cluster_ana Analytical Phase cluster_conc Conclusion prep Prepare N-Propionyl Derivatives of Both Auxiliaries react Perform 5 Independent Runs of Asymmetric Aldol Reaction for Each Auxiliary prep->react isolate Purify Aldol Adducts (e.g., Flash Chromatography) react->isolate measure Determine Yield (%) & Diastereomeric Ratio (d.r.) for all 10 samples isolate->measure stats Perform Statistical Validation: F-Test & Student's t-Test measure->stats conclusion Draw Statistically Supported Conclusion on Performance stats->conclusion

Hypothetical Experimental Data

The following table summarizes the (hypothetical) results from our five comparative runs.

Run(9aS)-Octahydropyrazino[2,1-c]oxazineEvans' Oxazolidinone
Yield (%) d.r.
19297:3
28596:4
39598:2
48897:3
59396:4
Mean 90.6 96.8:3.2
Std. Dev. 4.04 0.84

At first glance, our novel auxiliary appears to provide a slightly higher average yield (90.6% vs. 89.0%), but with greater variability (standard deviation of 4.04 vs. 1.58). The Evans auxiliary provides consistently higher diastereoselectivity. The crucial question is: are these differences real or a product of random chance?

The Core of the Guide: Statistical Validation

This is where we move from observation to validation. We must use statistical tools to determine if the observed differences are significant. Our narrative will follow a logical progression, starting with an assessment of data consistency (variance) and then moving to a comparison of the averages (means).

Visualizing the Statistical Logic

Caption: Decision pathway for statistical comparison of means.

Step 1: F-Test for Equality of Variances

Expertise & Experience (The 'Why'): Before comparing the average yields, we must first understand if the consistency of the two methods is the same. The F-test helps us compare the variances (the square of the standard deviation) of our two datasets. This is a critical first step because the choice of the correct t-test depends on whether the variances are equal or not. Our null hypothesis (H₀) is that the variances are equal.

Calculation:

  • Variance of Novel Auxiliary (s₁²) = (4.04)² = 16.32

  • Variance of Evans Auxiliary (s₂²) = (1.58)² = 2.50

  • F-statistic = s₁² / s₂² = 16.32 / 2.50 = 6.53

We compare this F-statistic to a critical F-value from a distribution table (or use software) with (n₁-1) = 4 and (n₂-1) = 4 degrees of freedom, at a chosen significance level (α) of 0.05. The critical F-value is 6.39.

Trustworthiness (Self-Validating Result): Since our calculated F-statistic (6.53) is greater than the critical F-value (6.39), we reject the null hypothesis. This result is statistically significant and tells us that the variances are not equal. The novel auxiliary is significantly less consistent in its yield than the established Evans auxiliary.

Step 2: Student's t-Test (with Welch's Correction)

Expertise & Experience (The 'Why'): Now we can compare the average yields. Because the F-test showed that the variances are unequal, we must use a specific version of the t-test called Welch's t-test, which does not assume equal variances. Our null hypothesis (H₀) is that the mean yields of the two auxiliaries are equal.

Calculation: The formula for Welch's t-test is more complex, but using our data (Means: 90.6 vs 89.0; Variances: 16.32 vs 2.50; n=5 for both), we can calculate the t-statistic and the associated p-value.

  • t-statistic ≈ 0.81

  • Degrees of Freedom (Welch-Satterthwaite equation) ≈ 5.1

  • p-value ≈ 0.45

Trustworthiness (Self-Validating Result): The p-value is the probability of observing our data (or more extreme data) if the null hypothesis were true. Our chosen significance level (α) is 0.05.

  • Interpretation: Since our p-value (0.45) is much larger than our significance level (0.05), we fail to reject the null hypothesis.

Detailed Experimental Protocol

Protocol: Asymmetric Aldol Reaction using N-Propionyl Chiral Auxiliaries

Materials:

  • N-Propionyl-(9aS)-Octahydropyrazino[2,1-c]oxazine

  • N-Propionyl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

  • Titanium (IV) chloride (TiCl₄), 1.0 M solution in Dichloromethane (DCM)

  • N,N-Diisopropylethylamine (DIPEA)

  • Benzaldehyde, freshly distilled

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for flash chromatography

  • Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

  • Enolate Formation:

    • To a flame-dried, nitrogen-purged round-bottom flask, add the N-propionyl chiral auxiliary (1.0 mmol).

    • Dissolve in anhydrous DCM (10 mL) and cool the solution to -78 °C in a dry ice/acetone bath.

    • Slowly add TiCl₄ solution (1.1 mL, 1.1 mmol, 1.1 eq) dropwise via syringe. The solution should turn deep red. Stir for 5 minutes.

    • Add DIPEA (0.21 mL, 1.2 mmol, 1.2 eq) dropwise. The solution should turn a deep yellow/brown. Stir for 30 minutes at -78 °C.

  • Aldol Addition:

    • Add freshly distilled benzaldehyde (0.11 mL, 1.1 mmol, 1.1 eq) dropwise to the enolate solution at -78 °C.

    • Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to 0 °C and stir for an additional 1 hour.

  • Work-up:

    • Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl solution.

    • Transfer the mixture to a separatory funnel and extract with DCM (3 x 20 mL).

    • Wash the combined organic layers sequentially with saturated NaHCO₃ solution (20 mL) and brine (20 mL).

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification and Analysis:

    • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the aldol adduct.

    • Determine the mass of the pure product to calculate the chemical yield.

    • Determine the diastereomeric ratio by ¹H NMR analysis of the purified product. For enantiomeric excess (ee%), the auxiliary would first need to be cleaved, and the resulting product analyzed by chiral HPLC.

References

  • Chiral auxiliary. Wikipedia. [Link]

  • Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Chirality, 31(10), 776-812 (2019). [Link]

  • Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Journal of the Mexican Chemical Society, 62(2), 124-136 (2018). [Link]

  • Chiral auxiliaries for asymmetric synthesis: enantioselective addition of dialkylzincs to aldehydes catalyzed by chiral 1,2-disubstituted ferrocenyl amino alcohols. The Journal of Organic Chemistry, 60(10), 3144-3152 (1995). [Link]

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(9aS)-Octahydropyrazino[2,1-c][1,4]oxazine
Reactant of Route 2
(9aS)-Octahydropyrazino[2,1-c][1,4]oxazine
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